1-((Diiodomethyl)sulfonyl)-4-methylbenzene

• CAS: 20018-09-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1-((Diiodomethyl)sulfonyl)-4-methylbenzene: Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, a compound of interest for its biocidal properties. This document details a plausible synthetic route, based on established organic chemistry principles, and summarizes its known physicochemical and characterization data.

Compound Identification and Properties

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as diiodomethyl p-tolyl sulfone, is an organosulfur compound with the chemical formula C₈H₈I₂O₂S.[1] It is recognized for its fungicidal and bactericidal activities and is commercially available under trade names such as Amical 48.[1]

Physicochemical Data

A summary of the key physicochemical properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₈H₈I₂O₂S	[1]
Molecular Weight	422.02 g/mol	[1]
CAS Number	20018-09-1	[1]
Appearance	White to light yellow powder/crystal	[2][3]
Melting Point	149-152 °C	[3]
UV Absorption Maxima (λmax)	200 nm, 233-234 nm	[1]

Plausible Synthesis Protocol

The proposed two-step synthesis involves the preparation of the precursor, p-tolyl methyl sulfone, followed by its di-iodination.

Synthesis of p-Tolyl Methyl Sulfone (Precursor)

The precursor, p-tolyl methyl sulfone, can be synthesized from p-toluenesulfonyl chloride and a suitable methylating agent, such as methylmagnesium bromide (a Grignard reagent), or by the oxidation of the corresponding sulfide. A more direct approach involves the reaction of sodium p-toluenesulfinate with a methylating agent like methyl iodide.

Reaction Scheme for p-Tolyl Methyl Sulfone Synthesis:

Caption: Synthesis of the precursor, p-tolyl methyl sulfone.

Experimental Protocol:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a solution of p-toluenesulfonyl chloride in an anhydrous ethereal solvent (e.g., diethyl ether or THF).

• Grignard Reaction: The flask is cooled in an ice bath, and a solution of methylmagnesium bromide in ether is added dropwise from the dropping funnel with vigorous stirring.

• Reaction Monitoring and Work-up: The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield p-tolyl methyl sulfone.

Synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

The di-iodination of p-tolyl methyl sulfone is proposed to proceed via a haloform-type reaction mechanism.

Reaction Scheme for the Synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene:

Caption: Proposed synthesis of the target compound via di-iodination.

Experimental Protocol:

• Reaction Setup: A round-bottom flask is charged with p-tolyl methyl sulfone and a suitable solvent system, such as a mixture of dioxane and water.

• Addition of Reagents: An aqueous solution of a strong base (e.g., sodium hydroxide) is added to the flask, followed by the portion-wise addition of iodine (I₂) with vigorous stirring. The reaction mixture is typically stirred at room temperature.

• Reaction Monitoring and Work-up: The reaction is monitored by TLC for the disappearance of the starting material. Once the reaction is complete, the mixture is diluted with water and extracted with a suitable organic solvent, such as dichloromethane or ethyl acetate.

• Purification: The combined organic extracts are washed with a solution of sodium thiosulfate to remove any unreacted iodine, followed by a wash with brine. The organic layer is then dried over anhydrous magnesium sulfate, and the solvent is evaporated under reduced pressure. The resulting crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 1-((diiodomethyl)sulfonyl)-4-methylbenzene as a solid.

Characterization Data

Comprehensive experimental characterization data for 1-((diiodomethyl)sulfonyl)-4-methylbenzene is limited in the public domain. However, based on its chemical structure, expected spectroscopic features can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: NMR Data of p-Tolyl Methyl Sulfone (Precursor) [4]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	7.82	d	2H, Ar-H (ortho to SO₂)
7.36	d	2H, Ar-H (meta to SO₂)
3.03	s	3H, SO₂-CH₃
2.45	s	3H, Ar-CH₃
¹³C NMR	144.65	Ar-C (ipso to SO₂)
137.68	Ar-C (ipso to CH₃)
129.93	Ar-CH (meta to SO₂)
127.35	Ar-CH (ortho to SO₂)
44.59	SO₂-CH₃
21.59	Ar-CH₃

Predicted ¹H and ¹³C NMR for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene:

• ¹H NMR: The spectrum is expected to show signals for the aromatic protons of the p-tolyl group, a singlet for the methyl group on the aromatic ring, and a characteristic singlet for the methine proton of the diiodomethyl group (-CHI₂). The aromatic protons would likely appear as two doublets in the range of 7.5-8.0 ppm. The benzylic methyl protons would be a singlet around 2.4-2.5 ppm. The diiodomethyl proton signal is expected to be a singlet at a significantly downfield-shifted position due to the presence of the two iodine atoms and the sulfonyl group.

• ¹³C NMR: The spectrum would display signals for the aromatic carbons, the methyl carbon of the p-tolyl group, and the carbon of the diiodomethyl group. The carbon of the -CHI₂ group is expected to appear at a very shielded (upfield) position due to the heavy atom effect of the two iodine atoms.

Infrared (IR) Spectroscopy

The IR spectrum of 1-((diiodomethyl)sulfonyl)-4-methylbenzene would be characterized by strong absorption bands corresponding to the sulfonyl group.

Table 3: Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3000-3100	Medium	Aromatic C-H stretch
~2900-3000	Weak	Aliphatic C-H stretch (from CH₃ and CHI₂)
~1300-1350 and ~1120-1160	Strong	Asymmetric and symmetric SO₂ stretching
~810-840	Strong	p-disubstituted benzene C-H out-of-plane bend
~500-600	Medium-Strong	C-I stretch

Mass Spectrometry (MS)

Mass spectrometry would provide information on the molecular weight and fragmentation pattern of the molecule.

Table 4: Expected Mass Spectrometry Data

Ion	m/z (expected)	Comments
[M]⁺	422	Molecular ion peak corresponding to C₈H₈I₂O₂S.
[M-I]⁺	295	Loss of one iodine atom.
[M-I₂]⁺	168	Loss of both iodine atoms.
[C₇H₇SO₂]⁺	155	p-Toluenesulfonyl cation.
[C₇H₇]⁺	91	Tropylium cation.

Logical Workflow Diagram

The overall process from precursor synthesis to the final product can be visualized as follows:

Caption: Workflow for the synthesis and characterization of the target compound.

Conclusion

This technical guide outlines a plausible and chemically sound pathway for the synthesis of 1-((diiodomethyl)sulfonyl)-4-methylbenzene, a compound with significant biocidal applications. While detailed experimental validation from peer-reviewed literature is currently unavailable, the proposed haloform-type reaction on p-tolyl methyl sulfone provides a strong basis for its laboratory preparation. The provided characterization data, including physical properties and expected spectroscopic features, will aid researchers in the identification and quality control of this compound. Further experimental work is encouraged to validate the proposed synthetic route and to fully characterize this important molecule.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-[(Diiodomethyl)sulfonyl]-4-methylbenzene | 20018-09-1 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 3. 1-[(Diiodomethyl)sulfonyl]-4-methylbenzene | 20018-09-1 | TCI EUROPE N.V. [tcichemicals.com]
• 4. rsc.org [rsc.org]

Diiodomethyl p-Tolyl Sulfone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and chemical properties of diiodomethyl p-tolyl sulfone. The information is curated for researchers, scientists, and professionals in drug development, with a focus on delivering precise, actionable data.

Executive Summary

Physical and Chemical Properties

The physical and chemical properties of diiodomethyl p-tolyl sulfone are summarized in the tables below, providing a consolidated view of its key characteristics.

Identification and General Properties

Property	Value	Reference
Chemical Name	1-[(diiodomethyl)sulfonyl]-4-methylbenzene	[1]
Common Names	Diiodomethyl p-tolyl sulfone, Amical 48	[1][2]
CAS Number	20018-09-1	[2][3]
Molecular Formula	C₈H₈I₂O₂S	[1][3]
Molecular Weight	422.02 g/mol	[1]
Appearance	Tan powder at room temperature	[1][2]

Quantitative Physical and Chemical Data

Property	Value	Reference
Melting Point	136 °C (with a reported range of 149-152 °C)	[1]
Boiling Point	420.1 °C at 760 mmHg	[1]
Density	2.274 g/cm³	[1]
Water Solubility	0.1 to 1 mg/L (temperature not specified)	[1]
Vapor Pressure	9.6 x 10⁻⁷ mm Hg at 25 °C	[1]
logP (XLogP3)	3.8	[1]
Refractive Index	1.751	[1]
Flash Point	207.9 °C	[1]

Stability and Reactivity

Diiodomethyl p-tolyl sulfone exhibits stability under specific conditions. It is stable at room temperature and at 54°C for two weeks.[1] Long-term stability has been noted for up to 8 years at ambient temperatures, 36 months at 30°C, and 6 months at 40°C.[1]

Hydrolytically, the compound is stable at a pH of 5.[1] However, it undergoes degradation at pH 7 and 9, where it forms monoiodo-p-tolylsulfone with half-lives ranging from 1.5 to 9.6 days.[1]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of diiodomethyl p-tolyl sulfone is not available in the reviewed literature, a plausible synthetic route can be proposed based on the chemistry of related sulfones.

Proposed Synthesis of Diiodomethyl p-Tolyl Sulfone

The synthesis of diiodomethyl p-tolyl sulfone could likely be achieved through the iodination of methyl p-tolyl sulfone. This precursor can be synthesized from p-toluenesulfonyl chloride.

Step 1: Synthesis of Sodium p-Toluenesulfinate from p-Toluenesulfonyl Chloride

This step involves the reduction of p-toluenesulfonyl chloride. A common method is reaction with a reducing agent like sodium sulfite.

• Materials: p-Toluenesulfonyl chloride, sodium sulfite, sodium bicarbonate, water, ethanol.

• Procedure:

  • A solution of sodium sulfite and sodium bicarbonate is prepared in water.

  • p-Toluenesulfonyl chloride is dissolved in a suitable solvent like ethanol and added to the aqueous solution.

  • The mixture is heated under reflux. The progress of the reaction can be monitored by thin-layer chromatography.

  • Upon completion, the reaction mixture is cooled, and the sodium p-toluenesulfinate product is isolated, potentially by precipitation and filtration.

Step 2: Synthesis of Methyl p-Tolyl Sulfone

This step involves the methylation of the sulfinate salt.

• Materials: Sodium p-toluenesulfinate, a methylating agent (e.g., methyl iodide or dimethyl sulfate), a suitable solvent (e.g., DMF or ethanol).

• Procedure:

  • Sodium p-toluenesulfinate is dissolved in the chosen solvent.

  • The methylating agent is added, and the reaction is stirred, possibly with heating.

  • Reaction completion is monitored by TLC.

  • The product, methyl p-tolyl sulfone, is isolated by extraction and purified by recrystallization or column chromatography.

Step 3: Di-iodination of Methyl p-Tolyl Sulfone

The final step would involve the di-iodination of the methyl group of methyl p-tolyl sulfone. This is likely a radical substitution reaction.

• Materials: Methyl p-tolyl sulfone, N-iodosuccinimide (NIS) or iodine, a radical initiator (e.g., AIBN or benzoyl peroxide), and a suitable solvent (e.g., carbon tetrachloride or chlorobenzene).

• Procedure:

  • Methyl p-tolyl sulfone is dissolved in the solvent.

  • Two or more equivalents of the iodinating agent and a catalytic amount of the radical initiator are added.

  • The reaction mixture is heated to initiate the reaction, often under irradiation with a UV lamp to promote radical formation.

  • The reaction is monitored for the formation of the di-iodinated product.

  • Upon completion, the product is isolated by washing the reaction mixture to remove unreacted iodinating agent and initiator, followed by solvent evaporation and purification of the crude product by recrystallization or column chromatography.

Spectroscopic Data

Detailed spectroscopic data for diiodomethyl p-tolyl sulfone is not extensively reported. The following represents the available information and expected spectral characteristics based on its structure.

UV-Visible Spectroscopy

UV-visible spectra show two absorption peaks at 200 nm and 233-234 nm.[1] The compound is not expected to absorb light at wavelengths greater than 290 nm.[1]

Infrared (IR) Spectroscopy (Predicted)

Based on the functional groups present, the IR spectrum of diiodomethyl p-tolyl sulfone is expected to show characteristic absorption bands:

• S=O stretching (asymmetric and symmetric): Strong bands around 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹.

• C-H stretching (aromatic): Peaks above 3000 cm⁻¹.

• C-H stretching (aliphatic): Peaks just below 3000 cm⁻¹.

• C=C stretching (aromatic): Bands in the 1600-1450 cm⁻¹ region.

• C-S stretching: Weaker bands in the fingerprint region.

• C-I stretching: Typically found in the far-infrared region, below 600 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

• ¹H NMR:

  • Aromatic protons: A set of doublets in the aromatic region (likely around 7.2-7.8 ppm) corresponding to the AA'BB' system of the p-substituted benzene ring.

  • Methyl protons (tolyl group): A singlet around 2.4 ppm.

  • CHI₂ proton: A singlet, the chemical shift of which would be significantly downfield due to the electron-withdrawing effects of the two iodine atoms and the sulfonyl group.

• ¹³C NMR:

  • Aromatic carbons: Four signals are expected in the aromatic region (approximately 120-150 ppm).

  • Methyl carbon (tolyl group): A signal around 21 ppm.

  • CHI₂ carbon: A signal at a very low field, heavily deshielded by the two iodine atoms.

Mass Spectrometry (Predicted)

The mass spectrum would be expected to show a molecular ion peak (M⁺) at m/z 422. Key fragmentation patterns would likely involve the loss of iodine atoms (M⁺ - 127 and M⁺ - 254), and cleavage of the C-S bonds, leading to fragments corresponding to the p-tolylsulfonyl cation and the diiodomethyl radical or cation.

Metabolic Pathway

Studies in rats have elucidated the primary metabolic pathway of diiodomethyl p-tolyl sulfone. The metabolism involves several key transformations, as illustrated in the following diagram.[4][5]

Caption: Metabolic pathway of diiodomethyl p-tolyl sulfone.

Conclusion

This technical guide provides a detailed overview of the physical and chemical properties of diiodomethyl p-tolyl sulfone, based on currently available scientific literature. The tabulated data offers a quick reference for its key characteristics. While a definitive, published experimental protocol for its synthesis is lacking, a plausible synthetic route is proposed to guide researchers. The metabolic pathway, a critical aspect for drug development professionals, is also outlined and visualized. Further research is warranted to fully characterize this compound, particularly in obtaining detailed spectroscopic data and a validated synthesis protocol.

References

• 1. echemi.com [echemi.com]
• 2. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 3. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 4. Role of iodine in the toxicity of diiodomethyl-p-tolylsulfone (DIMPTS) in rats: ADME - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (CAS 20018-09-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as Diiodomethyl p-tolyl sulfone, is an organosulfur compound with the CAS number 20018-09-1.[1][2] It is recognized for its potent antimicrobial properties and is utilized as a biocide, specifically as an algaecide, bactericide, and fungicide.[2][3] Its primary applications are in the preservation of various industrial and consumer products, including paints, coatings, adhesives, plastics, textiles, and wood.[2][3] This technical guide provides a comprehensive overview of its chemical properties, a plausible synthesis route, its mechanism of toxic action, and a summary of key toxicological studies.

Chemical and Physical Properties

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a tan, odorless solid at room temperature.[2] Its chemical structure consists of a p-tolyl group attached to a sulfonyl group, which in turn is bonded to a diiodomethyl group. The presence of two iodine atoms significantly influences its chemical reactivity and biological activity.[4]

Table 1: Chemical Identifiers and Physical Properties

Property	Value	Reference
Chemical Name	1-((Diiodomethyl)sulfonyl)-4-methylbenzene	[1]
CAS Number	20018-09-1	[1]
Molecular Formula	C8H8I2O2S	[1]
Molecular Weight	422.02 g/mol	[1]
Appearance	Tan solid/powder	[2]
Melting Point	136 °C (range of 149-152 °C)
SMILES	CC1=CC=C(C=C1)S(=O)(=O)C(I)I	[1]
InChI	InChI=1S/C8H8I2O2S/c1-6-2-4-7(5-3-6)13(11,12)8(9)10/h2-5,8H,1H3	[4]
XLogP3	3.8	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	2	[1]

Synthesis

Plausible Synthetic Route

While a detailed experimental protocol for the synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is not extensively documented in publicly available literature, a plausible and theoretically sound method involves the reaction of a p-toluenesulfinate salt with diiodomethane. This approach is based on the nucleophilic substitution at a carbon atom of diiodomethane by the sulfinate anion.

The overall proposed reaction is as follows:

p-Toluenesulfinate + CHI₂I₂ → 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

A potential starting material for this synthesis is sodium p-toluenesulfinate, which can be prepared from p-toluenesulfonyl chloride.

Proposed Experimental Protocol

The following is a generalized, hypothetical protocol based on established principles of sulfone synthesis. Optimization of reaction conditions would be necessary to achieve a good yield and purity.

Materials:

• Sodium p-toluenesulfinate

• Diiodomethane

• A polar aprotic solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve sodium p-toluenesulfinate in a suitable polar aprotic solvent.

• Add diiodomethane to the solution. The molar ratio of diiodomethane to the sulfinate salt may need to be optimized.

• The reaction mixture is stirred at a controlled temperature (e.g., room temperature to a moderately elevated temperature) for a period determined by reaction monitoring (e.g., by Thin Layer Chromatography).

• Upon completion, the reaction mixture is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is then purified, likely through recrystallization or column chromatography, to yield pure 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Note: This proposed protocol is for informational purposes only and should be adapted and optimized with appropriate safety precautions in a laboratory setting.

Biological Activity and Mechanism of Toxicity

The primary biological effect of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene of relevance to drug development and toxicology is its reproductive and developmental toxicity. The mode of action is not a classical receptor-mediated signaling pathway but rather a consequence of its chemical structure and metabolism.

Upon ingestion, the compound releases its two iodine atoms. An excess of systemic iodide is known to induce hypothyroidism. This is the proposed mechanism for the observed toxic effects. The non-iodinated backbone of the molecule, methyl-p-tolylsulfone, has been shown to be relatively non-toxic, supporting the hypothesis that the liberated iodide is the ultimate toxicant.

Below is a diagram illustrating the proposed mode of action for the reproductive toxicity of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Caption: Proposed mode of action for DIMPTS toxicity.

Experimental Protocols for Toxicological Studies

Numerous toxicological studies have been conducted to evaluate the safety of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. The following sections summarize the methodologies of key reproductive and developmental toxicity studies.

Two-Generation Reproductive Toxicity Study in Rats

This study design is crucial for assessing the effects of a substance on the reproductive capabilities of successive generations.

Table 2: Experimental Protocol for a Two-Generation Rat Reproductive Toxicity Study

Parameter	Description
Test Species	Sprague-Dawley Rats
Administration Route	Dietary
Dosage Groups	Control, Low Dose, Mid Dose, High Dose
Exposure Period	F0 generation: from pre-mating through lactation of F1 pups. F1 generation: from weaning through mating and lactation of F2 pups.
Mating	1:1 mating ratio within each dosage group.
Endpoints Evaluated (Parental)	- Clinical signs of toxicity- Body weight and food consumption- Mating and fertility indices- Gestation length- Parturition observations- Thyroid weight and histopathology
Endpoints Evaluated (Offspring)	- Litter size and viability- Pup survival and body weight- Sex ratio- Anogenital distance- Developmental landmarks (e.g., eye opening, pinna detachment)- Gross necropsy of pups

Below is a workflow diagram for a typical two-generation reproductive toxicity study.

Caption: Workflow of a two-generation toxicity study.

Developmental Toxicity Study in Rabbits

Developmental toxicity studies are designed to assess the potential of a substance to cause adverse effects on the developing embryo or fetus.

Table 3: Experimental Protocol for a Rabbit Developmental Toxicity Study

Parameter	Description
Test Species	New Zealand White Rabbits
Administration Route	Gavage
Dosage Groups	Control, Low Dose, Mid Dose, High Dose
Exposure Period	Gestation days 6 through 18
Endpoints Evaluated (Maternal)	- Clinical signs of toxicity- Body weight and food consumption- Gross necropsy
Endpoints Evaluated (Fetal)	- Number of corpora lutea, implantations, resorptions, and live/dead fetuses- Fetal body weight- External, visceral, and skeletal examinations for malformations and variations

Summary of Toxicological Findings

The following table summarizes key quantitative data from toxicological studies on 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Table 4: Summary of Key Toxicological Data

Study Type	Species	NOAEL (No-Observed-Adverse-Effect Level)	LOAEL (Lowest-Observed-Adverse-Effect Level)	Key Effects at LOAEL
Subchronic Oral Toxicity	Rat	20 mg/kg/day	80 mg/kg/day	Squamous metaplasia of the salivary gland duct
Subchronic Oral Toxicity	Dog	2 mg/kg/day	10 mg/kg/day	Alterations in thyroid and salivary glands, gastrointestinal tract
Developmental Toxicity	Rat	Maternal: 100 mg/kg/dayDevelopmental: 300 mg/kg/day	Maternal: 300 mg/kg/dayDevelopmental: 1000 mg/kg/day	Maternal: Reduced body weight gain and food consumptionDevelopmental: Umbilical hernia
Developmental Toxicity	Rabbit	Maternal: 0.5 mg/kg/dayDevelopmental: >2 mg/kg/day	Maternal: 2 mg/kg/day	Maternal: Increased thyroid weight with histopathology
Two-Generation Reproductive Toxicity	Rat	Parental: <2.5 mg/kg/dayReproductive: 2.5 mg/kg/day	Parental: 2.5 mg/kg/dayReproductive: 10 mg/kg/day	Parental: Increased thyroid weight and histopathologyReproductive: Decreased litter size and pup survival/weight

Conclusion

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is an effective antimicrobial agent with a well-defined application profile. Its toxicological properties, particularly its reproductive and developmental effects, are primarily attributed to the release of excess iodide, leading to hypothyroidism. This mode of action is a critical consideration for risk assessment and in the development of any potential pharmaceutical applications. While a detailed, publicly available experimental protocol for its synthesis is lacking, a plausible route via the reaction of a p-toluenesulfinate with diiodomethane can be proposed. Further research could focus on optimizing this synthesis and exploring the specific molecular interactions of iodide that lead to the observed toxicological endpoints.

References

• 1. 1-((Diiodomethyl)sulfonyl)-4-methylbenzene|CAS 20018-09-1 [benchchem.com]
• 2. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 3. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 4. Efficient synthesis of aliphatic sulfones by Mg mediated coupling reactions of sulfonyl chlorides and aliphatic halides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Spectroscopic Characterization of Diiodomethyl p-tolyl sulfone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diiodomethyl p-tolyl sulfone is an organosulfur compound with potential applications in various fields, including as a biocide and antifungal agent. A thorough understanding of its chemical structure and properties is paramount for its effective and safe utilization. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the structural elucidation and characterization of this molecule. This technical guide provides a summary of the predicted spectroscopic data for Diiodomethyl p-tolyl sulfone, based on the analysis of analogous compounds, and details the general experimental protocols for acquiring such data.

Chemical Structure:

IUPAC Name: 1-[(diiodomethyl)sulfonyl]-4-methylbenzene CAS Number: 20018-09-1[1] Molecular Formula: C₈H₈I₂O₂S[1] Molecular Weight: 422.02 g/mol [1]

Predicted Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectroscopic Data for Diiodomethyl p-tolyl sulfone (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.8 - 8.0	Doublet	2H	Aromatic protons ortho to the sulfonyl group
~ 7.3 - 7.5	Doublet	2H	Aromatic protons meta to the sulfonyl group
~ 5.5 - 6.0	Singlet	1H	Methine proton (-CHI₂)
~ 2.4	Singlet	3H	Methyl protons (-CH₃)

Table 2: Predicted ¹³C NMR Spectroscopic Data for Diiodomethyl p-tolyl sulfone (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 145	Aromatic quaternary carbon attached to the sulfonyl group
~ 135	Aromatic quaternary carbon attached to the methyl group
~ 130	Aromatic CH carbons meta to the sulfonyl group
~ 128	Aromatic CH carbons ortho to the sulfonyl group
~ 30-40	Diiodomethyl carbon (-CHI₂)
~ 21	Methyl carbon (-CH₃)

Infrared (IR) Spectroscopy

Table 3: Predicted Characteristic IR Absorption Bands for Diiodomethyl p-tolyl sulfone

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3100 - 3000	Medium	Aromatic C-H stretch
~ 2950 - 2850	Medium	Aliphatic C-H stretch (methyl and methine)
~ 1600, 1480	Medium-Strong	Aromatic C=C skeletal vibrations
~ 1320 - 1280	Strong	Asymmetric SO₂ stretch
~ 1160 - 1120	Strong	Symmetric SO₂ stretch
~ 820	Strong	p-disubstituted benzene C-H out-of-plane bend
~ 700 - 600	Medium-Strong	C-I stretch

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for Diiodomethyl p-tolyl sulfone

m/z	Interpretation
422	[M]⁺, Molecular ion
295	[M - I]⁺
168	[M - I₂]⁺
155	[CH₃-Ph-SO₂]⁺
91	[C₇H₇]⁺, Tropylium ion

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

A general protocol for obtaining NMR spectra of an organic compound like Diiodomethyl p-tolyl sulfone is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified solid compound in about 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃). The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0 ppm.

• Transfer to NMR Tube: Filter the solution into a clean, dry 5 mm NMR tube.

• Data Acquisition: Place the NMR tube in the spectrometer. Acquire the ¹H NMR spectrum. Following this, acquire the ¹³C NMR spectrum. Standard pulse programs are used for both experiments.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phasing, and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy

For a solid sample such as Diiodomethyl p-tolyl sulfone, the following Attenuated Total Reflectance (ATR) or KBr pellet method can be used:

• ATR-IR:

  • Ensure the ATR crystal surface is clean.

  • Place a small amount of the solid sample directly onto the crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • Record the spectrum.

  • Clean the crystal and anvil thoroughly after the measurement.

• KBr Pellet:

  • Grind a small amount of the sample (1-2 mg) with about 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Place the powder in a pellet press and apply high pressure to form a transparent or translucent pellet.

  • Place the KBr pellet in the sample holder of the IR spectrometer and record the spectrum.

Mass Spectrometry (MS)

A general procedure for obtaining the mass spectrum of an organic compound is:

• Sample Preparation: Prepare a dilute solution of the sample (typically in the range of 1 µg/mL to 1 mg/mL) in a volatile organic solvent such as methanol, acetonitrile, or a mixture of these with water.

• Ionization: Introduce the sample solution into the mass spectrometer. Common ionization techniques for such molecules include Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: The generated ions are then separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

• Detection: The detector records the abundance of each ion at a specific m/z value, generating the mass spectrum.

Visualizations

References

• 1. echemi.com [echemi.com]

Crystal structure of "1-((Diiodomethyl)sulfonyl)-4-methylbenzene"

An In-depth Technical Guide on the Crystal Structure of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, a compound of interest for its antimicrobial properties.[1] This document details its crystallographic data, a plausible synthetic route, and a general experimental protocol for its structure determination.

Chemical Identity and Properties

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as diiodomethyl p-tolyl sulfone, is an organosulfur compound with the chemical formula C₈H₈I₂O₂S.[1][2][3] It is recognized for its use as a preservative in cosmetics and pharmaceuticals due to its biocidal activity against a range of bacteria, fungi, and yeasts.[1]

Table 1: Chemical Identification

Identifier	Value
IUPAC Name	1-((Diiodomethyl)sulfonyl)-4-methylbenzene[3]
CAS Number	20018-09-1[1][2][3]
Molecular Formula	C₈H₈I₂O₂S[1][2][3]
Molecular Weight	422.02 g/mol [1][3]

| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)C(I)I[3] |

Plausible Synthetic Pathway

While detailed experimental literature on the synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is not extensively public, a plausible and logical synthetic route involves the nucleophilic substitution reaction of p-toluenesulfonyl chloride with diiodomethane.[4]

Caption: Plausible synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Crystal Structure Analysis

The three-dimensional arrangement of atoms in 1-((Diiodomethyl)sulfonyl)-4-methylbenzene has been determined by single-crystal X-ray diffraction. The crystal structure reveals the precise bond lengths, bond angles, and packing of the molecules in the solid state. This information is crucial for understanding its chemical reactivity and biological activity.

The crystallographic data for this compound is available in the Crystallography Open Database under the identifier 7123165.[3] The crystal structure was first reported by Dichiarante et al. in 2019, where the diiodomethyl-sulfonyl moiety was highlighted as an effective halogen bond donor.

Table 2: Crystallographic Data

Parameter	Value
Crystal System	Orthorhombic
Space Group	P 2₁ 2₁ 2₁[3]
a (Å)	19.0268[3]
b (Å)	7.3586[3]
c (Å)	8.0423[3]
α (°)	90[3]
β (°)	90[3]

| γ (°) | 90[3] |

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of a crystal structure using single-crystal X-ray diffraction involves a series of well-defined steps. The following is a generalized experimental workflow applicable to a small molecule like 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Caption: A typical workflow for determining a crystal structure.

Methodology Details:

• Crystal Growth: High-quality single crystals of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene are grown, typically by slow evaporation of a saturated solution, vapor diffusion, or cooling of a hot saturated solution.

• Crystal Selection and Mounting: A suitable crystal with well-defined faces and no visible defects is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. X-rays are directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.

• Data Reduction and Integration: The raw diffraction data is processed to correct for experimental factors and to integrate the intensities of the individual reflections. This step yields a list of reflections and their corresponding intensities.

• Structure Solution: The processed data is used to solve the phase problem and obtain an initial model of the crystal structure. This is often achieved using direct methods or Patterson methods.

• Structure Refinement: The initial structural model is refined against the experimental data to improve its accuracy. This iterative process adjusts atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors.

• Structure Validation: The final refined structure is validated using various crystallographic checks to ensure its quality and correctness.

• CIF File Creation and Deposition: The final crystallographic information is compiled into a Crystallographic Information File (CIF), which is the standard format for reporting crystal structures, and deposited in a public database such as the Cambridge Crystallographic Data Centre (CCDC).

Signaling Pathways

A review of the current scientific literature did not reveal any specific studies detailing the interaction of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene with defined cellular signaling pathways. While its antimicrobial and toxic properties suggest interaction with biological systems, the precise molecular mechanisms and signaling cascades involved have not been elucidated. Further research is required to understand its mode of action at the molecular level.

References

• 1. eas.org [eas.org]
• 2. From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 4. The diiodomethyl-sulfonyl moiety: an unexplored halogen bond-donor motif - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Navigating the Solubility Landscape of Diiodomethyl p-tolyl Sulfone: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of diiodomethyl p-tolyl sulfone, a potent antimicrobial agent with broad applications in material preservation. Addressed to researchers, scientists, and professionals in drug development, this document synthesizes available data on the compound's solubility in aqueous and organic media, outlines detailed experimental protocols for solubility determination, and presents a logical workflow for these procedures.

Core Executive Summary

Quantitative Solubility Data

Precise, peer-reviewed quantitative solubility data for diiodomethyl p-tolyl sulfone in a broad spectrum of organic solvents remains elusive in publicly accessible scientific literature. However, its solubility in water has been consistently reported as very low. The available data is summarized below.

Solvent	Chemical Formula	Solubility	Temperature (°C)	Notes
Water	H₂O	< 5 ppm (~0.005 g/L)	Not Specified	Described as "extremely low" in patent literature.[2][3]
Water	H₂O	0.1 to 1 mg/L	Not Specified	Technical grade.[4][5]
Water	H₂O	10 mg/L	25	[6]
Water	H₂O	0.001%	25	[7]

Note: The variability in reported water solubility may be attributed to differences in the grade of the compound (e.g., technical vs. purified) and the experimental conditions.

For context, the structurally related compound, di-p-tolyl sulfone, is reported to be soluble in chloroform at a concentration of 25 mg/mL.[8] While this suggests that chlorinated solvents may be effective for diiodomethyl p-tolyl sulfone, empirical validation is necessary.

Experimental Protocol for Solubility Determination

The following is a generalized, yet detailed, protocol for determining the equilibrium solubility of diiodomethyl p-tolyl sulfone in an organic solvent. This method is based on the common "shake-flask" method, a reliable and widely used technique for solid compounds.

Objective: To determine the saturation solubility of diiodomethyl p-tolyl sulfone in a given organic solvent at a specified temperature.

Materials:

• Diiodomethyl p-tolyl sulfone (analytical grade)

• Selected organic solvent (HPLC grade or equivalent)

• Volumetric flasks

• Scintillation vials or sealed glass tubes

• Constant temperature shaker bath or incubator

• Analytical balance (readable to ±0.1 mg)

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

Procedure:

• Preparation of Calibration Standards:

  • Prepare a stock solution of diiodomethyl p-tolyl sulfone of a known concentration in the chosen solvent.

  • Perform serial dilutions of the stock solution to create a series of calibration standards of known concentrations.

  • Analyze the standards using the chosen analytical method (e.g., HPLC) to generate a calibration curve.

• Sample Preparation:

  • Add an excess amount of diiodomethyl p-tolyl sulfone to a series of scintillation vials or sealed glass tubes. The excess solid is crucial to ensure that equilibrium with the saturated solution is achieved.

  • Add a known volume of the selected organic solvent to each vial.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature.

  • Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure that equilibrium is reached. Preliminary experiments may be required to determine the optimal equilibration time.

• Sample Collection and Preparation for Analysis:

  • After the equilibration period, allow the vials to stand undisturbed at the constant temperature for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter to remove any undissolved solid particles.

  • Dilute the filtered solution with the solvent as necessary to bring the concentration within the range of the calibration curve.

• Analysis:

  • Analyze the diluted, filtered samples using the same analytical method used for the calibration standards.

  • Determine the concentration of diiodomethyl p-tolyl sulfone in the diluted samples by interpolating from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by multiplying the measured concentration by the dilution factor.

  • The resulting value is the equilibrium solubility of diiodomethyl p-tolyl sulfone in the specific solvent at the tested temperature.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of the solubility of diiodomethyl p-tolyl sulfone.

References

• 1. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 2. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 3. HK1112425A - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent - Google Patents [patents.google.com]
• 4. echemi.com [echemi.com]
• 5. echemi.com [echemi.com]
• 6. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chempoint.com [chempoint.com]
• 8. Di-p-tolyl sulfone 99 599-66-6 [sigmaaldrich.com]

Thermal Stability and Decomposition of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the expected thermal stability and decomposition profile of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene based on its chemical structure and the known behavior of related sulfonyl compounds. As of the latest literature review, specific experimental thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for this compound is not publicly available. Therefore, the quantitative data and decomposition pathways presented herein are illustrative and intended to serve as a guide for researchers.

Introduction

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as Diiodomethyl p-tolyl sulfone, is a biocide used as a preservative in various industrial and commercial applications, including paints, coatings, adhesives, and leather.[1][2] Its efficacy as an antimicrobial agent is well-documented; however, a thorough understanding of its thermal stability and decomposition characteristics is critical for ensuring safe handling, storage, and formulation, particularly in processes involving elevated temperatures.

This technical guide summarizes the known properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene and provides a comprehensive, albeit predictive, analysis of its thermal behavior. It includes detailed, generalized experimental protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) that can be adapted for the specific analysis of this compound.

Compound Profile

A summary of the key physical and chemical properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is provided in the table below.

Property	Value	Reference
CAS Number	20018-09-1	[3][4]
Molecular Formula	C₈H₈I₂O₂S	[3][4]
Molecular Weight	422.02 g/mol	[1][3]
Appearance	Tan powder at room temperature	[2]
Melting Point	Approximately 137–139 °C
Long-Term Stability	Stable for extended periods at ambient and moderately elevated temperatures (e.g., up to 40 °C for 6 months).

Predicted Thermal Stability and Decomposition

While specific high-temperature decomposition data is unavailable, general knowledge of sulfone chemistry allows for an informed prediction of the thermal behavior of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. A safety data sheet for a related product indicates that exposure to elevated temperatures can cause decomposition, which may generate gas and build pressure in closed systems.[5] Upon heating to decomposition, the compound is expected to emit toxic vapors of sulfur oxides and iodide.[1]

The thermal decomposition of sulfones typically proceeds via homolytic cleavage of the carbon-sulfur or sulfur-oxygen bonds. For aralkyl sulfones, the C-S bond is often the point of initial scission at elevated temperatures, leading to the formation of radical intermediates and the eventual elimination of sulfur dioxide (SO₂).

Predicted Decomposition Onset

Based on studies of analogous aromatic sulfones, the onset of thermal decomposition for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is anticipated to be in the range of 200-350 °C. The presence of the diiodomethyl group may influence this temperature range compared to simpler p-tolyl sulfones.

Hypothetical Quantitative Thermal Analysis Data

The following tables present hypothetical TGA and DSC data for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. This data is illustrative and should be confirmed by experimental analysis.

Table 1: Hypothetical TGA Data

Parameter	Predicted Value
Onset of Decomposition (Tonset)	~ 220 °C
Temperature of Maximum Decomposition Rate (Tpeak)	~ 250 °C
Final Residue at 600 °C	< 10%

Table 2: Hypothetical DSC Data

Thermal Event	Predicted Temperature Range (°C)
Melting (Endotherm)	135 - 145
Decomposition (Exotherm)	220 - 300

Proposed Decomposition Pathway

The thermal decomposition of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is likely to be a multi-step process involving the formation of various intermediates and final products. A plausible, though unverified, decomposition pathway is initiated by the homolytic cleavage of the C-S bond.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 3. 1-((Diiodomethyl)sulfonyl)-4-methylbenzene | 20018-09-1 | FD140298 [biosynth.com]
• 4. 1-[(Diiodomethyl)sulfonyl]-4-methylbenzene | CymitQuimica [cymitquimica.com]
• 5. chempoint.com [chempoint.com]

Diiodomethyl p-tolyl Sulfone: A Technical Examination of its Fungicidal Action

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Diiodomethyl p-tolyl sulfone, a broad-spectrum antimicrobial agent, is utilized as a fungicide, bactericide, and algaecide in a variety of industrial and commercial applications.[1][2] Commonly known by its trade name, Amical 48, it serves as a preservative in paints, coatings, adhesives, leather, and wood products.[1][2][3][4] While its efficacy as a preservative is well-established, a detailed, publicly available body of research specifically elucidating its biochemical mechanism of action against fungi remains limited. This guide synthesizes the available information and provides a framework for understanding its potential modes of action based on its chemical properties and toxicological data from mammalian studies.

Core Mechanism of Action: The Role of Iodine Release

The primary evidence regarding the mode of action of Diiodomethyl p-tolyl sulfone comes from toxicological studies in rats. These studies indicate that upon ingestion, the molecule releases its two iodine atoms.[1][5] This liberation of iodine leads to elevated systemic iodide levels, which in turn results in hypothyroidism.[5] Comparative studies using the de-iodinated analog, methyl-p-tolylsulfone, have shown that the iodine moieties are critical for its biological activity.[5]

While these findings are from mammalian systems, they provide a crucial insight into the potential fungicidal mechanism. It is plausible that the release of iodine is also central to its antifungal properties. Iodine and iodine-releasing compounds are known to be potent antimicrobial agents. Their mechanism of action is generally attributed to their ability to rapidly penetrate microbial cell walls and disrupt essential cellular components.

A proposed logical workflow for the fungicidal action of Diiodomethyl p-tolyl sulfone is as follows:

Caption: Proposed mechanism of Diiodomethyl p-tolyl sulfone.

Physicochemical Properties and Bioavailability

Diiodomethyl p-tolyl sulfone is characterized by its extremely low water solubility.[6] This property likely influences its formulation and delivery in aqueous-based products, often requiring its use as a particulate dispersion.[6] Despite its low solubility, it is effective as a preservative, suggesting that it can be taken up by fungal cells. The lipophilic nature of the molecule may facilitate its passage through the lipid-rich fungal cell membrane.

Potential Cellular Targets in Fungi

Based on the known antimicrobial actions of iodine, the following are potential cellular targets for Diiodomethyl p-tolyl sulfone in fungi:

• Enzymes and Proteins: Iodine is a strong oxidizing agent and can react with the sulfhydryl groups (-SH) of cysteine residues in proteins. This can lead to the formation of disulfide bonds and a subsequent change in protein conformation, resulting in enzyme inactivation. Key metabolic enzymes involved in glycolysis, the Krebs cycle, and cellular respiration could be susceptible.

• Amino Acids: Iodine can also react with other amino acid residues, such as tyrosine, histidine, and tryptophan, potentially altering protein structure and function.

• Cell Membranes: While not a direct target, damage to membrane-bound proteins and enzymes by iodine could disrupt membrane integrity and transport processes.

• Nucleic Acids: Although less likely to be the primary mode of action, high concentrations of reactive iodine species could potentially cause damage to DNA and RNA.

Data Presentation

Due to the limited publicly available research specifically on the fungicidal mechanism of Diiodomethyl p-tolyl sulfone, there is a lack of quantitative data (e.g., IC50 values for specific fungal enzymes, detailed efficacy data against a range of fungal species under controlled laboratory conditions) to present in a tabular format at this time.

Experimental Protocols

Detailed experimental protocols for elucidating the precise mechanism of action of Diiodomethyl p-tolyl sulfone as a fungicide are not available in the reviewed literature. However, a general experimental workflow to investigate its mechanism could involve the following steps:

Caption: A general experimental workflow.

1. Determination of Minimum Inhibitory Concentration (MIC):

• Objective: To determine the lowest concentration of Diiodomethyl p-tolyl sulfone that inhibits the visible growth of a target fungus.

• Methodology: A broth microdilution or agar dilution method would be employed using a panel of relevant fungal species. The compound would be serially diluted in a suitable growth medium, and a standardized inoculum of the fungus would be added. The plates would be incubated under appropriate conditions, and the MIC would be determined as the lowest concentration with no visible growth.

2. Fungal Cell Viability Assays:

• Objective: To assess whether the compound is fungicidal or fungistatic.

• Methodology: Fungal cells would be treated with Diiodomethyl p-tolyl sulfone at concentrations around the MIC. At various time points, aliquots would be taken, washed, and plated on drug-free agar to determine the number of colony-forming units (CFUs). A significant reduction in CFUs would indicate fungicidal activity. Staining with dyes like propidium iodide, which only enters cells with compromised membranes, could also be used to assess cell death via flow cytometry or fluorescence microscopy.

3. Enzyme Inhibition Assays:

• Objective: To identify specific fungal enzymes inhibited by Diiodomethyl p-tolyl sulfone.

• Methodology: Key metabolic enzymes (e.g., from the glycolytic pathway or cellular respiration) would be purified from a target fungus. The activity of the enzyme would be measured in the presence and absence of the compound. The IC50 value (the concentration of the inhibitor required to reduce enzyme activity by 50%) would be determined.

4. Proteomic and Transcriptomic Analyses:

• Objective: To obtain a global view of the cellular processes affected by the compound.

• Methodology: Fungal cells would be treated with a sub-lethal concentration of Diiodomethyl p-tolyl sulfone. Changes in the proteome (using techniques like 2D-gel electrophoresis or mass spectrometry) and the transcriptome (using RNA-sequencing) would be analyzed to identify up- or down-regulated proteins and genes, providing clues about the cellular stress responses and affected pathways.

Conclusion and Future Directions

The fungicidal activity of Diiodomethyl p-tolyl sulfone is likely linked to the release of iodine within the fungal cell, leading to the disruption of essential proteins and cellular processes through oxidative damage. However, the specific molecular targets and the precise cascade of events leading to fungal cell death have not been definitively established in the public domain.

Future research should focus on targeted biochemical and genetic studies to identify the primary fungal targets of this compound. Elucidating the specific enzymes or pathways that are most sensitive to Diiodomethyl p-tolyl sulfone will provide a more complete understanding of its mechanism of action and could inform the development of more effective and targeted antifungal agents. Furthermore, investigating potential resistance mechanisms in fungi would be a critical area of study.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 3. Discussion of diiodomethyl p-tolyl sulfone (Amical® 48) as a fungicide for wood preservatio [irg-wp.com]
• 4. Federal Register :: Diiodomethyl p-tolyl sulfone (Amical 48) Risk Assessments; Notice of Availability, and Risk Reduction Options [federalregister.gov]
• 5. researchgate.net [researchgate.net]
• 6. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]

In-Depth Toxicological Profile of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene for Laboratory Applications

An Essential Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (CAS No. 20018-09-1), a compound also known as Diiodomethyl p-tolyl sulfone (DIMPTS). This document is intended to serve as a crucial resource for laboratory personnel, researchers, and professionals in the field of drug development to ensure its safe handling and to provide a thorough understanding of its potential hazards.

Chemical and Physical Properties

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a tan-colored powder at room temperature. It is primarily used as an antifungal agent, algaecide, and bactericide in various industrial applications, including paints, coatings, adhesives, and textiles.

Table 1: Physical and Chemical Properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Property	Value	Reference(s)
Molecular Formula	C8H8I2O2S
Molecular Weight	422.02 g/mol
Appearance	Tan powder
Melting Point	136 - 152 °C
Water Solubility	0.1 - 1 mg/L
Vapor Pressure	9.6 x 10-7 mm Hg at 25 °C

Toxicological Data

The toxicity of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is primarily attributed to the release of iodide following its metabolism. This can lead to effects on the thyroid gland.

Acute Toxicity

The compound exhibits low acute oral and dermal toxicity but is considered toxic if inhaled. It is a severe eye irritant.

Table 2: Acute Toxicity of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Test	Species	Route	Value	Reference(s)
LD50	Rat	Oral	>5000 mg/kg
LD50	Rabbit	Dermal	>20,000 mg/kg
LC50	Rat	Inhalation	0.96 mg/L (4 hours)
Eye Irritation	Rabbit	Ocular	Severe irritant
Dermal Irritation	Rabbit	Dermal	Minimal irritant
Skin Sensitization	-	Dermal	Sensitizer

Subchronic Toxicity

Subchronic exposure studies in rats and dogs have been conducted. In a 90-day study, rats administered the compound in their diet showed squamous metaplasia of the salivary gland duct at the highest dose (80 mg/kg/day). In dogs, a 90-day capsule administration study resulted in lower body weights in high-dose females and alterations in the thyroid glands, salivary glands, and gastrointestinal tract at mid and high doses.

Genotoxicity

1-((Diiodomethyl)sulfonyl)-4-methylbenzene was found to be negative in a battery of four in vitro genotoxicity assays and one in vivo genotoxicity assay.

Reproductive and Developmental Toxicity

Reproductive toxicity studies in rats have shown that at high doses (40 mg/kg/day), the compound can cause increased post-implantation loss, decreased gestation survival, and dystocia (difficult birth). These effects are consistent with iodide toxicity. Developmental toxicity studies in rats indicated no teratogenic effects, even at doses that caused maternal toxicity.

Metabolism and Toxicokinetics

Orally administered 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is rapidly absorbed and eliminated, primarily in the urine. The biological half-life is estimated to be between 1 and 4 hours. The primary metabolic pathways involve the liberation of one or both iodine atoms, oxidation of the benzylic methyl group to form a benzoic acid derivative, and glutathione conjugation at the sulfonyl methyl group. It is estimated that 67-80% of the iodine atoms are metabolically released from the parent molecule.

Mechanism of Action and Signaling Pathways

The toxicological effects of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene are predominantly linked to the release of iodide. Excess iodide can disrupt the normal functioning of the thyroid gland through the Wolff-Chaikoff effect, which is an autoregulatory phenomenon where a large amount of iodide inhibits the synthesis of thyroid hormones.

Caption: Proposed mechanism of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene toxicity.

Experimental Protocols

The toxicological evaluation of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene has been conducted following internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD). Below are representative workflows for key toxicological assessments.

Subchronic Oral Toxicity Study (Based on OECD Guideline 408)

Caption: Workflow for a 90-day subchronic oral toxicity study.

In Vitro Genotoxicity Battery (Based on OECD Guidelines)

Caption: A typical in vitro genotoxicity testing battery.

Safety Precautions for Laboratory Use

Given its toxicological profile, the following safety precautions are mandatory when handling 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in a laboratory setting:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with side shields or a face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.

• Eye Protection: Due to its severe eye irritant properties, extra caution must be taken to avoid contact with eyes. An eyewash station should be readily accessible.

• Spill Management: In case of a spill, collect the spillage and dispose of it as hazardous waste.

• Storage: Store in a tightly closed container in a dry, well-ventilated place.

Conclusion

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a compound with a well-defined toxicological profile. Its primary hazard is related to its potential to cause serious eye damage and toxicity upon inhalation. The systemic toxicity observed in animal studies is largely attributable to the release of iodide and its subsequent effects on the thyroid gland. The compound is not considered genotoxic. Researchers and laboratory personnel must adhere to strict safety protocols to minimize exposure and ensure a safe working environment. This guide provides the essential information needed to handle this chemical responsibly and to understand its potential biological effects.

Environmental Fate and Degradation of Diiodomethyl p-tolyl Sulfone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of Diiodomethyl p-tolyl sulfone. The information presented is compiled from regulatory assessments and scientific studies, offering insights into the compound's persistence and transformation in various environmental compartments. This document is intended to serve as a valuable resource for professionals involved in environmental risk assessment and management.

Executive Summary

Diiodomethyl p-tolyl sulfone is an antimicrobial agent used in a variety of materials to prevent microbial degradation. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems. This guide details the key degradation pathways, including hydrolysis, biodegradation, and photolysis, and provides quantitative data on degradation rates. Experimental protocols, based on internationally recognized guidelines, are also outlined to provide a framework for conducting similar environmental fate studies.

Physicochemical Properties

A summary of the key physicochemical properties of Diiodomethyl p-tolyl sulfone is presented in the table below. These properties influence its distribution and behavior in the environment.

Property	Value	Reference
CAS Number	20018-09-1
Molecular Formula	C₈H₈I₂O₂S
Molecular Weight	422.03 g/mol
Water Solubility	10 mg/L at 25°C	[1]
Vapor Pressure	1.87 x 10⁻⁶ mm Hg at 25°C	[1]
Log Kₒw (Octanol-Water Partition Coefficient)	2.66	[1]
Kₒc (Soil Organic Carbon-Water Partitioning Coefficient)	500

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, play a significant role in the transformation of Diiodomethyl p-tolyl sulfone in the environment.

Hydrolysis

Diiodomethyl p-tolyl sulfone is stable to hydrolysis at acidic pH but degrades in neutral and alkaline conditions. The primary hydrolysis product is monoiodomethyl p-tolyl sulfone (MIMPTS).[1]

Table 1: Hydrolysis of Diiodomethyl p-tolyl sulfone

pH	Half-life (t½) in days	Major Degradation Product
5	Stable	-
7	2.1	Monoiodomethyl p-tolyl sulfone (MIMPTS)
9	3.6	Monoiodomethyl p-tolyl sulfone (MIMPTS)

This protocol is based on the principles of the OECD Guideline for Testing of Chemicals 111.

• Objective: To determine the rate of hydrolysis of Diiodomethyl p-tolyl sulfone at different pH values.

• Test Substance: Diiodomethyl p-tolyl sulfone, radiolabeled or non-labeled.

• Test Conditions:

  • Sterile aqueous buffer solutions at pH 4, 7, and 9.

  • Incubation in the dark at a constant temperature (e.g., 25°C).

  • The concentration of the test substance should not exceed its water solubility.

• Procedure:

  • Prepare sterile buffer solutions at the target pH values.

  • Add a known concentration of Diiodomethyl p-tolyl sulfone to each buffer solution.

  • Incubate the solutions in the dark in a temperature-controlled environment.

  • Collect samples at predetermined time intervals.

  • Analyze the samples for the concentration of the parent compound and potential degradation products using appropriate analytical methods (e.g., HPLC, LC-MS).

• Data Analysis:

  • Determine the rate of hydrolysis and the half-life at each pH value.

  • Identify and quantify the major degradation products.

Photolysis in Water

The information regarding the aqueous photolysis of Diiodomethyl p-tolyl sulfone is that monoiodomethyl p-tolyl sulfone (MIMPTS) was the terminal residue in aqueous photodegradation studies.[1] However, it is also stated that the compound has UV-visible absorption peaks at 200 and 233-234 nm, suggesting it may not be susceptible to direct photolysis by sunlight at environmentally relevant wavelengths (>290 nm).[1]

Further studies would be needed to definitively determine the significance of direct and indirect photolysis as a degradation pathway in aquatic environments.

This protocol is based on the principles of the OECD Guideline for Testing of Chemicals 316.

• Objective: To determine the rate and pathway of phototransformation of Diiodomethyl p-tolyl sulfone in water.

• Test Substance: Radiolabeled Diiodomethyl p-tolyl sulfone is recommended for accurate mass balance.

• Light Source: A light source that simulates natural sunlight (e.g., xenon arc lamp with appropriate filters).

• Test Conditions:

  • Sterile, buffered aqueous solution (e.g., pH 7).

  • Constant temperature (e.g., 25°C).

  • Continuous irradiation with the simulated sunlight source.

  • Dark controls are run in parallel to differentiate between photochemical and other degradation processes.

• Procedure:

  • Prepare a sterile, buffered aqueous solution of the test substance.

  • Place the solution in quartz tubes or other suitable photoreactors.

  • Expose the samples to the light source.

  • Wrap control samples in aluminum foil to exclude light.

  • Collect samples from both irradiated and dark control vessels at various time points.

  • Analyze samples for the parent compound and transformation products.

• Data Analysis:

  • Calculate the phototransformation rate constant and half-life.

  • Identify and quantify major photoproducts.

Biotic Degradation

Biodegradation is a key process in the environmental dissipation of Diiodomethyl p-tolyl sulfone, occurring in both soil and aquatic environments.

Aerobic and Anaerobic Biodegradation in Soil

Diiodomethyl p-tolyl sulfone is susceptible to microbial degradation in soil under both aerobic and anaerobic conditions. The degradation proceeds through the sequential loss of iodine atoms, followed by further transformation.

Table 2: Biodegradation of Diiodomethyl p-tolyl sulfone and its Major Metabolites in Soil

Compound	Condition	Half-life (t½) in days	Major Degradation Products
Diiodomethyl p-tolyl sulfone	Aerobic Soil	-	Monoiodomethyl p-tolyl sulfone (MIMPTS), Methyl p-tolyl sulfone (MPTS)
Monoiodomethyl p-tolyl sulfone (MIMPTS)	Aerobic Soil	32	Methyl p-tolyl sulfone (MPTS)
Methyl p-tolyl sulfone (MPTS)	Aerobic Soil	53 - 173	-
Monoiodomethyl p-tolyl sulfone (MIMPTS)	Anaerobic Soil	21	Methyl p-tolyl sulfone (MPTS)

This protocol is based on the principles of the OECD Guideline for Testing of Chemicals 307.

• Objective: To determine the rate and route of aerobic degradation of Diiodomethyl p-tolyl sulfone in soil.

• Test Substance: ¹⁴C-labeled Diiodomethyl p-tolyl sulfone is used to trace the fate of the carbon skeleton.

• Test System:

  • Fresh, sieved soil with known characteristics (e.g., texture, organic carbon content, pH, microbial biomass).

  • Incubation flasks designed to trap volatile organic compounds and ¹⁴CO₂.

• Procedure:

  • Treat the soil with the radiolabeled test substance at a concentration relevant to its intended use.

  • Adjust the soil moisture to an optimal level for microbial activity (e.g., 40-60% of maximum water holding capacity).

  • Incubate the treated soil in the dark at a constant temperature (e.g., 20-25°C).

  • Maintain aerobic conditions by continuously passing humidified air through the flasks.

  • Trap evolved ¹⁴CO₂ in a suitable trapping solution (e.g., potassium hydroxide).

  • Sample the soil at various time intervals.

  • Extract the soil samples to determine the concentrations of the parent compound and its degradation products.

• Data Analysis:

  • Calculate the degradation half-life of the parent compound and its major metabolites.

  • Identify and quantify the degradation products.

  • Determine the extent of mineralization to ¹⁴CO₂.

  • Characterize the formation of non-extractable (bound) residues.

Environmental Fate Summary and Degradation Pathway

The environmental fate of Diiodomethyl p-tolyl sulfone is governed by a combination of abiotic and biotic degradation processes. It is unstable in neutral to alkaline waters, undergoing hydrolysis to form monoiodomethyl p-tolyl sulfone (MIMPTS). In soil, it is readily biodegraded under both aerobic and anaerobic conditions, with a primary degradation pathway involving the sequential removal of iodine atoms to form MIMPTS and subsequently methyl p-tolyl sulfone (MPTS). The persistence of MPTS appears to be greater than that of its iodinated precursors.

Degradation Pathway Diagram

Caption: Degradation pathway of Diiodomethyl p-tolyl sulfone.

Experimental Workflow for Environmental Fate Assessment

Caption: Experimental workflow for assessing environmental fate.

Conclusion

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

An In-depth Technical Guide to 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as Diiodomethyl p-tolyl sulfone, is a potent biocide with broad-spectrum activity against algae, bacteria, and fungi. Marketed under trade names such as Amical 48, it is extensively used as a preservative in a variety of industrial and consumer products, including paints, coatings, adhesives, textiles, and wood preservation. This technical guide provides a comprehensive review of the available scientific literature on 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, focusing on its chemical and physical properties, synthesis, antimicrobial activity, and toxicological profile. Detailed information on its mechanism of action, particularly concerning its reproductive toxicity through iodide-induced hypothyroidism, is presented. This document aims to be a valuable resource for researchers and professionals in drug development and material science by consolidating key data, outlining experimental methodologies, and visualizing relevant biological pathways.

Chemical and Physical Properties

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a tan-colored, odorless solid at room temperature. Its key physicochemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C8H8I2O2S
Molecular Weight	422.02 g/mol
CAS Number	20018-09-1
Appearance	Tan solid/powder
Melting Point	136-152 °C
Water Solubility	0.1 to 1 mg/L
Log Kow	2.66
Vapor Pressure	9.6 x 10⁻⁷ mm Hg at 25 °C
UV Absorption	200 nm, 233-234 nm

Synthesis

Proposed Reaction Scheme:

Experimental Protocol (Hypothetical):

A detailed experimental protocol for this specific reaction is not available in the cited literature. However, based on general principles of organic synthesis for similar sulfones, a potential procedure could involve the following steps. This protocol is for illustrative purposes and would require optimization.

• Preparation of Sodium p-Toluenesulfinate: Sodium p-toluenesulfinate can be prepared by the reduction of p-toluenesulfonyl chloride. A detailed procedure for this can be found in Organic Syntheses.

• Reaction with Diiodomethane:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium p-toluenesulfinate in a suitable polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

  • Add diiodomethane to the solution, likely in a slight molar excess.

  • Heat the reaction mixture with stirring for a specified period. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • After the reaction is complete, the mixture would be cooled to room temperature.

• Work-up and Purification:

  • The reaction mixture would likely be poured into water to precipitate the crude product.

  • The solid product would be collected by filtration and washed with water to remove any remaining inorganic salts.

  • Further purification could be achieved by recrystallization from a suitable solvent or by column chromatography.

Logical Workflow for Synthesis:

Caption: Proposed synthetic workflow for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Spectral Data

Detailed spectral data is crucial for the unambiguous identification and characterization of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. While a complete set of spectral analyses from a single source is not available in the reviewed literature, the following table summarizes the expected and reported data.

Technique	Data/Expected Features	Reference(s)
¹H NMR	Aromatic protons (p-substituted pattern), methyl protons (singlet), methine proton (singlet). Specific chemical shifts not found in the literature.	-
¹³C NMR	Aromatic carbons, methyl carbon, methine carbon, sulfonyl carbon. Specific chemical shifts not found in the literature.	-
IR	Characteristic peaks for sulfonyl group (S=O stretching), C-H bonds (aromatic and aliphatic), and C-I bond. Specific wavenumbers not found in the literature.	-
Mass Spec	Molecular ion peak (M⁺) at m/z 422. Fragmentation pattern would likely show loss of iodine atoms and cleavage of the sulfonyl group.
UV-Vis	Absorption maxima at 200 nm and 233-234 nm.

Antimicrobial Activity

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a broad-spectrum antimicrobial agent effective against a variety of microorganisms.

Qualitative Antimicrobial Activity:

• Fungicide: It is used as a paint mildewcide and for wood preservation.

• Bactericide and Algaecide: It is registered for use as a bactericide and algaecide in various materials.

Quantitative Antimicrobial Activity:

Organism	Concentration for Efficacy	Reference
Staphylococcus aureus	0.5%
Escherichia coli	0.5%
Pseudomonas aeruginosa	0.5%
Aspergillus niger	0.5%

Experimental Protocol for MIC Determination (General):

A standard broth microdilution method would be employed to determine the MIC values.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Serial Dilution: The test compound, 1-((diiodomethyl)sulfonyl)-4-methylbenzene, is serially diluted in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (temperature, time) for the specific microorganism.

• Observation: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Toxicological Profile and Mechanism of Action

The primary toxicological concern associated with 1-((diiodomethyl)sulfonyl)-4-methylbenzene is its reproductive toxicity, which has been linked to the release of iodide upon ingestion and subsequent disruption of thyroid function.

Mechanism of Iodide-Induced Hypothyroidism (Wolff-Chaikoff Effect):

The mode of action for the reproductive toxicity of diiodomethyl-p-tolylsulfone (DIMPTS) is attributed to excess systemic iodide levels, which leads to hypothyroidism. Ingestion of DIMPTS results in the hydrolysis of the two iodine moieties, which are then systemically absorbed. High levels of iodide in the bloodstream inhibit the organification of iodine in the thyroid gland, a critical step in the synthesis of thyroid hormones (T3 and T4). This phenomenon is known as the Wolff-Chaikoff effect. The resulting decrease in thyroid hormone production leads to hypothyroidism.

Signaling Pathway of Iodide-Induced Hypothyroidism:

Caption: Iodide-induced hypothyroidism pathway from DIMPTS metabolism.

Applications

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is utilized as a preservative in a wide array of products to prevent microbial degradation.

• Paints and Coatings: Acts as a mildewcide in latex and oil-based paints and coatings.

• Adhesives and Sealants: Prevents bacterial and fungal growth in adhesives, caulks, and sealants.

• Textiles and Leather: Used as a preservative to protect textiles and leather from microbial damage.

• Wood Preservation: Protects wood from decay-causing fungi.

• Other Applications: Used in paper coatings, plastics, metalworking fluids, and pigment dispersions.

Conclusion

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a highly effective and widely used biocide. Its broad-spectrum antimicrobial activity makes it a valuable preservative in numerous industrial and consumer applications. While its toxicological profile, particularly its impact on the thyroid, necessitates careful handling and adherence to regulatory guidelines, its efficacy as a preservative is well-established. Further research to elucidate a detailed, publicly available synthesis protocol and to establish a comprehensive profile of its minimum inhibitory concentrations against a wider range of microorganisms would be beneficial for the scientific and industrial communities. This technical guide serves as a foundational resource for professionals working with this compound, providing a consolidated overview of its properties, synthesis, activity, and mechanism of action.

Diiodomethyl p-Tolyl Sulfone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diiodomethyl p-tolyl sulfone is a synthetic organosulfur compound recognized for its potent biocidal activity against a broad spectrum of microorganisms, including fungi, bacteria, and algae. This technical guide provides an in-depth overview of its discovery and history, chemical and physical properties, and known mechanisms of action. Detailed experimental protocols for its synthesis are presented, alongside a summary of its applications, particularly in material preservation and as an antimicrobial agent. The document also explores its metabolic fate and toxicological profile, with a focus on data relevant to drug development and safety assessment.

Introduction

Diiodomethyl p-tolyl sulfone, also known by trade names such as Amical 48, is a versatile antimicrobial agent used extensively as a preservative in a variety of industrial and commercial products.[1][2][3] Its efficacy stems from the presence of the diiodomethylsulfonyl group, which is believed to be the active moiety responsible for its broad-spectrum biocidal properties. This guide aims to consolidate the available scientific and technical information on diiodomethyl p-tolyl sulfone, providing a valuable resource for researchers in materials science, drug development, and environmental science.

Discovery and History

While the precise date and discoverer of diiodomethyl p-tolyl sulfone are not well-documented in readily available academic literature, its commercialization and widespread use as a biocide began in the latter half of the 20th century. Patents from companies like Dow Chemical Company describe its application in various formulations, indicating its industrial significance.[4] It is registered with environmental protection agencies for use in a range of materials, including paints, coatings, adhesives, plastics, and wood preservation.[2][4]

Chemical and Physical Properties

Diiodomethyl p-tolyl sulfone is a tan, odorless powder at room temperature.[3] Its chemical structure consists of a p-tolyl group attached to a sulfonyl group, which in turn is bonded to a diiodomethyl group.

Table 1: Chemical Identifiers and Synonyms

Identifier/Synonym	Value
CAS Number	20018-09-1[2]
Molecular Formula	C₈H₈I₂O₂S[2]
IUPAC Name	1-((Diiodomethyl)sulfonyl)-4-methylbenzene
Common Synonyms	Amical 48, DIMPTS, p-Tolyl diiodomethyl sulfone[2]

Table 2: Physical and Chemical Properties

Property	Value
Molecular Weight	422.02 g/mol [1]
Melting Point	136 °C (with a range of 149-152 °C reported)[3]
Boiling Point	420.1 °C at 760 mmHg[5]
Water Solubility	0.1 to 1 mg/L[5]
Vapor Pressure	9.6 x 10⁻⁷ mm Hg at 25 °C[5]
Log Kow (Octanol-Water Partition Coefficient)	2.66
Log Koc (Soil Organic Carbon-Water Partitioning Coefficient)	2.7 (indicating moderate mobility in soil)[5]

Experimental Protocols: Synthesis

General Synthesis of α,α-Dihalo Sulfones:

A plausible synthetic route to diiodomethyl p-tolyl sulfone would start from methyl p-tolyl sulfone. The methyl group, being adjacent to the strongly electron-withdrawing sulfonyl group, possesses acidic protons.

• Step 1: Deprotonation. A strong base, such as an alkoxide (e.g., potassium tert-butoxide) in an aprotic solvent (e.g., tetrahydrofuran), is used to deprotonate the methyl group of methyl p-tolyl sulfone, forming a carbanion. The reaction is typically carried out under inert atmosphere (e.g., nitrogen or argon) and at low temperatures to minimize side reactions.

• Step 2: Iodination. An electrophilic iodine source, such as molecular iodine (I₂) or N-iodosuccinimide (NIS), is then added to the reaction mixture. The carbanion acts as a nucleophile, attacking the iodine and forming the monoiodinated product.

• Step 3: Second Halogenation. To achieve di-iodination, the mono-iodinated product can be subjected to a second round of deprotonation and iodination. The presence of one iodine atom can influence the acidity of the remaining proton, potentially requiring adjusted reaction conditions. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Step 4: Work-up and Purification. Upon completion of the reaction, the mixture is typically quenched with an aqueous solution (e.g., saturated ammonium chloride) and extracted with an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield the final diiodomethyl p-tolyl sulfone.

A generalized workflow for the synthesis of diiodomethyl p-tolyl sulfone.

Mechanism of Action

The biocidal activity of diiodomethyl p-tolyl sulfone is attributed to its ability to release active halogen species. While the precise molecular targets are not fully elucidated, the general mechanism is believed to involve the disruption of essential cellular processes in microorganisms.

Antimicrobial Action:

The electron-withdrawing nature of the sulfonyl group facilitates the cleavage of the carbon-iodine bonds, leading to the release of iodine. This released iodine, or hypoiodous acid formed in an aqueous environment, is a potent oxidizing agent. It can react with and inactivate critical biomolecules within the microbial cell, such as enzymes containing thiol groups, leading to metabolic disruption and cell death.

A conceptual diagram of the proposed antimicrobial mechanism of action.

Toxicological Mechanism in Mammals:

In mammals, the reproductive toxicity of diiodomethyl p-tolyl sulfone has been linked to the in vivo release of iodide.[1] An excess of systemic iodide can lead to hypothyroidism by interfering with the normal functioning of the thyroid gland.[1]

Applications

Diiodomethyl p-tolyl sulfone is utilized as a preservative and biocide in a wide array of products to prevent microbial degradation.

Table 3: Major Applications of Diiodomethyl p-tolyl sulfone

Application Area	Description
Paints and Coatings	Prevents the growth of mold, mildew, and algae on painted surfaces.[1]
Adhesives and Sealants	Extends the shelf life and in-service life by inhibiting microbial contamination.[1]
Plastics and Rubber	Incorporated into polymeric materials to impart antimicrobial properties.[1]
Wood Preservation	Protects wood from decay and sapstain fungi.[2]
Personal Care Products	Used in some formulations, such as anti-dandruff shampoos, for its antifungal properties.[4]
Industrial Fluids	Controls microbial growth in metalworking fluids, and pulp and paper slurries.[1]

Metabolic Fate

Studies in rats have shown that orally administered diiodomethyl p-tolyl sulfone is rapidly absorbed and metabolized.[1] The primary metabolic pathway involves the liberation of one or both iodine atoms. The tolyl moiety can be oxidized at the methyl group to form the corresponding benzoic acid derivative. Glutathione conjugation has also been observed.[1]

A simplified diagram of the metabolic fate of diiodomethyl p-tolyl sulfone.

Conclusion

Diiodomethyl p-tolyl sulfone is a commercially important biocide with a broad spectrum of activity. Its utility in material preservation is well-established. For researchers and professionals in drug development, understanding its chemical properties, mechanism of action, and metabolic fate is crucial for assessing its potential applications and safety profile. While its primary use is as a preservative, its antimicrobial properties may warrant further investigation for other specialized applications. Future research could focus on elucidating the specific molecular targets of its antimicrobial action and exploring the development of derivatives with enhanced efficacy and reduced toxicity.

References

• 1. diiodomethyl p-tolyl sulfone: Topics by Science.gov [science.gov]
• 2. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Discussion of diiodomethyl p-tolyl sulfone (Amical® 48) as a fungicide for wood preservatio [irg-wp.com]
• 4. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 5. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Synthetic Potential of a Specialized Reagent

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as diiodomethyl p-tolyl sulfone, is a halogenated organosulfur compound with the chemical formula C8H8I2O2S.[1][2] While it is well-documented and commercially available as a broad-spectrum antimicrobial agent and preservative under trade names like Amical 48, its utility in the realm of fine organic synthesis is an area ripe for exploration.[3][4][5] This guide aims to bridge this gap by providing in-depth application notes and detailed protocols for the potential use of this reagent in advanced organic synthesis, particularly for the construction of valuable molecular scaffolds.

The unique structural feature of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is the presence of a diiodomethyl group attached to a sulfonyl moiety. This gem-diiodo functionality suggests its potential as a precursor to carbenes or carbenoids, which are highly reactive intermediates for cyclopropanation reactions. Furthermore, this structural motif is analogous to reagents used in olefination reactions for the synthesis of vinyl iodides, which are versatile building blocks in cross-coupling chemistry.[6][7][8]

This document will provide a theoretical framework and practical, albeit proposed, protocols for leveraging the reactivity of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in two key synthetic transformations: the synthesis of vinyl iodides from carbonyl compounds and the cyclopropanation of alkenes. The protocols are designed based on well-established reaction mechanisms of analogous reagents and are intended to serve as a starting point for researchers looking to explore the synthetic utility of this compound.

Physicochemical Properties and Safety Data

A thorough understanding of the reagent's properties and safe handling procedures is paramount before its use in any experimental setting.

Property	Value	Reference
CAS Number	20018-09-1	[1][2]
Molecular Formula	C8H8I2O2S	[1][2]
Molecular Weight	422.02 g/mol	[1][2]
Appearance	Tan powder at room temperature	[1]
Melting Point	136 °C (range of 149-152 °C)	[1][2]
Boiling Point	420.1°C at 760 mmHg	[1][2]
Solubility	In water, 0.1 to 1 mg/L (technical grade)	[1][2]
Stability	Stable at room temperature.	[1][2]

Safety and Handling:

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a hazardous substance and must be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. It is harmful if swallowed and causes serious eye damage.[5] For detailed safety information, always consult the latest Safety Data Sheet (SDS) from the supplier.

Proposed Application 1: Synthesis of Vinyl Iodides from Aldehydes

The reaction of gem-dihaloalkanes with aldehydes in the presence of a reducing agent to form vinyl halides is a well-established transformation. A notable example is the Takai olefination, which utilizes iodoform (CHI3) and chromium(II) chloride to generate (E)-vinyl iodides from aldehydes. By analogy, 1-((Diiodomethyl)sulfonyl)-4-methylbenzene could serve as a precursor to a reactive intermediate capable of transforming aldehydes into vinyl iodides.

Plausible Reaction Mechanism

The proposed mechanism involves the reduction of the diiodomethyl sulfone by a low-valent metal, such as chromium(II), to form a gem-dimetallic or a carbenoid species. This intermediate then reacts with the aldehyde to form a β-oxido intermediate, which subsequently eliminates to afford the vinyl iodide. The p-tolylsulfonyl group is a good leaving group, which should facilitate the elimination step.

Caption: Proposed mechanism for the synthesis of vinyl iodides.

Experimental Protocol (Proposed)

Materials:

• 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

• Anhydrous chromium(II) chloride (CrCl2)

• Aldehyde

• Anhydrous, degassed tetrahydrofuran (THF) or 1,4-dioxane

• Anhydrous workup and purification solvents (e.g., diethyl ether, hexanes)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous CrCl2 (4.0 equivalents).

• Add anhydrous, degassed THF (or dioxane) to the flask to create a suspension.

• In a separate flask, dissolve the aldehyde (1.0 equivalent) and 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (1.5 equivalents) in anhydrous, degassed THF.

• Add the solution of the aldehyde and the diiodomethyl sulfone dropwise to the stirred suspension of CrCl2 at room temperature over 30 minutes.

• After the addition is complete, stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired vinyl iodide.

Hypothetical Data for Substrate Scope

Aldehyde Substrate	Product	Expected Predominant Stereoisomer	Hypothetical Yield (%)
Benzaldehyde	1-Iodo-2-phenylethene	E	75
4-Nitrobenzaldehyde	1-(1-Iodovinyl)-4-nitrobenzene	E	68
Cyclohexanecarboxaldehyde	(Iodomethylidene)cyclohexane	N/A	80
Dodecanal	1-Iodotridec-1-ene	E	70

Proposed Application 2: Cyclopropanation of Alkenes

Gem-diiodides are classic precursors for the Simmons-Smith reaction and its variants, which are among the most reliable methods for the stereospecific synthesis of cyclopropanes. The reaction of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene with a zinc-copper couple or diethylzinc is expected to generate a zinc carbenoid, which can then transfer a "CH(SO2Tol)" group to an alkene.

Plausible Reaction Mechanism

The reaction is initiated by the oxidative addition of zinc into a carbon-iodine bond of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene to form an organozinc intermediate (a zinc carbenoid). This carbenoid then reacts with an alkene in a concerted fashion through a three-centered transition state to deliver the "CH(SO2Tol)" moiety and form the cyclopropane ring. The stereochemistry of the alkene is retained in the product.

Caption: Proposed mechanism for cyclopropanation of alkenes.

Experimental Protocol (Proposed)

Materials:

• 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

• Zinc-copper couple (Zn(Cu)) or diethylzinc (Et2Zn)

• Alkene

• Anhydrous diethyl ether or dichloromethane (DCM)

• Saturated aqueous ammonium chloride solution

• Anhydrous workup and purification solvents

• Anhydrous magnesium sulfate

Procedure (using Zn(Cu) couple):

• Activate zinc dust by stirring with dilute HCl, followed by washing with water, ethanol, and ether, and then drying under vacuum to prepare the zinc-copper couple.

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add the freshly prepared Zn(Cu) couple (2.0 equivalents).

• Add anhydrous diethyl ether to the flask.

• Add a solution of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (1.5 equivalents) in anhydrous diethyl ether to the zinc suspension.

• Gently heat the mixture to reflux for 30 minutes to initiate the formation of the carbenoid.

• Cool the mixture to room temperature and add the alkene (1.0 equivalent) neat or as a solution in diethyl ether.

• Stir the reaction mixture at room temperature or gentle reflux for 12-48 hours, monitoring the progress by TLC or GC-MS.

• Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Filter the mixture through a pad of Celite to remove the zinc salts, washing the pad with diethyl ether.

• Separate the organic layer of the filtrate, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the solvent under reduced pressure and purify the residue by column chromatography on silica gel to yield the cyclopropane product.

Hypothetical Data for Substrate Scope

Alkene Substrate	Product	Expected Stereochemistry	Hypothetical Yield (%)
Styrene	1-Phenyl-2-(p-tolylsulfonyl)cyclopropane	Racemic	70
(Z)-Cyclooctene	9-(p-Tolylsulfonyl)bicyclo[6.1.0]nonane	cis	85
1-Octene	1-Hexyl-2-(p-tolylsulfonyl)cyclopropane	Racemic	65
Indene	1a,6b-Dihydro-1H-benzo[b]cyclopropa[d]thiophene 1,1-dioxide	cis	78

Conclusion and Future Outlook

While 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is primarily recognized for its biocidal properties, its chemical structure holds significant, yet largely untapped, potential for applications in organic synthesis. The protocols and mechanistic insights provided in this guide, though based on established principles of analogous reagents, offer a solid foundation for researchers to explore its utility in constructing valuable vinyl iodide and cyclopropane motifs. Further experimental validation is necessary to fully elucidate the scope, limitations, and stereoselectivity of these proposed transformations. The development of this reagent for synthetic applications could provide a valuable new tool for the synthesis of complex molecules in the pharmaceutical and materials science industries.

References

• 1. echemi.com [echemi.com]
• 2. echemi.com [echemi.com]
• 3. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 4. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 5. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Vinyl iodide functional group - Wikipedia [en.wikipedia.org]
• 7. vinyl iodide synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Vinyl iodide synthesis by iodination or substitution [organic-chemistry.org]

Application Notes and Protocols: Diiodomethyl p-Tolyl Sulfone in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diiodomethyl p-tolyl sulfone is an organosulfur compound recognized for its utility as a biocide in various industrial applications.[1][2][3][4][5][6] Its chemical structure, featuring a p-tolyl sulfonyl group attached to a diiodomethyl moiety, presents intriguing possibilities for its application as a reagent in organic synthesis. The presence of two iodine atoms, which are good leaving groups, and the activating nature of the sulfonyl group suggest its potential as a precursor or building block in the construction of diverse heterocyclic frameworks.[1][7] Heterocyclic compounds are of paramount importance in medicinal chemistry and drug development, forming the core of numerous therapeutic agents.[8][9] This document outlines potential applications and generalized protocols for the use of diiodomethyl p-tolyl sulfone in the synthesis of key heterocyclic systems.

Chemical Properties and Reactivity

Diiodomethyl p-tolyl sulfone is a tan, crystalline solid with a molecular weight of 422.02 g/mol .[3] The key to its reactivity in synthetic organic chemistry lies in the C-I bonds. The electron-withdrawing p-tolyl sulfonyl group enhances the electrophilicity of the diiodomethyl carbon, making it susceptible to nucleophilic attack. Furthermore, the iodine atoms can be displaced in substitution reactions, and the entire diiodomethyl sulfonyl moiety can potentially act as a synthon in various transformations.[1]

Table 1: Physicochemical Properties of Diiodomethyl p-Tolyl Sulfone

Property	Value	Reference(s)
Molecular Formula	C₈H₈I₂O₂S	[3]
Molecular Weight	422.02 g/mol	[3]
Appearance	Tan powder	[3]
Melting Point	149-152 °C	[3]
Water Solubility	< 5 ppm	[4]

Application in Pyrazole Synthesis

Pyrazoles are a class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms. They are prominent scaffolds in a multitude of pharmaceuticals.[10] While direct synthesis of pyrazoles using diiodomethyl p-tolyl sulfone is not extensively documented, a plausible synthetic route involves its conversion to a more versatile intermediate, such as a p-tolylsulfonyl-containing alkyne, which can then undergo cycloaddition with a diazo compound.

Proposed Synthetic Pathway

A potential strategy involves the elimination of HI from diiodomethyl p-tolyl sulfone to form an iodoalkene, followed by a second elimination to yield p-tolylsulfonyl acetylene. This alkyne can then react with a diazo compound, generated in situ from a hydrazone, in a [3+2] cycloaddition to afford the pyrazole ring.

Caption: Proposed synthesis of pyrazoles from diiodomethyl p-tolyl sulfone.

Generalized Experimental Protocol for Pyrazole Synthesis

• Synthesis of p-Tolylsulfonyl Acetylene (Intermediate):

  • To a solution of diiodomethyl p-tolyl sulfone (1.0 equiv) in a suitable aprotic solvent (e.g., THF, DCM), add a non-nucleophilic base such as 1,8-diazabicycloundec-7-ene (DBU) (2.2 equiv) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl and extract the product with an organic solvent.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain p-tolylsulfonyl acetylene.

• [3+2] Cycloaddition for Pyrazole Formation:

  • In a separate flask, prepare the diazo compound by reacting a suitable hydrazone (e.g., N-tosylhydrazone) with a base (e.g., NaH) in an anhydrous solvent.

  • To the solution of the in situ generated diazo compound, add a solution of p-tolylsulfonyl acetylene (1.0 equiv) in the same solvent at room temperature.

  • Heat the reaction mixture under reflux and monitor its progress by TLC.

  • After completion, cool the mixture to room temperature, quench with water, and extract the product with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the residue by column chromatography to yield the desired substituted pyrazole.

Table 2: Representative Yields for [3+2] Cycloaddition of Sulfonyl Alkynes with Diazo Compounds (Analogous Reactions)

Alkyne Substituent	Diazo Compound	Product	Yield (%)	Reference(s)
Phenylsulfonyl	Ethyl diazoacetate	Ethyl 5-(phenylsulfonyl)-1H-pyrazole-3-carboxylate	75	[11]
p-Tolylsulfonyl	Diphenyldiazomethane	3,3-Diphenyl-4-(p-tolylsulfonyl)-3H-pyrazole	68	[12]

Application in Isoxazole Synthesis

Isoxazoles are five-membered heterocycles containing one nitrogen and one oxygen atom adjacent to each other. They are important structural motifs in various biologically active compounds.[13] A plausible approach to synthesize isoxazoles from diiodomethyl p-tolyl sulfone involves its reaction with a nitrile oxide, which can be generated in situ from an oxime.

Proposed Synthetic Pathway

Diiodomethyl p-tolyl sulfone can potentially serve as a two-carbon synthon. In the presence of a base, it may form a reactive intermediate that undergoes a [3+2] cycloaddition with a nitrile oxide to furnish the isoxazole ring.

Caption: Proposed synthesis of isoxazoles from diiodomethyl p-tolyl sulfone.

Generalized Experimental Protocol for Isoxazole Synthesis

• In situ Generation of Nitrile Oxide:

  • Dissolve the starting aldoxime (1.0 equiv) in a suitable solvent (e.g., DCM, Chloroform).

  • Add an oxidizing agent such as N-chlorosuccinimide (NCS) or chloramine-T portion-wise at 0 °C.

  • Stir the mixture for 30-60 minutes to form the corresponding hydroximoyl chloride.

  • Add a base (e.g., triethylamine) to generate the nitrile oxide in situ.

• Cycloaddition Reaction:

  • To the freshly prepared nitrile oxide solution, add diiodomethyl p-tolyl sulfone (1.2 equiv) and a base (e.g., a non-nucleophilic base like DBU) at room temperature.

  • Stir the reaction mixture for 12-24 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography to obtain the desired substituted isoxazole.

Table 3: Representative Yields for [3+2] Cycloaddition of Alkynes with Nitrile Oxides (Analogous Reactions)

Alkyne	Nitrile Oxide Source (Oxime)	Product	Yield (%)	Reference(s)
Phenylacetylene	Benzaldehyde oxime	3,5-Diphenylisoxazole	85	[14]
1-Octyne	4-Chlorobenzaldehyde oxime	3-(4-Chlorophenyl)-5-hexylisoxazole	78	[15]

Application in Pyridine Synthesis

Pyridines are six-membered aromatic heterocycles containing one nitrogen atom. The pyridine scaffold is a cornerstone in medicinal chemistry.[16][17][18] The synthesis of pyridines often involves the condensation of 1,5-dicarbonyl compounds with an ammonia source. Diiodomethyl p-tolyl sulfone could potentially be used to construct a precursor to such dicarbonyl compounds.

Proposed Synthetic Pathway

A plausible route involves the reaction of diiodomethyl p-tolyl sulfone with two equivalents of a ketone enolate to form a 1,5-dicarbonyl compound with a p-tolylsulfonyl group. Subsequent cyclization with an ammonia source would yield the pyridine ring.

Caption: Proposed synthesis of pyridines from diiodomethyl p-tolyl sulfone.

Generalized Experimental Protocol for Pyridine Synthesis

• Synthesis of the 1,5-Dicarbonyl Sulfone Intermediate:

  • Generate the enolate of a suitable ketone (2.0 equiv) by treating it with a strong base (e.g., LDA, NaH) in an anhydrous aprotic solvent (e.g., THF) at low temperature (-78 °C).

  • To this enolate solution, add a solution of diiodomethyl p-tolyl sulfone (1.0 equiv) in the same solvent dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Quench the reaction with a saturated aqueous solution of NH₄Cl and extract the product with an organic solvent.

  • Dry the organic layer, concentrate, and purify the crude 1,5-dicarbonyl sulfone by column chromatography.

• Pyridine Ring Formation:

  • Dissolve the purified 1,5-dicarbonyl sulfone (1.0 equiv) in a suitable solvent such as acetic acid or ethanol.

  • Add an ammonia source, such as ammonium acetate (excess), to the solution.

  • Heat the reaction mixture to reflux for several hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and pour it into ice water.

  • Neutralize with a base (e.g., NaOH solution) and extract the product with an organic solvent.

  • Dry the organic layer, concentrate, and purify the resulting pyridine derivative by column chromatography or recrystallization.

Table 4: Representative Yields for Pyridine Synthesis from 1,5-Dicarbonyl Compounds (Analogous Reactions)

1,5-Dicarbonyl Compound	Ammonia Source	Product	Yield (%)	Reference(s)
1,5-Diphenylpentane-1,5-dione	NH₄OAc	2,6-Diphenylpyridine	85	[19]
Heptane-2,6-dione	NH₂OH·HCl	2,6-Dimethylpyridine	70	[18]

Application in Thiophene Synthesis

Thiophenes are five-membered aromatic heterocycles containing a sulfur atom.[20] They are important building blocks in materials science and pharmaceuticals. The Gewald reaction is a common method for synthesizing 2-aminothiophenes. A modified approach could potentially utilize diiodomethyl p-tolyl sulfone.

Proposed Synthetic Pathway

Diiodomethyl p-tolyl sulfone could react with a compound containing an active methylene group (e.g., a malononitrile derivative) in the presence of a sulfur source and a base to form a substituted thiophene. The sulfonyl group might be eliminated during the aromatization step.

Caption: Proposed synthesis of thiophenes from diiodomethyl p-tolyl sulfone.

Generalized Experimental Protocol for Thiophene Synthesis

• Gewald-Type Reaction:

  • To a solution of diiodomethyl p-tolyl sulfone (1.0 equiv) and an active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.0 equiv) in a polar aprotic solvent (e.g., DMF, ethanol), add elemental sulfur (1.1 equiv).

  • Add a base, such as morpholine or triethylamine, to the mixture.

  • Heat the reaction mixture at a suitable temperature (e.g., 50-80 °C) for several hours, monitoring the reaction by TLC.

  • After completion, pour the reaction mixture into ice water.

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure thiophene derivative.

Table 5: Representative Yields for Gewald Aminothiophene Synthesis (Analogous Reactions)

Ketone/Aldehyde	Active Methylene Compound	Product	Yield (%)	Reference(s)
Cyclohexanone	Malononitrile	2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile	90	[20]
Acetophenone	Ethyl cyanoacetate	Ethyl 2-amino-4-phenylthiophene-3-carboxylate	82	[21]

Conclusion

Diiodomethyl p-tolyl sulfone, while primarily known as a biocide, holds untapped potential as a versatile reagent in heterocyclic synthesis. The protocols and pathways outlined in these application notes are based on established principles of organic chemistry and the known reactivity of sulfones and dihaloalkanes. These generalized methods provide a solid foundation for researchers to explore the synthetic utility of this readily available compound. Further investigation and optimization of reaction conditions are necessary to fully realize the potential of diiodomethyl p-tolyl sulfone in the synthesis of novel and medicinally relevant heterocyclic molecules. It is imperative for researchers to adhere to all safety precautions when handling this and all chemical reagents.

References

• 1. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 2. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 5. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 6. chempoint.com [chempoint.com]
• 7. Sulfone - Wikipedia [en.wikipedia.org]
• 8. Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis of pyrazoles from sulfonyl hydrazone and benzyl acrylate under transition-metal-free conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Pyrazole synthesis [organic-chemistry.org]
• 13. Isoxazole - Wikipedia [en.wikipedia.org]
• 14. mdpi.com [mdpi.com]
• 15. Isoxazole synthesis [organic-chemistry.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. medchembuzz.wordpress.com [medchembuzz.wordpress.com]
• 18. Pyridine synthesis [organic-chemistry.org]
• 19. mdpi.com [mdpi.com]
• 20. Thiophene - Wikipedia [en.wikipedia.org]
• 21. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols for Radical Reactions Involving 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as Diiodomethyl p-Tolyl Sulfone (DMTS), in radical-mediated organic synthesis. DMTS serves as a versatile reagent for the generation of radical species, enabling valuable transformations such as the synthesis of 1,3-diiodoalkanes and the cyclopropanation of electron-deficient alkenes.

Introduction

1-((Diiodomethyl)sulfonyl)-4-methylbenzene (DMTS) is a crystalline solid that has emerged as a practical and efficient precursor for radical reactions. Its utility stems from the facile homolytic cleavage of the carbon-iodine bonds under thermal or photochemical conditions, generating a diiodomethyl radical. This reactive intermediate can then participate in a variety of subsequent reactions, most notably addition to carbon-carbon double bonds. The presence of the electron-withdrawing p-toluenesulfonyl group influences the reactivity and stability of the radical intermediates.

Key Applications

Recent research, primarily from the laboratories of Matsumoto and Akazome at Chiba University, has highlighted two main applications of DMTS in radical chemistry:

• Radical Addition to Alkenes: DMTS undergoes a radical addition reaction with various alkenes to furnish 1,3-diiodoalkane derivatives. This transformation provides a straightforward method for the difunctionalization of alkenes.

• Cyclopropanation of Electron-Deficient Alkenes: In the presence of a suitable base or initiator, DMTS reacts with α,β-unsaturated carbonyl compounds to yield cyclopropane derivatives. This reaction offers a valuable tool for the construction of three-membered rings, which are important structural motifs in many biologically active molecules.

Data Presentation

The following tables summarize the quantitative data for the key applications of DMTS. Note: The following data is representative and compiled from available research abstracts. Specific yields and conditions may vary based on the full experimental details.

Table 1: Radical Addition of DMTS to Alkenes

Entry	Alkene Substrate	Product	Yield (%)
1	Styrene	1,3-Diiodo-1-phenylpropane	N/A
2	1-Octene	1,3-Diiodononane	N/A
3	Cyclohexene	1-(1,3-Diiodopropyl)cyclohexane	N/A

Further details on specific yields were not available in the reviewed literature.

Table 2: Cyclopropanation of α,β-Unsaturated Carbonyl Compounds with DMTS

Entry	Alkene Substrate	Product	Yield (%)
1	Chalcone	1-Benzoyl-2-phenylcyclopropane	N/A
2	Ethyl cinnamate	Ethyl 2-phenylcyclopropane-1-carboxylate	N/A
3	2-Cyclohexen-1-one	Bicyclo[4.1.0]heptan-2-one	N/A

Further details on specific yields were not available in the reviewed literature.

Experimental Protocols

The following are generalized experimental protocols based on the available information. Researchers should optimize these conditions for their specific substrates.

Protocol 1: General Procedure for the Radical Addition of DMTS to Alkenes

Materials:

• 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (DMTS)

• Alkene substrate

• Radical initiator (e.g., AIBN, benzoyl peroxide)

• Anhydrous solvent (e.g., benzene, toluene, or 1,2-dichloroethane)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere, add 1-((diiodomethyl)sulfonyl)-4-methylbenzene (1.0 eq.) and the desired alkene (1.2-2.0 eq.).

• Add the anhydrous solvent to dissolve the reagents.

• Add the radical initiator (0.1-0.2 eq.).

• Heat the reaction mixture to the appropriate temperature for the chosen initiator (e.g., 80 °C for AIBN in benzene) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,3-diiodoalkane.

Protocol 2: General Procedure for the Cyclopropanation of Electron-Deficient Alkenes with DMTS

Materials:

• 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (DMTS)

• α,β-Unsaturated carbonyl compound

• Base (e.g., potassium carbonate, DBU) or initiator

• Solvent (e.g., acetonitrile, DMF)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a reaction vessel under an inert atmosphere, add the α,β-unsaturated carbonyl compound (1.0 eq.) and the chosen solvent.

• Add the base (1.5-2.0 eq.) to the solution.

• Add 1-((diiodomethyl)sulfonyl)-4-methylbenzene (1.2 eq.) portion-wise or as a solution in the reaction solvent.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction by TLC or GC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the cyclopropane derivative.

Visualizations

Radical Addition of DMTS to an Alkene

Caption: Proposed mechanism for the radical addition of DMTS to an alkene.

Cyclopropanation of an Electron-Deficient Alkene with DMTS

Caption: Proposed mechanism for the base-mediated cyclopropanation.

Conclusion

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a valuable reagent in radical chemistry, offering straightforward access to 1,3-diiodoalkanes and cyclopropanes. The protocols provided herein serve as a starting point for the exploration of its synthetic utility. Further research to fully elucidate the scope, limitations, and detailed mechanisms of these reactions is encouraged. As with all laboratory work, appropriate safety precautions should be taken when handling the reagents and performing the described reactions.

Application Notes and Protocols: Nucleophilic Substitution Reactions with Diiodomethyl p-tolyl Sulfone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diiodomethyl p-tolyl sulfone is an organosulfur compound notable for its use as a biocide, including as an algaecide, bactericide, and fungicide.[1][2] Its chemical structure, featuring two iodine atoms and a p-tolyl sulfonyl group attached to a single carbon atom, suggests potential utility in organic synthesis that remains largely unexplored. The presence of two good leaving groups (iodide ions) on a carbon atom activated by the electron-withdrawing sulfonyl group makes diiodomethyl p-tolyl sulfone a potentially valuable substrate for a variety of nucleophilic substitution reactions.

Metabolic studies of diiodomethyl p-tolyl sulfone have shown that it undergoes conjugation with glutathione, involving the displacement of an iodide ion.[1] This biological reactivity provides a strong indication that this compound can react with nucleophiles under laboratory conditions. These application notes provide a theoretical framework and hypothetical protocols for the use of diiodomethyl p-tolyl sulfone in nucleophilic substitution reactions to generate potentially useful synthetic intermediates, such as ketene dithioacetals and vinyl iodides.

Principle of Reactivity

The reactivity of diiodomethyl p-tolyl sulfone with nucleophiles is predicated on two key structural features:

• Two Geminal Iodine Atoms: Iodine is an excellent leaving group, facilitating nucleophilic attack at the carbon atom to which it is bonded.

• The p-Tolyl Sulfonyl Group (Ts): The sulfonyl group is strongly electron-withdrawing, which stabilizes the transition state of nucleophilic attack and increases the acidity of the methine proton in the monosubstituted intermediate, facilitating subsequent reactions.

Nucleophilic attack on diiodomethyl p-tolyl sulfone can proceed through a two-step mechanism. The first step is the substitution of one of the iodide ions by a nucleophile. The resulting intermediate can then undergo either a second substitution by another nucleophile or an elimination reaction, depending on the nature of the nucleophile and the reaction conditions.

Caption: General reaction pathways for diiodomethyl p-tolyl sulfone.

Application 1: Synthesis of Ketene Dithioacetals

Ketene dithioacetals are versatile intermediates in organic synthesis. The reaction of diiodomethyl p-tolyl sulfone with 1,2- or 1,3-dithiols in the presence of a base is a plausible route to substituted ketene dithioacetals.

Proposed Reaction Scheme:

Caption: Proposed synthesis of ketene dithioacetals.

Illustrative Data

The following table presents hypothetical data for the synthesis of ketene dithioacetals from diiodomethyl p-tolyl sulfone.

Entry	Dithiol	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	Ethane-1,2-dithiol	K₂CO₃	DMF	25	12	2-(p-Tolylsulfonyl)methylidene-1,3-dithiolane	85
2	Propane-1,3-dithiol	Cs₂CO₃	CH₃CN	50	8	2-(p-Tolylsulfonyl)methylidene-1,3-dithiane	88
3	Toluene-3,4-dithiol	NaH	THF	0 to 25	6	2-(p-Tolylsulfonyl)methylidene-4-methyl-1,3-benzodithiole	75

Experimental Protocol: Synthesis of 2-(p-Tolylsulfonyl)methylidene-1,3-dithiolane

Materials:

• Diiodomethyl p-tolyl sulfone (1.0 equiv)

• Ethane-1,2-dithiol (1.1 equiv)

• Potassium carbonate (K₂CO₃) (2.5 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add diiodomethyl p-tolyl sulfone and anhydrous DMF.

• Stir the solution at room temperature (25 °C) until the sulfone has dissolved.

• Add potassium carbonate to the solution and stir the resulting suspension for 15 minutes.

• Add ethane-1,2-dithiol dropwise to the reaction mixture.

• Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ketene dithioacetal.

Application 2: Synthesis of Vinyl Iodides

Vinyl iodides are important precursors for a variety of carbon-carbon bond-forming reactions, including Suzuki, Stille, and Sonogashira couplings.[3] A plausible application of diiodomethyl p-tolyl sulfone is in a one-pot olefination reaction with aldehydes or ketones to generate vinyl iodides. This proposed reaction is analogous to the Julia-Kocienski olefination.

Proposed Reaction Scheme:

Caption: Proposed synthesis of vinyl iodides.

Illustrative Data

The following table provides hypothetical data for the synthesis of vinyl iodides from diiodomethyl p-tolyl sulfone and various aldehydes.

Entry	Aldehyde	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)	E/Z Ratio
1	Benzaldehyde	NaHMDS	THF	-78 to 0	4	(E/Z)-1-Iodo-2-phenyl-1-(p-tolylsulfonyl)ethene	78	9:1
2	Cyclohexanecarboxaldehyde	KHMDS	Toluene	-78 to 25	6	(E/Z)-1-Cyclohexyl-2-iodo-2-(p-tolylsulfonyl)ethene	72	12:1
3	4-Methoxybenzaldehyde	LiHMDS	THF	-78	5	(E/Z)-1-Iodo-2-(4-methoxyphenyl)-1-(p-tolylsulfonyl)ethene	81	10:1

Experimental Protocol: Synthesis of (E)-1-Iodo-2-phenyl-1-(p-tolylsulfonyl)ethene

Materials:

• Diiodomethyl p-tolyl sulfone (1.2 equiv)

• Anhydrous tetrahydrofuran (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M in THF, 1.1 equiv)

• Benzaldehyde (1.0 equiv)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add diiodomethyl p-tolyl sulfone and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add NaHMDS solution dropwise over 15 minutes. Stir the resulting mixture at -78 °C for 30 minutes.

• Add a solution of benzaldehyde in anhydrous THF dropwise to the reaction mixture.

• Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to 0 °C over 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 40 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the vinyl iodide product. The E/Z ratio can be determined by ¹H NMR spectroscopy.

Conclusion

While diiodomethyl p-tolyl sulfone is an established biocide, its potential as a reagent in organic synthesis is a promising area for investigation. The protocols and data presented here are based on established chemical principles and are intended to serve as a starting point for further research. Experimental validation is necessary to determine the actual yields, scope, and limitations of these proposed transformations. The unique combination of two leaving groups and an activating sulfonyl group on a single carbon atom makes diiodomethyl p-tolyl sulfone a potentially valuable tool for the construction of complex organic molecules.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 3. Vinyl iodide functional group - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as Diiodomethyl p-tolyl sulfone (DMTS), is a broad-spectrum antimicrobial agent. While its primary applications are as an industrial biocide and preservative in materials such as paints, coatings, and adhesives, its potent activity against a range of microorganisms makes it a compound of interest in medicinal chemistry, particularly in the development of novel antifungal and antibacterial agents.[1][2] This document provides detailed application notes, quantitative antimicrobial data, and experimental protocols relevant to the evaluation of this compound in a medicinal chemistry context.

Physicochemical Properties

A summary of the key physicochemical properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is presented in the table below.

Property	Value	Reference
Molecular Formula	C₈H₈I₂O₂S	[3]
Molecular Weight	422.02 g/mol	[3]
Appearance	Tan powder	[3]
Melting Point	149-152 °C	[3]
Water Solubility	0.1 to 1 mg/L	[3]
Log Kow	3.8	[3]

Applications in Medicinal Chemistry

The primary application of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in a medicinal chemistry framework is as an antimicrobial agent . Its broad-spectrum activity makes it a potential starting point or reference compound for the development of new anti-infective therapies.

Mechanism of Action

The biocidal activity of diiodomethyl p-tolyl sulfone is primarily attributed to the release of iodine. This released iodine is believed to exert its antimicrobial effect by oxidizing the functional sulfhydryl (–SH) groups of essential metabolic enzymes within microbial cells, leading to the disruption of cellular processes and eventual cell death.[4]

Caption: Proposed mechanism of antimicrobial action.

Antimicrobial Spectrum and Potency

Quantitative data on the minimum inhibitory concentration (MIC) of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (DMTS) against various microorganisms have been reported. The following tables summarize the available data.[1]

Antifungal Activity

Fungal Species	Minimum Inhibitory Concentration (MIC) in ppm (µg/mL)
Aspergillus niger	0.3
Cladosporium cladosporioides	1.6

Antibacterial Activity

Bacterial Species	Minimum Inhibitory Concentration (MIC) in ppm (µg/mL)
Bacillus subtilis	2000
Escherichia coli	8000
Staphylococcus aureus	250
Methylobacterium sp.	16

Experimental Protocols

The following are detailed protocols for the evaluation of the antimicrobial activity of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. These are based on established methodologies and can be adapted for specific research needs.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is a generalized method based on the Clinical and Laboratory Standards Institute (CLSI) guidelines and is suitable for determining the MIC of the test compound against various bacterial and fungal strains.[5][6]

Materials:

• 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (test compound)

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Bacterial or fungal inocula, adjusted to the appropriate density

• Sterile pipette tips and multichannel pipettes

• Incubator

Procedure:

• Preparation of Stock Solution:

  • Prepare a stock solution of the test compound in DMSO at a concentration of 10 mg/mL.

  • Ensure the compound is fully dissolved. Further dilutions will be made in the appropriate broth.

• Preparation of Microtiter Plates:

  • Add 100 µL of the appropriate sterile broth (CAMHB or RPMI-1640) to all wells of a 96-well microtiter plate.

  • Create a serial two-fold dilution of the test compound directly in the plate. Start by adding 100 µL of the stock solution to the first well of each row to be tested and mix well. Then, transfer 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a range of concentrations.

  • Leave one or more wells with broth only to serve as a negative (sterility) control.

  • Leave one or more wells with broth and inoculum but no drug to serve as a positive (growth) control.

• Inoculum Preparation:

  • Bacteria: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

  • Fungi: Prepare a fungal suspension and dilute in RPMI-1640 to achieve a final inoculum density of approximately 0.5-2.5 x 10³ CFU/mL in each well.

• Inoculation and Incubation:

  • Add 10 µL of the prepared inoculum to each well (except the sterility control wells).

  • Cover the plates and incubate at 35-37°C for 18-24 hours for bacteria, or at a temperature and duration appropriate for the fungal species being tested (e.g., 24-48 hours).

• Reading the Results:

  • The MIC is defined as the lowest concentration of the test compound that completely inhibits visible growth of the microorganism, as detected by the unaided eye.

Caption: Workflow for MIC determination.

Safety and Handling

1-((Diiodomethyl)sulfonyl)-4-methylbenzene should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is important to avoid inhalation of the powder and contact with skin and eyes. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

1-((Diiodomethyl)sulfonyl)-4-methylbenzene demonstrates significant antimicrobial activity against a range of fungi and bacteria. The provided data and protocols offer a foundation for researchers in medicinal chemistry to further investigate its potential as a lead compound for the development of new anti-infective agents. Further studies are warranted to explore its spectrum of activity against a wider range of clinically relevant pathogens, to elucidate its mechanism of action in more detail, and to investigate potential modifications to its structure to improve efficacy and reduce toxicity.

References

• 1. Mitsui Chemicals Develops YOHTOL™ DP-CD as Water-Soluble Antibacterial, Anti-Mold Agent | News release | MITSUI CHEMICALS, INC. [jp.mitsuichemicals.com]
• 2. darvashco.com [darvashco.com]
• 3. diiodomethyl p-tolyl sulfone: Topics by Science.gov [science.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. goums.ac.ir [goums.ac.ir]
• 6. iacld.com [iacld.com]

Application Notes and Protocols for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as Diiodomethyl p-tolyl sulfone (DIMPTS), is a broad-spectrum biocide. It is primarily utilized as an algaecide, bactericide, and fungicide in a variety of industrial and commercial products. While it is used as a preservative in some topical cosmetic and pharmaceutical formulations, it is not developed as a therapeutic agent for systemic administration. Its mechanism of action and toxicological profile, which are linked to the release of iodine, preclude its use as a drug.[1][2][3] The following application notes and protocols are therefore focused on its established use as an antimicrobial preservative and provide insights into its toxicological assessment, which may be relevant for professionals in drug development considering its use as an excipient.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C8H8I2O2S	[1]
Molecular Weight	422.02 g/mol	[1]
CAS Number	20018-09-1	[1]
Appearance	Tan powder at room temperature	[3]
Melting Point	136 °C (range of 149-152 °C)	[3]
Boiling Point	420.1°C at 760 mmHg	[3]
Water Solubility	0.1 to 1 mg/L	[3]
Log Kow	2.66	[4]

Applications in Antimicrobial Preservation

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is effective against a wide range of microorganisms, including fungi, yeasts, and bacteria.[1][2] It is incorporated into paints, adhesives, coatings, and leather products to prevent microbial degradation.[1] In the context of pharmaceuticals and cosmetics, it can be used as a preservative in topical formulations. Recent studies have also demonstrated its efficacy against certain viruses. For instance, formulations containing DIMPTS have been shown to inactivate the influenza virus by 99% within two hours of contact.[5]

Protocol for Evaluating Antimicrobial Efficacy (In Vitro)

This protocol outlines a general method for assessing the effectiveness of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene as a preservative in a liquid formulation.

1. Preparation of Stock Solution:

• Prepare a stock solution of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in a suitable solvent (e.g., DMSO, ethanol) at a concentration of 10 mg/mL.

2. Inoculum Preparation:

• Culture the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Aspergillus niger) in appropriate liquid media to mid-logarithmic phase.

• Wash the microbial cells with sterile phosphate-buffered saline (PBS) and resuspend in PBS to a final concentration of approximately 1 x 10^8 colony-forming units (CFU)/mL.

3. Challenge Test:

• Add the stock solution of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene to the test formulation to achieve the desired final concentrations (e.g., 0.1%, 0.25%, 0.5%). A control formulation without the preservative should also be prepared.

• Inoculate each formulation with the prepared microbial suspension to a final concentration of approximately 1 x 10^6 CFU/mL.

• Incubate the challenged formulations at a suitable temperature (e.g., 25°C for fungi, 37°C for bacteria).

4. Microbial Enumeration:

• At specified time points (e.g., 0, 24, 48, 72 hours, and 7 days), withdraw aliquots from each formulation.

• Perform serial dilutions in sterile PBS and plate onto appropriate agar plates (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubate the plates and count the number of colonies to determine the CFU/mL.

5. Data Analysis:

• Calculate the log reduction in microbial count at each time point compared to the initial inoculum.

• A significant reduction in the microbial population in the presence of the compound indicates its preservative efficacy. A 99.9% reduction (3-log reduction) is often considered effective.

Toxicological Profile and Mode of Action

The primary mode of action for the toxicity of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is the systemic release of excess iodide, which can lead to hypothyroidism.[1][3] Upon absorption, the compound is metabolized, releasing one or both of its iodine atoms.[3][4] This excess iodide can interfere with normal thyroid function.

Diagram: Proposed Mode of Action

Caption: Proposed mode of action for DIMPTS toxicity.

Quantitative Toxicological Data

The following table summarizes key toxicological data for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene from studies in laboratory animals.

Study Type	Species	Route	Key Finding	NOAEL/LD50	Reference
Acute Oral Toxicity	Rat	Oral	Low acute toxicity	LD50 >5000 mg/kg	[6]
Acute Dermal Toxicity	Rat	Dermal	Low acute toxicity	LD50 >20000 mg/kg	[6]
Developmental Toxicity	Rabbit	Oral	Maternal toxicity (reduced body weight gain, reduced food consumption)	Maternal NOAEL: 4 mg/kg/day	[7]
Developmental Toxicity	Rabbit	Oral	No developmental effects observed	Developmental NOAEL: 2 mg/kg/day	[2]
90-Day Study	Rat	Oral (diet)	Squamous metaplasia of the salivary gland duct	-	[4]
90-Day Study	Dog	Oral (diet)	Alterations in thyroid glands, salivary glands, and GI-tract	-	[4]

NOAEL: No-Observed-Adverse-Effect Level LD50: Lethal Dose, 50%

Protocol for Developmental Toxicity Screening (Based on Rabbit Studies)

This protocol provides a generalized workflow for assessing the potential developmental toxicity of a compound like 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

1. Animal Model and Dosing:

• Use pregnant New Zealand White rabbits.

• Administer the test compound (e.g., 1-((Diiodomethyl)sulfonyl)-4-methylbenzene) by oral gavage daily from gestation day 6 through 18.

• Include a control group receiving the vehicle only and at least three dose groups (e.g., low, mid, high). Doses should be selected based on preliminary range-finding studies.

2. Maternal Observations:

• Monitor maternal body weight, food consumption, and clinical signs of toxicity daily throughout the gestation period.

3. Fetal Examination:

• On gestation day 29, euthanize the does and perform a caesarean section.

• Record the number of corpora lutea, implantations, resorptions, and live and dead fetuses.

• Examine each fetus for external malformations.

• Weigh and sex each fetus.

• A subset of fetuses from each litter should be examined for visceral and skeletal abnormalities.

4. Data Analysis:

• Analyze maternal and fetal parameters for statistically significant differences between the dose groups and the control group.

• Determine the maternal NOAEL and the developmental NOAEL.

Experimental Workflow: Developmental Toxicity Assessment

Caption: Workflow for developmental toxicity assessment.

Conclusion

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a potent antimicrobial agent with well-defined applications as a preservative. Its toxicological properties, driven by the release of iodine, make it unsuitable for systemic therapeutic use. For professionals in drug development, its primary relevance is as a potential preservative excipient in topical formulations. When considering its use, it is crucial to adhere to established safety guidelines and conduct thorough toxicological assessments to ensure the final product is safe for its intended use. The protocols and data presented here provide a foundational understanding for the evaluation of this compound in relevant applications.

References

• 1. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 2. ovid.com [ovid.com]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]
• 5. Mitsui Chemicals’ YOHTOL™ Range of Iodine-Based Antibacterial and Anti-Mold Agents Proven to Have Antiviral Capabilities | News release | MITSUI CHEMICALS, INC. [jp.mitsuichemicals.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for Safe Handling and Storage of Diiodomethyl p-tolyl sulfone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diiodomethyl p-tolyl sulfone (CAS No. 20018-09-1) is a versatile antimicrobial agent utilized as a fungicide and bactericide in various industrial and commercial applications.[1][2][3] It is effective in preserving materials such as paints, coatings, adhesives, leather, and textiles.[1][2][4] Due to its potential hazards, strict adherence to safety protocols during handling and storage in a laboratory setting is imperative. These notes provide detailed procedures to minimize risks and ensure a safe working environment.

Hazard Identification and Risk Assessment

Diiodomethyl p-tolyl sulfone is classified as a hazardous substance with the following primary concerns:

• Serious Eye Damage: It is corrosive to the eyes and can cause serious, potentially irreversible damage.[5][6][7]

• Skin Sensitization: May cause an allergic skin reaction upon contact.[5][7]

• Acute Toxicity (Inhalation): The substance is considered toxic if inhaled.[5][7]

• Skin Irritation: While considered a low irritant, prolonged or repeated contact may cause skin irritation.[5][6]

A thorough risk assessment should be conducted before any experiment involving Diiodomethyl p-tolyl sulfone to identify potential exposure scenarios and implement appropriate control measures.

Quantitative Data Summary

The following table summarizes key quantitative data for Diiodomethyl p-tolyl sulfone:

Property	Value	Reference
CAS Number	20018-09-1	[5][6]
Molecular Formula	C8H8I2O2S	[6]
Molecular Weight	422.02 g/mol	[6]
Appearance	Tan powder at room temperature	[2][6]
Melting Point	136 °C (with a range of 149-152 °C reported)	[6]
Boiling Point	420.1°C at 760 mmHg	[6]
Flash Point	207.9°C	[6]
Water Solubility	0.1 to 1 mg/L (temperature not specified)	[6]
Vapor Pressure	9.6 x 10-7 mm Hg at 25°C	[6]

Experimental Protocols

Protocol 1: Personal Protective Equipment (PPE)

Objective: To ensure adequate personal protection against dermal, ocular, and respiratory exposure.

Methodology:

• Hand Protection: Always wear chemical-resistant gloves (e.g., nitrile, neoprene) when handling Diiodomethyl p-tolyl sulfone.[1][6]

• Eye and Face Protection: Wear safety glasses with side shields, chemical safety goggles, or a face shield to protect against dust particles and splashes.[1][6][8]

• Body Protection: A lab coat or chemical-resistant apron must be worn over personal clothing. For tasks with a higher risk of dust generation, coveralls are recommended.[8]

• Respiratory Protection: When handling the powder outside of a certified chemical fume hood or in situations where dust generation is likely, a NIOSH-approved respirator appropriate for particulates is mandatory.

Protocol 2: Safe Handling Procedures

Objective: To minimize the generation of dust and prevent accidental exposure during handling.

Methodology:

• Designated Work Area: All handling of Diiodomethyl p-tolyl sulfone powder should be conducted in a designated area, preferably within a certified chemical fume hood or a glove box to contain any airborne particles.[7]

• Weighing: When weighing the powder, use a balance inside a fume hood or a ventilated balance enclosure.

• Solution Preparation: If preparing solutions, add the powder slowly to the solvent to avoid splashing. Stir gently to dissolve.

• Spill Management: In the event of a spill, immediately evacuate the area if the spill is large or if dust is airborne. For small spills, carefully sweep up the solid material using a dustpan and brush, avoiding dust generation. Place the spilled material into a sealed, labeled container for hazardous waste disposal. Clean the spill area with a wet cloth or paper towels, and dispose of the cleaning materials as hazardous waste.

• Hygiene Practices: After handling, wash hands thoroughly with soap and water.[6][8] Do not eat, drink, or smoke in the laboratory.[5][8] Contaminated work clothing should not be taken home and must be decontaminated before reuse.[1][6][7]

Protocol 3: Storage Procedures

Objective: To ensure the safe and stable storage of Diiodomethyl p-tolyl sulfone, preventing degradation and accidental release.

Methodology:

• Container: Store in a tightly closed, original, or compatible container.[6][7] The container should be clearly labeled with the chemical name and all relevant hazard warnings.

• Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of heat.[6][7][9]

• Incompatibilities: Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

• Segregation: Store separately from food, drink, and other reactive chemicals.[5]

• Security: The storage area should be secure and accessible only to authorized personnel.[7]

Protocol 4: Waste Disposal

Objective: To dispose of Diiodomethyl p-tolyl sulfone waste in an environmentally responsible and compliant manner.

Methodology:

• Waste Collection: Collect all waste materials containing Diiodomethyl p-tolyl sulfone (e.g., excess reagent, contaminated PPE, spill cleanup materials) in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal: Dispose of the hazardous waste through a licensed and approved waste disposal facility.[5][7] Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of down the drain or in the regular trash.

Visualizations

Caption: Workflow for the safe handling of Diiodomethyl p-tolyl sulfone.

Emergency Procedures

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and easy to do.[5][7] Seek immediate medical attention.[5][7]

• In Case of Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water.[5][7] If skin irritation or a rash occurs, get medical advice.[5][7]

• In Case of Inhalation: Move the person to fresh air.[5][7] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

• In Case of Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 3. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 4. Federal Register :: Diiodomethyl p-tolyl sulfone (Amical 48) Risk Assessments; Notice of Availability, and Risk Reduction Options [federalregister.gov]
• 5. chempoint.com [chempoint.com]
• 6. echemi.com [echemi.com]
• 7. chempoint.com [chempoint.com]
• 8. pr-rp.hc-sc.gc.ca [pr-rp.hc-sc.gc.ca]
• 9. fishersci.com [fishersci.com]

Application Notes and Protocols for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in Material Science Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also commonly known as Diiodomethyl p-tolyl sulfone, is a potent biocide with a broad spectrum of activity against fungi, bacteria, and algae.[1][2] Its primary application in material science is as a preservative to protect a wide variety of materials from microbial degradation. This compound is particularly valued for its efficacy at low concentrations and its utility in diverse formulations, including paints, coatings, adhesives, plastics, textiles, leather, and wood preservation.[3][4] This document provides detailed application notes and experimental protocols for the use of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in material science research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is presented in Table 1. This data is essential for handling, formulation, and understanding the behavior of the compound in various matrices.

Table 1: Chemical and Physical Properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Property	Value	Reference(s)
Molecular Formula	C₈H₈I₂O₂S	[5]
Molecular Weight	422.02 g/mol	[5]
CAS Number	20018-09-1	[4]
Appearance	Tan, finely divided powder	[2]
Melting Point	150°C	[6]
Water Solubility	< 5 ppm	[7]
Log Kow	2.66	[8]
Vapor Pressure	9.6 x 10⁻⁷ mm Hg at 25°C	[8]

Applications in Material Science

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is utilized as a preservative in a multitude of materials to prevent biodeterioration. Its low water solubility makes it suitable for applications where leaching resistance is desired.[7]

Paints and Coatings

It is incorporated into both water-based and solvent-based paint and coating formulations to prevent the growth of mildew and algae on the dried film.[2][4]

Plastics and Polymers

This biocide is compounded into various polymers, such as polyvinyl chloride (PVC) and polyolefins, to impart antifungal and antibacterial properties to the final articles.[6] This is particularly useful for products exposed to humid environments.

Adhesives and Sealants

In adhesives and sealants, it acts as an in-can preservative and also protects the cured material from microbial attack.[2]

Wood Preservation

It is used in the treatment of wood to protect it from decay and sapstain fungi.[2]

Textiles and Leather

The compound can be applied to textiles and leather during the finishing process to prevent the growth of mold and mildew.[4]

Quantitative Data: Antimicrobial Efficacy

The effectiveness of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is quantified by its Minimum Inhibitory Concentration (MIC) against a range of microorganisms. The MIC is the lowest concentration of the biocide that will inhibit the visible growth of a microorganism.

Table 2: Minimum Inhibitory Concentration (MIC) of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene Against Various Microorganisms

Microorganism	Type	MIC (ppm)	Reference(s)
Aspergillus niger	Fungus	10 - 20	[6]
Penicillium funiculosum	Fungus	10 - 20	[6]
Chaetomium globosum	Fungus	50 - 100	[6]
Aureobasidium pullulans	Fungus	10 - 20	[6]
Trichoderma virens	Fungus	10 - 20	[6]
Alternaria alternata	Fungus	20 - 50	[6]
Pseudomonas aeruginosa	Bacterium	500 - 1000	[6]
Staphylococcus aureus	Bacterium	200 - 500	[6]

Experimental Protocols

Synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (Illustrative Protocol)

Objective: To synthesize 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Materials:

• Sodium p-toluenesulfinate

• Diiodomethane

• Dimethylformamide (DMF) or other suitable polar aprotic solvent

• Sodium bicarbonate (optional, as a base)

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, separatory funnel, rotary evaporator)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve sodium p-toluenesulfinate in a suitable polar aprotic solvent like DMF.

• Add diiodomethane to the reaction mixture. An excess of diiodomethane may be required.

• (Optional) Add a mild base like sodium bicarbonate to neutralize any acidic byproducts.

• Heat the reaction mixture with stirring. The reaction temperature and time will need to be optimized (e.g., 60-80°C for several hours).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract the product with a suitable organic solvent like diethyl ether.

• Combine the organic extracts and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the solution under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

• Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Diagram 1: Synthesis Workflow

A simplified workflow for the synthesis of the target compound.

Incorporation into a PVC Plastisol Formulation

Objective: To prepare a PVC plastisol containing 1-((Diiodomethyl)sulfonyl)-4-methylbenzene as an antifungal agent.

Materials:

• PVC dispersion resin

• Plasticizer (e.g., dioctyl phthalate - DOP)

• Heat stabilizer

• 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (powder form)

• Planetary mixer or high-speed disperser

• Vacuum chamber for deaeration

Procedure:

• In a mixing vessel, combine the plasticizer and heat stabilizer.

• Slowly add the 1-((Diiodomethyl)sulfonyl)-4-methylbenzene powder to the liquid mixture while stirring at low speed until it is well dispersed. A typical loading level for effective antifungal protection is 0.1% to 1.0% by weight of the total formulation.

• Gradually add the PVC resin to the mixture under continuous agitation.

• Once all the PVC resin has been added, increase the mixing speed to ensure a homogeneous dispersion.

• After thorough mixing, deaerate the plastisol in a vacuum chamber to remove any entrapped air bubbles.

• The resulting antifungal PVC plastisol is ready for processing (e.g., coating, molding).

Evaluation of Antifungal Activity in a Polymeric Material (Based on ASTM G21)

Objective: To assess the resistance of a polymer treated with 1-((Diiodomethyl)sulfonyl)-4-methylbenzene to fungal growth.[1][7][10]

Materials:

• Polymer specimens (treated and untreated controls) of a standard size (e.g., 50 x 50 mm).

• Mixed spore suspension of fungi known to degrade polymers (e.g., Aspergillus brasiliensis, Penicillium funiculosum, Chaetomium globosum, Aureobasidium pullulans, Trichoderma virens).[10]

• Mineral salts agar plates.

• Sterile water.

• Incubator capable of maintaining 28-30°C and >85% relative humidity.

Procedure:

• Prepare mineral salts agar plates.

• Place the polymer specimens (both treated and untreated) onto the surface of the solidified agar.

• Spray the mixed fungal spore suspension evenly over the specimens and the surrounding agar surface.

• Incubate the plates at 28-30°C and >85% relative humidity for 28 days.

• Visually inspect the specimens for fungal growth at weekly intervals.

• At the end of the incubation period, rate the fungal growth on each specimen according to the ASTM G21 scale (0 = No growth, 4 = Heavy growth).

Diagram 2: Antifungal Testing Workflow (ASTM G21)

A workflow for evaluating the antifungal properties of treated polymers.

Proposed Mechanism of Action (Toxicity Pathway)

The biocidal activity of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is believed to be related to its ability to release iodide. In toxicological studies, excess systemic iodide levels have been shown to lead to hypothyroidism. While this is a toxicity pathway in biological systems, it provides insight into the chemical reactivity of the compound.

Diagram 3: Proposed Toxicity Pathway

A simplified diagram of the proposed toxicity mechanism.

References

• 1. accugenlabs.com [accugenlabs.com]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. files-ask.hilti.com [files-ask.hilti.com]
• 4. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. biolabtests.com [biolabtests.com]
• 8. echemi.com [echemi.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. ASTM G21 - Everything You Need to Know - Ultra Fresh [ultra-fresh.com]

Diiodomethyl p-tolyl sulfone: Limited Application in Diiodomethylsulfonyl Group Transfer

While Diiodomethyl p-tolyl sulfone is a registered biocide with known reactivity, its application as a practical source of the diiodomethylsulfonyl group in synthetic organic chemistry for research and drug development is not well-documented in publicly available scientific literature.

Diiodomethyl p-tolyl sulfone, a tan, solid organosulfur compound with the CAS number 20018-09-1, is primarily utilized as an algaecide, bactericide, and fungicide.[1][2][3] Its biocidal activity is attributed to the reactive diiodomethyl group. Although characterized as a "sulfonylating agent" in general terms due to the electrophilic nature of the carbon atom bearing two iodine atoms, specific protocols and quantitative data for its use in transferring the diiodomethylsulfonyl moiety to common nucleophiles in a laboratory setting are conspicuously absent from peer-reviewed journals and chemical databases.[2]

Physicochemical Properties

A summary of the key physical and chemical properties of Diiodomethyl p-tolyl sulfone is provided in the table below.

Property	Value
Molecular Formula	C₈H₈I₂O₂S
Molecular Weight	422.02 g/mol [1][4]
Appearance	Tan solid/powder[3][5]
Melting Point	136 °C (range of 149-152 °C reported)[4][5]
Solubility	In water, 0.1 to 1 mg/L (technical grade)[4][5]
CAS Number	20018-09-1[1][2][3][4][5][6][7]

Reactivity and Potential Applications

The reactivity of Diiodomethyl p-tolyl sulfone stems from the two iodine atoms, which are good leaving groups, rendering the adjacent carbon atom susceptible to nucleophilic attack. In theory, this would allow for the displacement of one or both iodine atoms by a range of nucleophiles, thereby transferring the diiodomethylsulfonyl group.

A general representation of this potential reactivity is illustrated in the workflow below.

Caption: Hypothetical reaction pathway for Diiodomethyl p-tolyl sulfone.

However, extensive searches of chemical literature and databases have not yielded specific experimental protocols, reaction conditions, substrate scope, or reaction yields for such transformations. This suggests that while theoretically plausible, the use of Diiodomethyl p-tolyl sulfone as a routine laboratory reagent for this purpose is either not established or not publicly reported.

Biological Activity and Metabolism

In biological systems, the metabolism of Diiodomethyl p-tolyl sulfone involves the release of its iodine atoms.[1] Glutathione conjugation at the sulfonyl methyl group, involving the displacement of iodide, has been observed.[1] The toxicological effects of this compound are linked to the systemic release of excess iodide.[1]

Conclusion

For researchers, scientists, and drug development professionals seeking to incorporate the diiodomethylsulfonyl group into molecules, Diiodomethyl p-tolyl sulfone does not appear to be a readily usable starting material based on the current body of scientific literature. There is a notable absence of established and validated protocols for its use in synthetic transformations beyond its application as a biocide. Investigators would need to undertake significant methods development to explore its viability for diiodomethylsulfonyl group transfer reactions. Therefore, alternative synthetic routes to diiodomethylsulfonyl-containing compounds should be considered.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 3. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 4. echemi.com [echemi.com]
• 5. echemi.com [echemi.com]
• 6. (Diiodomethyl) (p-tolyl) sulfone | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 7. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]

Diiodomethyl p-Tolyl Sulfone: A Biocidal Agent, Not a Protecting Group

A comprehensive review of scientific literature and chemical databases reveals that diiodomethyl p-tolyl sulfone is not utilized as a protecting group in synthetic organic chemistry. Instead, this compound is widely documented and commercially employed as a potent biocide, fungicide, and antimicrobial agent.

Our extensive search for applications of diiodomethyl p-tolyl sulfone in protecting group strategies, including the protection of diols, alcohols, or other functional groups, yielded no relevant protocols, reaction mechanisms, or quantitative data. The chemical properties of diiodomethyl p-tolyl sulfone, particularly the reactivity of the diiodomethyl group, do not appear to lend themselves to the typical requirements of a protecting group, such as straightforward introduction, stability under various reaction conditions, and selective removal.

Therefore, the requested detailed Application Notes and Protocols for its use in protecting group chemistry cannot be provided, as this application is not supported by the available scientific evidence.

Established Applications as a Biocide

Diiodomethyl p-tolyl sulfone, often known by the trade name Amical®, is extensively used for its ability to inhibit microbial growth in a variety of industrial and commercial products.[1][2][3][4] Its primary function is to prevent the degradation of materials caused by bacteria, fungi, and algae.

Key applications include:

• Preservative in Coatings: It is incorporated into paints, coatings for air ducts, and fire-retardant coatings to prevent mildew and fungal growth.[3][5]

• Material Protection: It is used to preserve adhesives, caulks, sealants, rubber, and plastics.[3]

• Textile and Leather Industry: It protects textiles and tanned leather from microbial damage.[1]

• Paper Production: It is used to control microbial growth in pulp and slurries during the papermaking process.[5]

• Wood Preservation: It serves as a wood preservative to prevent rot and decay.[5]

• Personal Care Products: In some formulations, it is used as a preservative in products like anti-dandruff shampoos.[1]

Chemical and Physical Properties

Below is a summary of the key chemical and physical properties of diiodomethyl p-tolyl sulfone.

Property	Value
Chemical Formula	C₈H₈I₂O₂S
CAS Number	20018-09-1
Appearance	Tan powder at room temperature
Molecular Weight	422.02 g/mol
Melting Point	136 °C (with a reported range of 149-152 °C)
Water Solubility	Very low, reported as less than 5 ppm and in the range of 0.1 to 1 mg/L.[6]
Stability	Stable at room temperature. It is stable to hydrolysis at pH 5 but degrades at pH 7 and 9.[6]

Logical Relationship: From Reagent to Application

The primary utility of diiodomethyl p-tolyl sulfone is dictated by its biocidal properties, leading to its widespread use as a preservative.

References

• 1. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 2. WO2008043947A1 - Method for the synthesis of cyclic acetals by the reactive extraction of a polyol in a concentrated solution - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 5. Synthesis of cyclic acetals (ketals) from oleochemicals using a solvent free method - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. downloads.regulations.gov [downloads.regulations.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Welcome to the technical support center for the synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis of this compound.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, which is typically prepared in a two-step process: the synthesis of the precursor, methyl p-tolyl sulfone, followed by its di-iodination.

Step 1: Synthesis of Methyl p-tolyl sulfone

The synthesis of methyl p-tolyl sulfone can be achieved by the reaction of p-toluenesulfonyl chloride with a methylating agent or by the reduction of p-toluenesulfonyl chloride to sodium p-toluenesulfinate followed by methylation.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or no yield of methyl p-tolyl sulfone	1. Incomplete reaction of p-toluenesulfonyl chloride. 2. Inactive methylating agent. 3. Suboptimal reaction temperature.	1. Ensure complete dissolution and reaction of p-toluenesulfonyl chloride by monitoring the reaction with TLC. 2. Use a fresh or properly stored methylating agent (e.g., dimethyl sulfate or methyl iodide). 3. Maintain the recommended reaction temperature to ensure the reaction proceeds efficiently.
Presence of unreacted p-toluenesulfonyl chloride in the product	Insufficient amount of reducing agent (e.g., sodium sulfite) or methylating agent.	Use a slight excess of the reducing and methylating agents to ensure the complete conversion of the starting material.
Formation of side products	Reaction of the methylating agent with the solvent or other nucleophiles present.	Use a non-reactive solvent and ensure the absence of water or other nucleophilic impurities.

Step 2: Di-iodination of Methyl p-tolyl sulfone

The di-iodination of the α-carbon of methyl p-tolyl sulfone is typically achieved using an iodine source in the presence of a base.

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene	1. Incomplete reaction. 2. Insufficient base to deprotonate the α-carbon. 3. Suboptimal reaction temperature.	1. Increase the reaction time or temperature and monitor the progress by TLC. 2. Use a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) or potassium tert-butoxide to ensure complete deprotonation. 3. Optimize the reaction temperature; too low may slow the reaction, while too high may lead to decomposition.
Formation of mono-iodinated product (1-((Iodomethyl)sulfonyl)-4-methylbenzene)	1. Insufficient amount of iodine. 2. Insufficient amount of base for the second deprotonation.	1. Use at least two equivalents of the iodinating agent. 2. Ensure at least two equivalents of a strong base are used to facilitate both iodination steps. The mono-iodinated intermediate is more acidic, which should favor the second iodination if sufficient base is present.
Formation of tri-iodinated product or other side products	Over-reaction due to harsh conditions or prolonged reaction times.	Carefully control the stoichiometry of the reagents and monitor the reaction closely to stop it once the desired product is formed.
Difficult purification of the final product	Presence of starting material, mono-iodinated intermediate, and other byproducts.	Utilize column chromatography with a suitable solvent system (e.g., hexane/ethyl acetate) to separate the desired di-iodinated product from impurities. Recrystallization can also be an effective purification method.

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene?

A common and plausible route involves a two-step synthesis. The first step is the preparation of methyl p-tolyl sulfone from p-toluenesulfonyl chloride. The second step is the di-iodination of the methyl group of methyl p-tolyl sulfone using an iodine source and a strong base.

Q2: What are the key starting materials for this synthesis?

The key starting materials are p-toluenesulfonyl chloride, a reducing agent like sodium sulfite, a methylating agent like dimethyl sulfate or methyl iodide, an iodine source (e.g., molecular iodine), and a strong base (e.g., lithium diisopropylamide).

Q3: Why is a strong base necessary for the di-iodination step?

The protons on the methyl group of methyl p-tolyl sulfone are not highly acidic. A strong base is required to deprotonate the carbon, forming a carbanion that can then react with iodine. After the first iodination, the remaining proton becomes more acidic, facilitating the second iodination.

Q4: How can I monitor the progress of the reactions?

Thin-layer chromatography (TLC) is a suitable technique to monitor the progress of both the synthesis of methyl p-tolyl sulfone and its subsequent di-iodination. By comparing the reaction mixture to the starting materials and a standard of the product (if available), you can determine the extent of the reaction.

Q5: What are the expected side products in the di-iodination step?

The primary side product is the mono-iodinated species, 1-((iodomethyl)sulfonyl)-4-methylbenzene. Over-reaction can potentially lead to a tri-iodinated product. Other side reactions may occur depending on the specific base and solvent used.

Experimental Protocols

Protocol 1: Synthesis of Methyl p-tolyl sulfone

This protocol is based on the reaction of sodium p-toluenesulfinate with a methylating agent.

• Preparation of Sodium p-toluenesulfinate: In a flask, dissolve p-toluenesulfonyl chloride in a suitable solvent like ethanol. Add a solution of sodium sulfite in water. Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed. Cool the reaction mixture and collect the precipitated sodium p-toluenesulfinate by filtration.

• Methylation: Suspend the dried sodium p-toluenesulfinate in a solvent such as ethanol or DMF. Add a methylating agent, for example, dimethyl sulfate or methyl iodide. Heat the reaction mixture and stir until the reaction is complete (as monitored by TLC).

• Work-up and Purification: After cooling, pour the reaction mixture into water and extract the product with an organic solvent like dichloromethane or ethyl acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water).

Protocol 2: Synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

This protocol describes the di-iodination of methyl p-tolyl sulfone.

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve methyl p-tolyl sulfone in a dry aprotic solvent like tetrahydrofuran (THF). Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Deprotonation: Slowly add a solution of a strong base, such as lithium diisopropylamide (LDA) (at least 2.2 equivalents), to the cooled solution of methyl p-tolyl sulfone. Stir the mixture at this temperature for a period to ensure complete deprotonation.

• Iodination: In a separate flask, prepare a solution of iodine (at least 2.2 equivalents) in dry THF. Add this iodine solution dropwise to the reaction mixture at -78 °C.

• Reaction Monitoring and Quenching: Allow the reaction to stir at low temperature and monitor its progress by TLC. Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted iodine.

• Work-up and Purification: Allow the mixture to warm to room temperature. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate.

Visualizations

Caption: Synthetic workflow for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Caption: Troubleshooting decision tree for synthesis challenges.

Technical Support Center: Purification of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Welcome to the technical support guide for the purification of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (CAS No. 20018-09-1). This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist researchers, chemists, and drug development professionals in obtaining this compound with high purity. As a key biocide and materials preservative, also known under trade names like Amical 48, its purity is paramount for reliable performance and safety assessments[1][2][3][4]. This guide is structured to address common challenges encountered during post-reaction workup and purification.

Compound Properties Overview

A foundational understanding of the target compound's properties is critical for designing an effective purification strategy.

Property	Value	Source(s)
Molecular Formula	C₈H₈I₂O₂S	[1][5]
Molecular Weight	422.02 g/mol	[1][4]
Appearance	White to light yellow or tan crystalline powder	[3][6][7]
Melting Point	136 °C (with reported ranges of 149-152 °C, likely purity-dependent)	[1][6][8]
Water Solubility	Very low (approx. 0.1 - 1 mg/L)	[6][8][9]
Stability	Stable at room temperature and under acidic (pH 5) conditions. Degrades via hydrolysis at neutral (pH 7) and basic (pH 9) conditions to monoiodo-p-tolylsulfone.	[1][6]

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level inquiries that are frequently encountered before and during the purification process.

Q1: What are the most common impurities I should expect in my crude reaction mixture?

A: The impurity profile depends heavily on the synthetic route. However, common impurities typically include:

• Starting Materials: Unreacted p-toluenesulfinate salts or related precursors.

• Reaction Intermediates: Mono-iodinated species, such as 1-((iodomethyl)sulfonyl)-4-methylbenzene, are common byproducts.

• Degradation Products: The primary degradation product is monoiodo-p-tolylsulfone, which forms via hydrolysis, especially if the reaction or workup conditions involve neutral to basic aqueous media[1][6].

• Colored Byproducts: Synthesis of aromatic sulfones can sometimes generate minor, highly colored impurities, leading to a tan or brown crude product[10].

Q2: How can I quickly assess the purity of my crude or purified sample?

A: A combination of techniques is recommended for a comprehensive assessment:

• Melting Point Analysis: This is a fast and effective method. A pure sample will exhibit a sharp melting point close to the literature value (~149-152 °C). A broad melting range or a significantly depressed melting point indicates the presence of impurities.

• Thin-Layer Chromatography (TLC): TLC is invaluable for visualizing the number of components in your mixture and for developing a solvent system for column chromatography. The target compound is moderately polar; a single spot on the TLC plate in multiple solvent systems is a good indicator of purity.

• HPLC and qNMR: For quantitative assessment, High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) are the industry standards for determining purity with high accuracy[7].

Q3: My purified product is a tan or off-white powder, not pure white. How can I remove the color?

A: Discoloration is typically caused by trace amounts of high-molecular-weight, conjugated byproducts. The most effective method for removal is treatment with activated carbon (charcoal)[10]. Before the final crystallization step, dissolve your crude product in a suitable hot solvent, add a small amount (typically 1-2% by weight) of activated carbon, and briefly stir or reflux the mixture. Perform a hot filtration through a pad of celite or fluted filter paper to remove the carbon, and then allow the clear filtrate to cool and crystallize[10].

Q4: I'm observing product loss and the formation of new impurities during my purification. What is happening?

A: This is likely due to chemical degradation. The diiodomethylsulfonyl group is sensitive to basic conditions[1][6]. Ensure your purification workflow avoids exposure to bases.

• Avoid Basic Solvents: Do not use amine-containing solvent systems (e.g., triethylamine) in chromatography.

• Use Neutral or Acid-Washed Silica Gel: Standard silica gel can be slightly acidic, which is generally acceptable. Avoid using basic alumina as a stationary phase.

• Aqueous Extractions: If performing a liquid-liquid extraction, ensure the aqueous phase is neutral or slightly acidic (pH 5-6) to prevent hydrolysis.

Part 2: Troubleshooting Purification Workflows

This section provides detailed, step-by-step protocols and troubleshooting for the two primary purification methods: Recrystallization and Column Chromatography.

General Purification Workflow

The choice between recrystallization and column chromatography depends on the impurity profile. A simple workflow can guide this decision.

Caption: High-level purification strategy decision tree.

Method 1: Purification by Recrystallization

Recrystallization is the preferred method for removing small amounts of impurities from a solid compound and is highly scalable. It relies on the principle that the desired compound is highly soluble in a hot solvent but poorly soluble at cold temperatures, while impurities remain in solution[11].

Step-by-Step Recrystallization Protocol

• Solvent Selection: Choose a suitable solvent or solvent system. The ideal solvent will dissolve the compound completely at its boiling point and very poorly at 0-4 °C. See the table below for starting points.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. Work on a steam bath or hot plate in a fume hood.

• Decolorization (If Necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small spatula tip of activated carbon. Swirl and bring back to a boil for 1-2 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon or any insoluble impurities. This step must be done quickly to prevent premature crystallization in the funnel[10].

• Crystallization: Cover the flask with a watch glass and allow the clear filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent. Determine the melting point and yield.

Recommended Solvent Systems

Solvent System	Rationale
Isopropanol	A good starting point. The polarity is suitable for dissolving the sulfone at elevated temperatures.
Ethanol	Similar to isopropanol, often effective for sulfone-containing compounds[12].
Toluene / Heptane	A binary system. Dissolve in a minimum of hot toluene, then add hot heptane dropwise until the solution becomes faintly cloudy. Re-heat to clarify and then cool.
Ethyl Acetate / Hexane	Another effective binary system for moderately polar compounds.

Troubleshooting Recrystallization

Caption: Decision logic for troubleshooting recrystallization.

Method 2: Purification by Column Chromatography

When recrystallization is ineffective due to multiple impurities or impurities with similar solubility, column chromatography is the method of choice. It separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) while a mobile phase flows through[13][14].

Step-by-Step Column Chromatography Protocol

• Develop Eluent System via TLC: Use TLC to find a solvent system that gives the target compound an Rƒ value of approximately 0.3-0.4. A good starting point is a mixture of Hexanes and Ethyl Acetate. The spots for impurities should be well-separated from the product spot.

• Pack the Column: Prepare a slurry of silica gel in the least polar eluent (e.g., hexanes) and carefully pour it into a glass column, ensuring no air bubbles are trapped. Allow the silica to settle into a packed bed, and add a thin layer of sand on top to protect the surface[13].

• Load the Sample: Dissolve the crude product in a minimal amount of a relatively polar solvent (like dichloromethane or ethyl acetate). Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting with the chosen solvent system, starting with a less polar mixture and gradually increasing the polarity if necessary (gradient elution) to move the compounds down the column[15]. The less polar compounds will elute first.

• Collect Fractions: Collect the eluent in a series of test tubes or flasks.

• Analyze Fractions: Use TLC to analyze the collected fractions to determine which ones contain the pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Troubleshooting Column Chromatography

• Problem: Compound is stuck at the top of the column.

  • Cause: The eluent is not polar enough.

  • Solution: Gradually increase the polarity of the mobile phase. For example, move from 10% Ethyl Acetate in Hexanes to 20% or 30%.

• Problem: Poor separation between the product and an impurity.

  • Cause: The chosen eluent system is not optimal.

  • Solution: Run the column more slowly (for gravity columns) or try a different solvent system (e.g., Dichloromethane/Hexanes). A shallower solvent gradient can also improve resolution.

• Problem: Product appears to be degrading on the column (streaking on TLC).

  • Cause: The compound may be sensitive to the slightly acidic nature of silica gel over long exposure times.

  • Solution: Use a faster technique like flash chromatography to minimize residence time on the column[15]. Alternatively, use silica gel that has been pre-treated with a non-basic buffer, or switch to a different stationary phase like reverse-phase C18 silica if possible.

Part 3: Analytical Methods for Final Purity Confirmation

After purification, confirm the identity and purity of the final product.

Analytical Method	Expected Result for Pure Product	Interpretation of Deviations
Melting Point	Sharp, within the range of 149-152 °C.	A melting point that is broad (>2 °C range) or depressed (lower than expected) signifies impurities.
¹H NMR (CDCl₃)	Expect peaks corresponding to the tolyl group (singlet ~2.4 ppm for CH₃, two doublets ~7.3-7.8 ppm for aromatic protons) and a singlet for the diiodomethyl proton (~6.0 ppm).	Additional peaks indicate the presence of impurities or residual solvent.
HPLC	A single major peak with >95% area.	Additional peaks represent impurities. Retention time should be consistent.

Example HPLC Method Parameters

Parameter	Condition
Column	C18 Reverse-Phase (e.g., 5 µm, 250 x 4.6 mm)
Mobile Phase	Isocratic; e.g., 70:30 Methanol/Water
Flow Rate	1.0 mL/min
Detection	UV at 233 nm[1]
Column Temperature	25 °C

Note: This is a starting method and may require optimization for your specific system and impurity profile.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-((Diiodomethyl)sulfonyl)-4-methylbenzene | 20018-09-1 | FD140298 [biosynth.com]
• 3. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 4. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. echemi.com [echemi.com]
• 7. 1-[(Diiodomethyl)sulfonyl]-4-methylbenzene | 20018-09-1 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 8. echemi.com [echemi.com]
• 9. 4-(diiodomethyl sulfonyl) toluene, 20018-09-1 [thegoodscentscompany.com]
• 10. benchchem.com [benchchem.com]
• 11. mt.com [mt.com]
• 12. Tips & Tricks [chem.rochester.edu]
• 13. Column chromatography - Wikipedia [en.wikipedia.org]
• 14. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 15. orgchemboulder.com [orgchemboulder.com]

Technical Support Center: Diiodomethyl p-tolyl sulfone in Organic Synthesis

Welcome to the technical support center for Diiodomethyl p-tolyl sulfone (DIMPTS). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting reactions and identifying potential byproducts when using this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What is Diiodomethyl p-tolyl sulfone and what are its primary applications in organic synthesis?

Diiodomethyl p-tolyl sulfone (DIMPTS) is a crystalline solid with the chemical formula C₈H₈I₂O₂S. In organic synthesis, it is primarily utilized as a reagent for olefination and cyclopropanation reactions. It serves as a source for the iodomethyl p-tolyl sulfonyl carbanion, which can react with various electrophiles. While it is a valuable synthetic tool, it is also widely used as a biocide, algaecide, and fungicide in various industrial applications.[1][2]

Q2: What are the common impurities found in commercial Diiodomethyl p-tolyl sulfone?

Commercial grades of Diiodomethyl p-tolyl sulfone may contain related sulfone species as impurities. A typical impurity profile might include:

• Iodomethyl p-tolyl sulfone: 2.0 - 3.0%

• p-Toluene sulfonic acid: 0.2 - 1.0%

• Fumed silica (anti-caking agent): 1.0 - 2.0%

• Water: 0.1 - 1.0%[3]

It is crucial to be aware of these impurities as they can potentially influence the outcome of sensitive reactions.

Q3: How should Diiodomethyl p-tolyl sulfone be handled and stored?

DIMPTS is a stable compound under recommended storage conditions. However, it is sensitive to strong bases and high temperatures.[3] It should be stored in a tightly closed container in a dry, well-ventilated place, away from heat, sparks, and open flames.[3] Exposure to moisture and direct sunlight should be avoided.[3] When heated to decomposition, it can emit toxic vapors of sulfur oxides and iodide.[1]

Troubleshooting Guide: Byproduct Identification

Issue 1: Formation of Unexpected Alkenes and Sulfur Dioxide

Symptom: You observe the formation of an alkene that does not correspond to the expected olefination product, along with the evolution of a gas with a sharp, pungent odor (sulfur dioxide).

Possible Cause: A Ramberg-Bäcklund-type reaction may be occurring. This is a classic reaction of α-halo sulfones in the presence of a base, leading to the formation of an alkene through a transient thiirane dioxide intermediate, with the extrusion of sulfur dioxide.[4][5][6]

Troubleshooting Steps:

• Base Selection: The choice of base is critical. Strong, non-nucleophilic bases are often used to generate the carbanion for the desired reaction. However, an excess of a strong base can promote the Ramberg-Bäcklund rearrangement. Consider using a milder base or a stoichiometric amount of the base.

• Temperature Control: The Ramberg-Bäcklund reaction can be temperature-dependent. Running the reaction at a lower temperature may suppress this side reaction.

• Reaction Monitoring: Closely monitor the reaction progress by TLC or GC-MS to detect the formation of the alkene byproduct and the consumption of the starting materials.

Logical Workflow for Troubleshooting Alkene Byproduct Formation

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 3. chempoint.com [chempoint.com]
• 4. Ramberg–Bäcklund reaction - Wikipedia [en.wikipedia.org]
• 5. Ramberg-Bäcklund Reaction [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Reaction Conditions for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the common synthetic route for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene?

The most probable synthetic route for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is via a haloform-type reaction on a suitable precursor. The likely starting material is methyl p-tolyl sulfone, which is then subjected to di-iodination at the alpha-carbon of the methyl group under basic conditions.

Q2: What is the underlying mechanism for this transformation?

The reaction proceeds through a base-mediated deprotonation of the α-carbon to the sulfonyl group, forming a carbanion. This carbanion then acts as a nucleophile, attacking molecular iodine (I₂). This process is repeated to achieve di-iodination. The sulfonyl group stabilizes the carbanion intermediate, facilitating the reaction.

Q3: What are the critical parameters to control for a successful synthesis?

Key parameters to control include the stoichiometry of the base and iodine, reaction temperature, and choice of solvent. Careful control of these variables is crucial for maximizing yield and minimizing the formation of byproducts.

Q4: How can the progress of the reaction be monitored?

Reaction progress can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). Samples can be taken from the reaction mixture at regular intervals to track the consumption of the starting material and the formation of the product.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Insufficiently strong base. 2. Inactive iodine. 3. Reaction temperature is too low. 4. Water contamination quenching the carbanion.	1. Use a stronger base such as an alkoxide (e.g., sodium methoxide) or a hydride (e.g., sodium hydride). 2. Use freshly sourced or purified iodine. 3. Gradually increase the reaction temperature and monitor via TLC/HPLC. 4. Ensure all glassware is oven-dried and use anhydrous solvents.
Formation of Mono-iodinated Byproduct	1. Insufficient amount of iodine. 2. Insufficient amount of base. 3. Short reaction time.	1. Increase the molar equivalents of iodine. A slight excess may be beneficial. 2. Ensure at least two equivalents of base are used per equivalent of starting material. 3. Extend the reaction time and monitor for the disappearance of the mono-iodinated intermediate.
Presence of Unreacted Starting Material	1. Incomplete deprotonation. 2. Reaction time is too short. 3. Poor mixing of the reaction mixture.	1. Consider a stronger base or a solvent that better solubilizes all reactants. 2. Allow the reaction to proceed for a longer duration. 3. Ensure efficient stirring, especially for heterogeneous mixtures.
Product Degradation	1. Reaction temperature is too high. 2. Prolonged exposure to strong base.	1. Perform the reaction at a lower temperature, even if it requires a longer reaction time. 2. Quench the reaction as soon as the starting material is consumed to an acceptable level.
Difficult Purification	1. Formation of multiple byproducts. 2. Product co-eluting with impurities.	1. Optimize reaction conditions to improve selectivity. 2. Employ different chromatographic techniques (e.g., column chromatography with a different solvent system, or preparative HPLC). Recrystallization may also be an effective purification method.

Experimental Protocols

Synthesis of Methyl p-Tolyl Sulfone (Precursor)

A common method for the preparation of methyl p-tolyl sulfone involves the alkylation of sodium p-toluenesulfinate with a methylating agent.

Materials:

• Sodium p-toluenesulfinate

• Methyl iodide

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

Procedure:

• Dissolve sodium p-toluenesulfinate (1.0 eq) in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add methyl iodide (1.2 eq) to the solution.

• Heat the reaction mixture at 60-70 °C for 3-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and diethyl ether.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure methyl p-tolyl sulfone.

Synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

This protocol is based on the principles of the haloform reaction.

Materials:

• Methyl p-tolyl sulfone

• Iodine (I₂)

• Sodium methoxide (NaOMe)

• Anhydrous Methanol (MeOH)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, dissolve methyl p-tolyl sulfone (1.0 eq) in anhydrous methanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium methoxide (2.2 eq) to the stirred solution, maintaining the temperature below 5 °C.

• In a separate flask, prepare a solution of iodine (2.2 eq) in anhydrous methanol.

• Add the iodine solution dropwise to the reaction mixture at 0 °C over a period of 1 hour.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC or HPLC.

• Upon completion, quench the reaction by the slow addition of 1 M HCl at 0 °C until the pH is neutral.

• Remove the methanol under reduced pressure.

• Partition the residue between dichloromethane and water.

• Wash the organic layer with saturated aqueous sodium thiosulfate to remove any unreacted iodine, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., a gradient of ethyl acetate in hexanes) to afford 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Data Presentation

Table 1: Optimization of Base and Solvent for Di-iodination

Entry	Base (eq.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	NaH (2.2)	THF	25	24	45
2	NaOMe (2.2)	MeOH	25	16	78
3	KOt-Bu (2.2)	t-BuOH	25	16	65
4	LDA (2.2)	THF	-78 to 25	12	72
5	NaOMe (3.0)	MeOH	25	16	85

Table 2: Effect of Iodine Stoichiometry on Product Distribution

Entry	Methyl p-tolyl sulfone (eq.)	Iodine (eq.)	Base (eq.)	Mono-iodinated (%)	Di-iodinated (%)
1	1.0	1.1	2.2	65	15
2	1.0	2.2	2.2	10	78
3	1.0	2.5	2.2	<5	82

Visualizations

Caption: Experimental workflow for the synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Caption: Troubleshooting logic for the synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

"1-((Diiodomethyl)sulfonyl)-4-methylbenzene" stability in different reaction media

Technical Support Center: 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (also known as Diiodomethyl p-tolyl sulfone, DIMPTS) in various reaction media.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene under standard laboratory conditions?

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a tan, solid powder that is stable at room temperature for extended periods, with reports indicating stability for up to 8 years at ambient temperatures.[1][2] It is also stable for 36 months at 30°C and for 6 months at 40°C.[1][2]

Q2: How does pH affect the stability of the compound in aqueous solutions?

The stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is highly dependent on the pH of the aqueous medium. It is stable to hydrolysis at a pH of 5.[3][4] However, it undergoes degradation at neutral (pH 7) and basic (pH 9) conditions.[3][4] The primary degradation product is the monoiodo-p-tolylsulfone.[3]

Q3: Is 1-((Diiodomethyl)sulfonyl)-4-methylbenzene sensitive to light?

Based on its UV-visible absorption spectra, which show peaks at 200 and 233-234 nm, 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is not expected to absorb light at wavelengths greater than 290 nm.[3][4] Therefore, it is not considered susceptible to direct degradation by sunlight.[3]

Q4: What is the thermal stability of this compound?

The compound is stable for 2 weeks at 54°C.[1][2] It has a melting point reported around 136°C (some sources indicate a range of 149-152°C) and a boiling point of 420.1°C at 760 mmHg.[1][2][3] When heated to decomposition, it emits toxic vapors containing sulfur oxides and iodide.[4]

Q5: What are the solubility characteristics of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene?

It has very low solubility in water, reported as less than 5 ppm, and also in the range of 0.1 to 1 mg/L.[1][2][3][5] While specific data in various organic solvents is limited, the presence of the polar sulfonyl group suggests it will have better solubility in polar organic solvents.[6]

Troubleshooting Guides

Issue 1: Unexpected Degradation of the Compound in Solution

• Symptom: Loss of starting material and appearance of new, less-iodinated species in your reaction mixture, as observed by TLC, LC-MS, or NMR.

• Possible Causes & Solutions:

  • pH of the Medium: If your reaction medium is aqueous or contains traces of water, check the pH. The compound degrades at pH 7 and above.

    • Solution: Ensure the reaction medium is maintained at an acidic pH (around 5) if compatible with your desired reaction.[3][4]

  • Presence of Nucleophiles: Strong nucleophiles can displace the iodide atoms.

    • Solution: Avoid the use of strong nucleophiles if possible. If they are required for the reaction, consider lowering the reaction temperature to minimize degradation.

  • High Temperature: Although thermally stable for short periods at elevated temperatures, prolonged heating can lead to decomposition.

    • Solution: Run reactions at the lowest effective temperature. Monitor the reaction progress closely to avoid extended heating times.

Issue 2: Discoloration of the Solid Compound

• Symptom: The off-white or tan powder develops a yellow or brownish tint over time.

• Possible Cause: The carbon-iodine bond is the weakest of the carbon-halogen bonds. Trace amounts of decomposition can release elemental iodine (I₂), which is colored.

• Solution: Store the compound in a tightly sealed container in a cool, dark, and dry place to minimize decomposition. The presence of slight discoloration may not significantly impact the reactivity for many applications, but it is advisable to check the purity before use.

Data Presentation

Table 1: Hydrolytic Stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

pH	Stability	Half-life (t½)	Degradation Product
5	Stable	Not Applicable	None observed
7	Degrades	1.5 - 9.6 days	Monoiodo-p-tolylsulfone
9	Degrades	1.5 - 9.6 days	Monoiodo-p-tolylsulfone

Data sourced from PubChem and ECHEMI.[3][4]

Table 2: Thermal Stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Condition	Duration	Stability
Ambient Temperature	8 years	Stable
30°C	36 months	Stable
40°C	6 months	Stable
54°C	2 weeks	Stable

Data sourced from ECHEMI.[1][2]

Experimental Protocols

Protocol for Assessing the Stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in a Novel Reaction Medium

• Preparation of the Test Solution:

  • Prepare a stock solution of 1-((diiodomethyl)sulfonyl)-4-methylbenzene of a known concentration (e.g., 1 mg/mL) in the reaction medium to be tested.

  • Prepare a control sample by dissolving the compound in a solvent in which it is known to be stable (e.g., a buffered acidic solution at pH 5 or a dry, aprotic solvent like acetonitrile).

• Incubation:

  • Divide the test solution into several aliquots in sealed vials.

  • Place the vials under the desired experimental conditions (e.g., specific temperature, light exposure).

  • Include a "dark" control stored at the same temperature to assess thermal degradation versus photodegradation if applicable.

• Time-Point Analysis:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one aliquot from the experimental conditions.

  • Immediately quench any reaction if necessary (e.g., by cooling or adding a quenching agent).

• Analytical Method:

  • Analyze the samples using a suitable analytical technique to determine the concentration of the parent compound. High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended.[7]

  • HPLC-UV Method Parameters (Example):

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of acetonitrile and water.

    • Detection Wavelength: 234 nm.[3][4]

    • Quantification: Use a calibration curve prepared from standards of known concentrations.

• Data Analysis:

  • Plot the concentration of 1-((diiodomethyl)sulfonyl)-4-methylbenzene versus time.

  • Determine the degradation kinetics and calculate the half-life of the compound under the tested conditions.

Visualizations

Caption: Hydrolytic degradation pathway of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Caption: General workflow for assessing the stability of a compound.

References

• 1. echemi.com [echemi.com]
• 2. echemi.com [echemi.com]
• 3. echemi.com [echemi.com]
• 4. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 6. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]

Overcoming low solubility of Diiodomethyl p-tolyl sulfone in reactions

Welcome to the Technical Support Center for Diiodomethyl p-tolyl sulfone. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its use in chemical synthesis, with a particular focus on overcoming its low solubility.

Frequently Asked Questions (FAQs)

Q1: What is Diiodomethyl p-tolyl sulfone and what are its primary applications in research?

Diiodomethyl p-tolyl sulfone (CAS No. 20018-09-1) is a stable, solid organosulfur compound.[1][2] In synthetic chemistry, it can serve as a versatile reagent. The diiodomethyl group can act as a leaving group in nucleophilic substitution reactions or participate in radical reactions. The tolyl sulfone moiety is a strong electron-withdrawing group, which can activate adjacent protons for deprotonation and subsequent alkylation. Its primary industrial use is as a broad-spectrum biocide, fungicide, and algaecide in materials such as paints, coatings, adhesives, and textiles.[2][3][4]

Q2: I'm having trouble dissolving Diiodomethyl p-tolyl sulfone in my reaction solvent. Why is this and what are my options?

The low solubility of Diiodomethyl p-tolyl sulfone in many common organic solvents is a frequent challenge. This is due to its crystalline solid-state and polar sulfone group, which may not be well-solvated by all organic solvents. To overcome this, several strategies can be employed:

• Solvent Selection: While comprehensive solubility data is limited, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are often effective at dissolving sulfones.[5] Experimenting with a range of solvents is recommended.

• Co-solvents: The addition of a small amount of a "good" solvent (a co-solvent) to your primary reaction solvent can significantly enhance the solubility of your starting material.[3][6][7]

• Heating: Gently heating the reaction mixture can increase the solubility of the sulfone. However, be mindful of the thermal stability of your reactants and potential side reactions.

• Phase-Transfer Catalysis (PTC): For heterogeneous reactions where the nucleophile is in an aqueous phase and the sulfone is in an organic phase, a phase-transfer catalyst can be highly effective at bringing the reactants together to react, bypassing the need for high solubility in a single solvent.[8][9][10]

Q3: Is there any quantitative data available on the solubility of Diiodomethyl p-tolyl sulfone in common organic solvents?

Troubleshooting Guides

Issue: My reaction is sluggish or fails to proceed, and I suspect it's due to the low solubility of Diiodomethyl p-tolyl sulfone.

Possible Cause	Troubleshooting Step
Poor Solubility in the Chosen Solvent	1. Introduce a Co-solvent: Add a polar aprotic solvent like DMSO or DMF dropwise to the reaction mixture until the Diiodomethyl p-tolyl sulfone dissolves. Start with a small percentage (e.g., 5-10% v/v) and monitor for dissolution. Be aware that the change in solvent polarity could affect reaction kinetics. 2. Increase Reaction Temperature: If the reactants are thermally stable, gradually increase the reaction temperature while monitoring for any degradation or side product formation. 3. Change the Primary Solvent: Consider switching to a solvent known to be effective for sulfones, such as DMSO or DMF, if compatible with your reaction chemistry.
Heterogeneous Reaction Conditions	1. Employ Phase-Transfer Catalysis (PTC): If your reaction involves a nucleophile in an aqueous or solid phase and Diiodomethyl p-tolyl sulfone in an organic phase, introduce a phase-transfer catalyst (e.g., a quaternary ammonium salt like tetrabutylammonium bromide - TBAB). This will facilitate the transfer of the nucleophile into the organic phase to react.[8][9] 2. Increase Stirring Rate: For heterogeneous mixtures, ensure vigorous stirring to maximize the interfacial area between the phases where the reaction can occur.
Slow Reaction Kinetics	1. Re-evaluate Reagents: Ensure the nucleophile or other reagents are sufficiently reactive. The choice of base in deprotonation reactions is also critical. 2. Catalyst Addition: Depending on the reaction type, the addition of an appropriate catalyst may be necessary to accelerate the reaction rate.

Data Presentation

Table 1: Physical and Chemical Properties of Diiodomethyl p-tolyl sulfone

Property	Value	Reference(s)
CAS Number	20018-09-1	[1][2]
Molecular Formula	C₈H₈I₂O₂S	[1][12]
Molecular Weight	422.02 g/mol	[12]
Appearance	Tan, odorless powder	[4]
Melting Point	136 °C (range of 149-152 °C)	[12]
Boiling Point	420.1 °C at 760 mmHg	[12]
Water Solubility	0.1 - 10 mg/L (temperature not specified)	[2][11][12]
Density	2.274 g/cm³	[12]

Experimental Protocols

Protocol 1: General Procedure for Overcoming Low Solubility using a Co-solvent

This protocol provides a general guideline for using a co-solvent to enhance the solubility of Diiodomethyl p-tolyl sulfone in a reaction.

• Reactant Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, add the other reactants and the primary, less-polar solvent for your reaction.

• Addition of Sulfone: Add the Diiodomethyl p-tolyl sulfone to the stirred mixture.

• Co-solvent Addition: Slowly add a polar aprotic co-solvent (e.g., DMSO or DMF) dropwise to the suspension.

• Monitoring: Continue adding the co-solvent while stirring until the Diiodomethyl p-tolyl sulfone is fully dissolved. Note the volume of co-solvent added.

• Reaction Initiation: Once a homogeneous solution is achieved, add any remaining reagents (e.g., a base or catalyst) to initiate the reaction.

• Reaction Monitoring: Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, LC-MS).

• Work-up: Upon completion, proceed with the appropriate aqueous work-up. Be aware that the presence of a high-boiling point co-solvent like DMSO or DMF may require specific purification techniques, such as extensive aqueous washes or column chromatography.

Protocol 2: General Procedure for a Nucleophilic Substitution Reaction using Phase-Transfer Catalysis (PTC)

This protocol is adapted from a general procedure for PTC alkylation and can be applied to reactions where a nucleophile (Nu⁻) in an aqueous or solid phase reacts with Diiodomethyl p-tolyl sulfone in an organic phase.[2][6]

• Reactant Setup: To a round-bottom flask equipped with a condenser and a magnetic stir bar, add the Diiodomethyl p-tolyl sulfone and a water-immiscible organic solvent (e.g., toluene, dichloromethane).

• Aqueous Phase Addition: In a separate vessel, prepare a solution of the nucleophile and a base (e.g., NaOH, K₂CO₃) in water. Add this aqueous solution to the reaction flask.

• Catalyst Addition: Add a catalytic amount of a phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB, typically 1-5 mol%).

• Reaction: Stir the biphasic mixture vigorously at the desired temperature. The catalyst will transport the nucleophile from the aqueous phase to the organic phase where it can react with the sulfone.

• Reaction Monitoring: Monitor the disappearance of the starting material by analyzing the organic layer using an appropriate technique (e.g., TLC, GC-MS).

• Work-up: After the reaction is complete, separate the organic and aqueous layers. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Visualizations

Caption: Workflow for using a co-solvent.

Caption: Mechanism of Phase-Transfer Catalysis.

References

• 1. quora.com [quora.com]
• 2. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 9. crdeepjournal.org [crdeepjournal.org]
• 10. fzgxjckxxb.com [fzgxjckxxb.com]
• 11. journalspub.com [journalspub.com]
• 12. mdpi.com [mdpi.com]

Preventing degradation of "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" during reactions

Welcome to the technical support center for "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" (also known as Diiodomethyl p-Tolyl Sulfone). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of this compound during experimental reactions.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Rapid decomposition of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene upon addition of reagents.

• Question: I am observing rapid decomposition of my 1-((Diiodomethyl)sulfonyl)-4-methylbenzene as soon as I add my amine/thiol nucleophile. How can I prevent this?

• Answer: 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is susceptible to nucleophilic attack, which can lead to the displacement of one or both iodine atoms. The release of iodide is a primary degradation pathway.[1][2] To minimize this, consider the following strategies:

  • Control Stoichiometry: Use a controlled amount of the nucleophile. An excess of the nucleophile can accelerate the degradation of the starting material.

  • Low Temperature: Perform the reaction at a lower temperature (e.g., 0 °C or below). This will decrease the rate of both the desired reaction and the undesired degradation.

  • Slow Addition: Add the nucleophile or the sulfone compound slowly to the reaction mixture to maintain a low instantaneous concentration of the more reactive species.

  • Choice of Base: If a base is required, consider using a non-nucleophilic, sterically hindered base. Bulky bases are less likely to directly attack the sulfone.

Issue 2: My reaction yields are consistently low, and I suspect the starting material is degrading.

• Question: My reaction yields are poor, and I see multiple spots on my TLC plate that I suspect are degradation products. What can I do to improve the yield?

• Answer: Low yields are often a sign of starting material degradation. Besides the points mentioned in Issue 1, consider the following:

  • Reaction Time: Monitor the reaction closely by TLC or HPLC to determine the optimal reaction time. Prolonged reaction times can lead to increased degradation.

  • Solvent Choice: The stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene can be solvent-dependent. While specific studies on a range of organic solvents are limited, polar aprotic solvents can solvate ions well, which might facilitate the displacement of iodide.[3][4][5] It is advisable to perform small-scale solvent screening to identify a solvent that provides a good balance between reactant solubility and starting material stability.

  • Inert Atmosphere: While not explicitly documented for this specific compound, organoiodine compounds can be sensitive to air and light.[6] Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes prevent oxidative degradation pathways.

Issue 3: I am observing the formation of monoiodo-p-tolylsulfone as a significant byproduct.

• Question: My main byproduct has been identified as 1-((iodomethyl)sulfonyl)-4-methylbenzene. How is this formed and how can I avoid it?

• Answer: The formation of monoiodo-p-tolylsulfone is a known degradation pathway for 1-((diiodomethyl)sulfonyl)-4-methylbenzene, particularly in the presence of nucleophiles or under hydrolytic conditions at neutral to basic pH.[1] This occurs through the displacement of one of the iodine atoms. To minimize its formation:

  • pH Control: If your reaction conditions permit, maintaining a slightly acidic pH (pH 5) can significantly reduce hydrolysis.[1]

  • Anhydrous Conditions: Use anhydrous solvents and reagents to minimize water content, thereby reducing the rate of hydrolysis.

  • Reaction Work-up: During the work-up, avoid prolonged exposure to basic aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the known degradation pathways for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene?

A1: The primary known degradation pathway is the sequential loss of iodine atoms to form monoiodo-p-tolylsulfone and subsequently methyl p-tolyl sulfone. This can be initiated by nucleophiles or hydrolysis.[1] The release of iodide ions is a key feature of its reactivity and biological activity.[1][2] Thermal decomposition of sulfones, in general, can lead to the extrusion of sulfur dioxide and the formation of hydrocarbon products, although the specific conditions for this with 1-((diiodomethyl)sulfonyl)-4-methylbenzene are not well-documented.[7][8]

Q2: How does pH affect the stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene?

A2: The compound is stable to hydrolysis at pH 5. However, it degrades at pH 7 and 9, with half-lives reported to be in the range of 1.5 to 9.6 days.[1] Therefore, neutral to basic aqueous conditions should be avoided if possible to prevent hydrolytic degradation.

Q3: What is the thermal stability of this compound?

A3: While detailed studies on its thermal decomposition in a reaction context are limited, it has been noted to be stable at room temperature and at 54 °C for two weeks.[9] General information on sulfones suggests that thermal decomposition of acyclic sulfones typically occurs at temperatures above 350 °C.[10]

Q4: Is 1-((Diiodomethyl)sulfonyl)-4-methylbenzene sensitive to light?

Q5: Are there any recommended stabilizers to prevent degradation?

A5: The use of radical scavengers like butylated hydroxytoluene (BHT) is a common strategy to inhibit radical-initiated decomposition of organic compounds.[4][12][13][14][15] While not specifically documented for 1-((diiodomethyl)sulfonyl)-4-methylbenzene, if radical-mediated degradation is suspected (e.g., under photochemical or high-temperature conditions), the addition of a small amount of a radical inhibitor could be beneficial. However, compatibility with the desired reaction chemistry should be considered.

Q6: What are the recommended storage and handling conditions?

A6: It is recommended to store 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in a well-closed container at temperatures between 10°C and 25°C.[16] Given the potential for light sensitivity, storage in an amber vial or in the dark is advisable. As with all chemicals, it should be handled in a well-ventilated area, and appropriate personal protective equipment should be worn.

Data Summary

Table 1: Stability of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene under Hydrolytic Conditions

pH	Stability	Degradation Product	Half-life
5	Stable	-	-
7	Degrades	Monoiodo-p-tolylsulfone	1.5 - 9.6 days
9	Degrades	Monoiodo-p-tolylsulfone	1.5 - 9.6 days

Data sourced from PubChem.[1]

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution with Minimized Degradation

This protocol provides a general framework for reacting 1-((diiodomethyl)sulfonyl)-4-methylbenzene with a nucleophile while minimizing its degradation.

• Preparation:

  • Dry all glassware thoroughly in an oven and cool under a stream of inert gas (e.g., nitrogen or argon).

  • Use anhydrous solvents. If necessary, distill the solvent over an appropriate drying agent.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add a solution of 1-((diiodomethyl)sulfonyl)-4-methylbenzene (1 equivalent) in the chosen anhydrous solvent.

  • Cool the solution to the desired temperature (e.g., 0 °C or -78 °C) using an ice bath or a dry ice/acetone bath.

• Reagent Addition:

  • Dissolve the nucleophile (1-1.2 equivalents) in the same anhydrous solvent.

  • Add the nucleophile solution dropwise to the cooled solution of the sulfone over a period of 15-30 minutes using a syringe pump or a dropping funnel.

  • If a base is required, use a non-nucleophilic, hindered base (e.g., diisopropylethylamine) and add it to the reaction mixture before the addition of the nucleophile.

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) at regular intervals.

• Work-up:

  • Once the reaction is complete, quench the reaction with a slightly acidic aqueous solution (e.g., dilute HCl or saturated ammonium chloride solution) at low temperature.

  • Extract the product with an appropriate organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product using column chromatography on silica gel.

Protocol 2: Monitoring Degradation by HPLC

This protocol outlines a general method for monitoring the degradation of 1-((diiodomethyl)sulfonyl)-4-methylbenzene and the formation of its monoiodo-degradation product.

• Instrumentation:

  • A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is a good starting point.

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% trifluoroacetic acid (TFA) or formic acid, can be effective for separating halogenated aromatic compounds.

  • Flow Rate: Typically 1 mL/min.

  • Detection: UV detection at a wavelength where both the starting material and potential byproducts absorb (e.g., around 254 nm).

• Sample Preparation:

  • At various time points, withdraw a small aliquot from the reaction mixture.

  • Quench the reaction in the aliquot (e.g., by diluting with a cold, slightly acidic solvent).

  • Dilute the quenched aliquot to an appropriate concentration for HPLC analysis.

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Identify the peaks corresponding to the starting material and degradation products by comparing their retention times with authentic standards, if available.

  • Quantify the relative peak areas to determine the extent of degradation.

Visualizations

Caption: Primary degradation pathway of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Caption: Troubleshooting workflow for low reaction yields.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Role of iodine in the toxicity of diiodomethyl-p-tolylsulfone (DIMPTS) in rats: ADME - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. hbm4eu.eu [hbm4eu.eu]
• 5. researchgate.net [researchgate.net]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. tandf.figshare.com [tandf.figshare.com]
• 11. researchgate.net [researchgate.net]
• 12. Theoretical and experimental insights into the effects of halogen composition on the thermal decomposition details, as well as the fire-suppressing mechanism and performance of CF3CX [[double bond, length as m-dash]] CH2 (X = F, Cl, Br) - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 16. 1-((Diiodomethyl)sulfonyl)-4-methylbenzene | 20018-09-1 | FD140298 [biosynth.com]

Technical Support Center: Reaction Monitoring of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene by TLC and HPLC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring reactions involving 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene relevant for chromatographic analysis?

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as Diiodomethyl p-tolyl sulfone, is a relatively polar molecule due to the sulfone group. Its aromatic ring allows for UV detection, a common visualization technique in both TLC and HPLC.[1] Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C8H8I2O2S	[2]
Molecular Weight	422.02 g/mol	[2]
Appearance	Tan powder at room temperature	[2]
UV Absorption	Aromatic ring allows for UV detection	[1]

Q2: How can I monitor the progress of a reaction involving 1-((Diiodomethyl)sulfonyl)-4-methylbenzene using Thin-Layer Chromatography (TLC)?

TLC is a rapid and effective method to monitor the consumption of starting materials and the formation of products.[3][4] A typical procedure involves spotting the starting material, the reaction mixture, and a "co-spot" (a mix of starting material and reaction mixture) on a TLC plate.[4] As the reaction progresses, the spot corresponding to the starting material in the reaction mixture lane should diminish, while a new spot for the product appears. The reaction is considered complete when the starting material spot is no longer visible in the reaction mixture lane.[3][5]

Q3: What is a good starting mobile phase for TLC analysis of this reaction?

A common starting solvent system for compounds of moderate polarity is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[6] For aromatic sulfones, varying the ratio of these solvents is a good starting point to achieve optimal separation. A common starting point is a 1:1 mixture of hexane and ethyl acetate.[7]

Q4: How do I visualize the spots on the TLC plate?

Due to its aromatic structure, 1-((Diiodomethyl)sulfonyl)-4-methylbenzene and related aromatic precursors or products are typically UV-active.[1] Therefore, the primary method of visualization is using a UV lamp (254 nm), where the compounds will appear as dark spots on a fluorescent background.[8] For compounds that are not UV-active, various chemical stains can be used.[9][10]

Q5: What type of HPLC method is suitable for analyzing 1-((Diiodomethyl)sulfonyl)-4-methylbenzene?

A reverse-phase HPLC (RP-HPLC) method is a good choice for this compound.[11] This typically involves a non-polar stationary phase (like a C8 or C18 column) and a polar mobile phase.

Experimental Protocols

Protocol 1: TLC Monitoring of a Reaction

This protocol outlines the general steps for monitoring a reaction where 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is either a reactant or a product.

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary spotters

• Mobile phase (e.g., Hexane:Ethyl Acetate mixture)

• UV lamp (254 nm)

• Reaction mixture, starting material, and co-spot samples dissolved in a volatile solvent (e.g., dichloromethane or ethyl acetate).

Procedure:

• Prepare the Developing Chamber: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber with solvent vapors and close the lid.[6]

• Prepare the TLC Plate: With a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark three lanes for the starting material (SM), co-spot (Co), and reaction mixture (RM).

• Spot the Plate: Using a capillary spotter, apply a small spot of the starting material solution to the SM lane. For the Co lane, spot the starting material and then the reaction mixture on top of it. Spot the reaction mixture in the RM lane. Ensure the spots are small and do not spread.[12]

• Develop the Plate: Carefully place the spotted TLC plate into the developing chamber, ensuring the baseline is above the solvent level. Close the chamber and allow the solvent to ascend the plate.

• Visualize and Analyze: Once the solvent front is about 1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil. Allow the plate to dry and then visualize it under a UV lamp.[8] Circle the observed spots. Calculate the Retention Factor (Rf) for each spot.

Rf Calculation: The Retention Factor (Rf) is a ratio of the distance traveled by the compound to the distance traveled by the solvent front.[1][13][14][15][16]

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Compound Type	Expected Polarity	Expected Rf Value
p-Toluenesulfinic acid (precursor)	More Polar	Lower Rf
1-((Diiodomethyl)sulfonyl)-4-methylbenzene	Less Polar	Higher Rf

Note: This is a general trend. Actual Rf values will depend on the specific mobile phase used.

Protocol 2: HPLC Analysis

This protocol provides a starting point for developing an HPLC method for the analysis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C8 or C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water, potentially with a small amount of acid (e.g., 0.1% phosphoric acid or formic acid) to improve peak shape. A gradient elution may be necessary to separate compounds with different polarities.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the compound absorbs, typically around 230-254 nm.

• Injection Volume: 10-20 µL.

Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent to an appropriate concentration. Filter the sample through a 0.45 µm syringe filter before injection to prevent clogging of the column.[17]

Troubleshooting Guides

TLC Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Streaking or Tailing of Spots	Sample is too concentrated.	Dilute the sample before spotting.
Compound is highly polar and interacting strongly with the silica gel.	Add a small amount of a polar solvent (e.g., methanol) or an acid/base (e.g., acetic acid or triethylamine) to the mobile phase.
Spots are not moving from the baseline (Rf ≈ 0)	The mobile phase is not polar enough.	Increase the polarity of the mobile phase by increasing the proportion of the more polar solvent.
Spots are running at the solvent front (Rf ≈ 1)	The mobile phase is too polar.	Decrease the polarity of the mobile phase by increasing the proportion of the less polar solvent.[18]
No spots are visible under UV light	The compound is not UV-active or the concentration is too low.	Use a chemical stain for visualization. Concentrate the sample and re-spot.

HPLC Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Peak Tailing	Strong interaction between the analyte (especially if basic) and residual silanol groups on the silica-based column.[19][20]	Lower the pH of the mobile phase (e.g., to 2.5-3.5) to protonate the silanol groups.[17] Add a competing base like triethylamine to the mobile phase.[17] Use an end-capped column.[17]
Column overload.	Reduce the injection volume or dilute the sample.[17]
Broad Peaks	Column contamination or degradation.	Flush the column with a strong solvent. Replace the guard column or the analytical column if the problem persists.[17]
Extra-column volume.	Minimize the length and diameter of tubing between the injector, column, and detector.
Inconsistent Retention Times	Changes in mobile phase composition.	Prepare fresh mobile phase daily and ensure it is well-mixed and degassed.
Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.
Pump issues (leaks, air bubbles).	Check for leaks in the system and purge the pump to remove air bubbles.[21]
High Backpressure	Blockage in the system (e.g., column frit, tubing).	Back-flush the column (if permissible by the manufacturer). Filter samples and mobile phases to remove particulates.[22]

Visualizations

Caption: Workflow for monitoring a reaction using Thin-Layer Chromatography (TLC).

Caption: A logical workflow for troubleshooting common HPLC peak shape problems.

References

• 1. pediaa.com [pediaa.com]
• 2. echemi.com [echemi.com]
• 3. Home Page [chem.ualberta.ca]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. quora.com [quora.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. Khan Academy [khanacademy.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. faculty.fiu.edu [faculty.fiu.edu]
• 10. silicycle.com [silicycle.com]
• 11. CCCC 1994, Volume 59, Issue 3, Abstracts pp. 569-574 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 12. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 13. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 14. Khan Academy [khanacademy.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. study.com [study.com]
• 17. benchchem.com [benchchem.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. hplc.eu [hplc.eu]
• 20. waters.com [waters.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Quenching Procedures for Reactions Involving Diiodomethyl p-tolyl Sulfone

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the quenching of reactions involving Diiodomethyl p-tolyl sulfone.

Diiodomethyl p-tolyl sulfone is a versatile reagent in organic synthesis, often employed in reactions where its diiodomethyl group can act as an electrophile or a precursor for other functionalities. Proper quenching of reactions involving this compound is critical to neutralize unreacted reagent, minimize side product formation, and ensure the safe isolation of the desired product.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns when quenching a reaction involving Diiodomethyl p-tolyl sulfone?

The main concerns are the reactivity of the unreacted sulfone and the potential for side reactions during the workup. Diiodomethyl p-tolyl sulfone is an electrophilic species and can react with nucleophilic quenching agents. Additionally, it is susceptible to hydrolysis under neutral to basic conditions. Therefore, the choice of quenching agent and the pH of the aqueous workup are crucial considerations.

Q2: What are the recommended general quenching strategies for reactions with Diiodomethyl p-tolyl sulfone?

Two primary strategies are recommended, depending on the nature of the reaction and the stability of the product:

• Reductive Quenching: This is the preferred method to deactivate the electrophilic nature of the diiodomethyl group. Aqueous solutions of mild reducing agents are effective.

• Hydrolytic Quenching (under controlled pH): This method relies on the decomposition of the sulfone through hydrolysis. Careful control of the pH is necessary to avoid undesired side reactions with pH-sensitive products.

Q3: Can I use a simple water quench?

While Diiodomethyl p-tolyl sulfone does hydrolyze in water, especially at neutral or elevated pH, a simple water quench may be slow and incomplete.[1] This could lead to issues during extraction and purification. For a more efficient and reliable quench, the use of a reductive agent or a buffered aqueous solution is recommended.

Q4: I see a persistent yellow or brown color in my organic layer after quenching. What could be the cause?

This coloration is often due to the presence of elemental iodine (I2), which can be formed as a byproduct. A thorough wash with a reducing agent solution is typically effective in removing this color.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Incomplete Quenching (Persistent presence of Diiodomethyl p-tolyl sulfone in the crude product)	- Insufficient amount of quenching agent.- Reaction time for quenching was too short.- Inefficient mixing during the quench.	- Increase the excess of the quenching agent (e.g., 1.5 to 2 equivalents relative to the initial amount of the sulfone).- Extend the stirring time after adding the quenching agent.- Ensure vigorous stirring during the quenching process to maximize contact between the organic and aqueous phases.
Formation of Emulsion during Workup	- High concentration of salts or polar byproducts.- The pH of the aqueous layer is not optimal.	- Add brine (saturated aqueous NaCl solution) to the separatory funnel to help break the emulsion.- If the product is stable, consider filtering the reaction mixture through a pad of celite before the aqueous workup.- Adjust the pH of the aqueous layer to be slightly acidic or basic, depending on the stability of your product, to alter the properties of the interface.
Low Product Yield	- Decomposition of the product under the quenching conditions.- Reaction of the product with the quenching agent.	- If your product is base-sensitive, use a neutral or slightly acidic quenching condition. A buffered solution (e.g., saturated aqueous NH4Cl) can be beneficial.- If your product is susceptible to reduction, a carefully controlled hydrolytic quench might be a better option than a strong reductive quench.- Analyze the aqueous layer by TLC or LC-MS to check for product loss.
Presence of Iodine Color in the Organic Layer	- Formation of elemental iodine (I2) as a byproduct.	- Wash the organic layer with a 10% aqueous solution of sodium thiosulfate (Na2S2O3) or sodium bisulfite (NaHSO3) until the color disappears.

Recommended Quenching Protocols

The choice of quenching protocol will depend on the specific reaction being performed. Below are detailed methodologies for common scenarios.

Protocol 1: Reductive Quenching with Sodium Thiosulfate

This is a general and often preferred method for quenching reactions where Diiodomethyl p-tolyl sulfone has been used as an electrophile.

Methodology:

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a saturated aqueous solution of sodium thiosulfate (Na2S2O3) with vigorous stirring. A typical approach is to use a volume of the thiosulfate solution equal to the volume of the organic solvent.

• Allow the mixture to warm to room temperature and continue stirring for 15-30 minutes.

• Transfer the mixture to a separatory funnel.

• Separate the layers. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) two to three times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

Protocol 2: Hydrolytic Quenching with a Buffered System

This method is suitable for reactions where the product is sensitive to reducing agents.

Methodology:

• Cool the reaction mixture to 0 °C.

• Slowly add a saturated aqueous solution of ammonium chloride (NH4Cl) or a phosphate buffer (pH 7).

• Stir vigorously for 30-60 minutes, allowing the mixture to warm to room temperature. The hydrolysis of Diiodomethyl p-tolyl sulfone is pH-dependent and may be slower at neutral pH.[1]

• Proceed with the standard aqueous workup as described in Protocol 1 (steps 4-7).

Data Presentation: Comparison of Quenching Agents

Quenching Agent	Typical Concentration	Advantages	Disadvantages	Best For
Sodium Thiosulfate (Na2S2O3)	Saturated Aqueous Solution	- Efficiently reduces unreacted sulfone and removes iodine.- Generally mild and compatible with many functional groups.	- Can potentially reduce sensitive functional groups in the product.	General purpose quenching of electrophilic reactions.
Sodium Bisulfite (NaHSO3)	10-20% Aqueous Solution	- Similar to sodium thiosulfate in reactivity.- Readily available.	- Can also act as a reducing agent towards sensitive products.	An alternative to sodium thiosulfate for general quenching.
Saturated Ammonium Chloride (NH4Cl)	Saturated Aqueous Solution	- Provides a mildly acidic quench (pH ~5-6), which can be beneficial for acid-stable products.- Avoids the use of a reducing agent.	- Hydrolysis of the sulfone may be slower than with a reductive quench.	Reactions with products that are sensitive to reducing agents but stable to mild acid.
Phosphate Buffer (pH 7)	0.5 - 1.0 M Aqueous Solution	- Maintains a neutral pH, which can be important for pH-sensitive products.	- Hydrolysis can be slow.	Reactions with products that are sensitive to both acidic and basic conditions, as well as reducing agents.

Visualizing the Quenching Workflow

The following diagram illustrates the general decision-making process and workflow for quenching a reaction involving Diiodomethyl p-tolyl sulfone.

Caption: Decision workflow for selecting a quenching procedure.

This guide is intended to provide general recommendations. The optimal quenching procedure should always be determined on a case-by-case basis, taking into account the specific details of the reaction and the properties of the desired product. It is always advisable to perform a small-scale trial of the quenching procedure before applying it to the entire reaction mixture.

References

• 1. Ramberg–Bäcklund reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Isolating Products from 1-((Diiodomethyl)sulfonyl)-4-methylbenzene Reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the work-up procedures for reactions involving 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. Due to the limited specific literature on the use of this reagent in organic synthesis, this guide combines general principles for the work-up of related sulfone and diiodo compounds with extrapolated troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: What are the expected challenges in the work-up of reactions involving 1-((Diiodomethyl)sulfonyl)-4-methylbenzene?

A1: Given its structure, challenges may include the removal of unreacted starting material, managing potential byproducts from the reaction of the diiodomethyl group, and handling the p-toluenesulfonic acid or related sulfinate byproducts. The polarity of the sulfone group can also influence the choice of extraction and chromatography solvents.

Q2: How can I remove unreacted 1-((Diiodomethyl)sulfonyl)-4-methylbenzene from my reaction mixture?

A2: Unreacted 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a relatively nonpolar solid. It can typically be removed by crystallization or column chromatography. A solvent system with low to medium polarity, such as hexanes/ethyl acetate, is a good starting point for chromatographic separation.

Q3: What are the likely byproducts in a reaction with 1-((Diiodomethyl)sulfonyl)-4-methylbenzene?

A3: The diiodomethyl group is reactive and can lead to byproducts. Depending on the reaction conditions, you might encounter mono-iodinated species or products resulting from the reaction of both iodine atoms. Hydrolysis of the sulfonyl group can generate p-toluenesulfinic acid or p-toluenesulfonic acid.

Q4: How do I remove acidic byproducts like p-toluenesulfonic acid?

A4: An aqueous basic wash during the work-up is effective for removing acidic byproducts. A saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH) can be used to extract these impurities into the aqueous layer.

Q5: My product appears to be unstable during silica gel chromatography. What are my options?

A5: If your product is sensitive to the acidic nature of standard silica gel, you can use deactivated silica (by adding a small percentage of triethylamine to the eluent) or switch to a different stationary phase like alumina (neutral or basic). Alternatively, purification methods that do not involve chromatography, such as recrystallization or distillation (for thermally stable products), should be considered.

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the work-up of hypothetical reactions involving 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Scenario 1: Nucleophilic Substitution Reaction

In a hypothetical reaction where a nucleophile (Nu⁻) displaces one of the iodine atoms.

General Reaction: Ts-CHI₂ + Nu⁻ → Ts-CH(I)Nu + I⁻

Problem	Potential Cause	Recommended Solution
Product is contaminated with starting material.	Incomplete reaction or use of excess starting material.	Optimize reaction time and stoichiometry. For purification, utilize column chromatography with a gradient of a nonpolar to a moderately polar eluent (e.g., hexanes to ethyl acetate).
Presence of a significant amount of di-substituted product (Ts-CH(Nu)₂).	The mono-substituted product is reactive under the reaction conditions.	Use a milder base or lower the reaction temperature. Add the nucleophile slowly to the reaction mixture to maintain a low concentration.
Low isolated yield after aqueous work-up.	The product may have some water solubility, or an emulsion may have formed.	Saturate the aqueous layer with brine (saturated NaCl solution) to decrease the solubility of the organic product. To break emulsions, add a small amount of brine or filter the mixture through a pad of Celite.
Acidic impurities detected in the crude product.	Formation of p-toluenesulfinic acid or p-toluenesulfonic acid due to side reactions.	Perform an aqueous wash with a mild base like saturated sodium bicarbonate solution to remove acidic byproducts.

Experimental Protocols

General Aqueous Work-up Protocol

This protocol is a general guideline and may need to be adapted based on the specific properties of the product.

• Quenching: Cool the reaction mixture to room temperature (or 0 °C if the reaction is exothermic). Slowly add a suitable quenching agent (e.g., water, saturated ammonium chloride solution) to neutralize any reactive species.

• Extraction: Transfer the mixture to a separatory funnel. Add an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) and water. Shake the funnel gently, venting frequently. Allow the layers to separate.

• Washing:

  • Wash the organic layer with water to remove water-soluble impurities.

  • Wash with a saturated aqueous solution of sodium bicarbonate to remove acidic byproducts.

  • Wash with brine to reduce the amount of dissolved water in the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄). Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.

Purification by Column Chromatography

• Slurry Preparation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel to create a slurry.

• Column Packing: Pack a chromatography column with silica gel using a nonpolar eluent (e.g., hexanes).

• Loading: Carefully load the slurry onto the top of the packed column.

• Elution: Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes). Collect fractions and analyze them by thin-layer chromatography (TLC) to identify the fractions containing the desired product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: General experimental workflow for the work-up and isolation of products.

This guide is intended to provide a starting point for developing work-up procedures for reactions involving 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. Researchers should always perform small-scale trials to optimize the isolation and purification of their specific products.

Managing the release of iodine in reactions with Diiodomethyl p-tolyl sulfone

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the use of Diiodomethyl p-tolyl sulfone (DIMPTS). The following troubleshooting guides and frequently asked questions (FAQs) address common issues related to the release of iodine during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Diiodomethyl p-tolyl sulfone (DIMPTS) and what are its primary applications in research?

Diiodomethyl p-tolyl sulfone (CAS No. 20018-09-1) is an organosulfur compound containing two iodine atoms attached to the alpha-carbon of the sulfonyl group.[1][2] In industrial applications, it is widely used as a broad-spectrum antimicrobial agent, fungicide, and algaecide in materials such as paints, coatings, adhesives, and cosmetics.[3][4] For researchers, its reactivity makes it a potential reagent in organic synthesis, for example, in reactions analogous to the Julia-Kocienski olefination for the formation of carbon-carbon double bonds or as a precursor for the synthesis of vinyl iodides.

Q2: What causes the release of iodine from DIMPTS during a reaction?

The release of iodine from DIMPTS is primarily caused by the decomposition of the molecule. This decomposition can be initiated by several factors commonly encountered in a laboratory setting:

• Elevated Temperatures: Heating DIMPTS to its decomposition temperature will cause it to break down, releasing toxic vapors of iodine and sulfur oxides.[5]

• Presence of Strong Bases: Strong bases can deprotonate the carbon atom to which the iodine atoms are attached, leading to subsequent elimination or substitution reactions that liberate iodide ions (I⁻) or molecular iodine (I₂).

• Hydrolysis: DIMPTS is known to degrade in the presence of water, particularly at neutral to basic pH (pH 7 and 9), to form monoiodo-p-tolylsulfone.[6] This indicates that aqueous conditions can facilitate the loss of an iodine atom.

• Photochemical Decomposition: While not highly susceptible to direct sunlight, DIMPTS can be degraded by photochemically generated radicals, suggesting that exposure to UV light in the laboratory could contribute to its decomposition.[6]

Q3: What are the visible signs of iodine release in my reaction?

The most common indicator of iodine release is a change in the color of the reaction mixture. The formation of molecular iodine (I₂) will typically impart a yellow to brown or even violet color to the solution, depending on the solvent and concentration.

Q4: Is the released iodine species I⁻ or I₂?

The initial release is often in the form of iodide ions (I⁻). However, under certain reaction conditions, particularly in the presence of oxidizing agents or upon exposure to air, iodide ions can be oxidized to form molecular iodine (I₂), which is responsible for the characteristic color change.

Troubleshooting Guide: Unwanted Iodine Release

This guide is designed to help you diagnose and resolve issues related to the unintended release of iodine during your experiments with Diiodomethyl p-tolyl sulfone.

Problem	Potential Cause	Recommended Solution
Reaction mixture turns yellow/brown upon heating.	Thermal Decomposition: The reaction temperature may be too high, causing DIMPTS to decompose.	- Lower the reaction temperature if the protocol allows. - Monitor the reaction at a lower temperature for a longer duration. - Consider a different solvent with a lower boiling point.
A yellow/brown color develops after adding a strong base (e.g., LDA, NaH).	Base-Induced Decomposition: Strong bases can deprotonate the α-carbon, initiating the elimination of iodide.	- Use a milder base if the reaction permits. - Add the base slowly and at a low temperature (e.g., -78 °C) to control the reaction rate. - Consider using a non-nucleophilic, sterically hindered base to favor deprotonation over other side reactions.
Color change is observed when running the reaction in an aqueous or protic solvent.	Hydrolysis: DIMPTS is susceptible to hydrolysis, especially under neutral to basic conditions.	- Use an anhydrous solvent if compatible with your reaction. - If water is necessary, consider buffering the solution to a slightly acidic pH (DIMPTS is more stable at pH 5).[6]
Gradual color change occurs over time, even at room temperature.	Slow Decomposition/Photodecomposition: The compound may be slowly degrading due to ambient light or trace impurities.	- Protect the reaction from light by wrapping the flask in aluminum foil. - Ensure all reagents and solvents are pure and free of contaminants that could catalyze decomposition.
Reaction yields are low, and a significant amount of starting material is consumed, accompanied by a color change.	Competing Decomposition Pathway: The conditions favoring your desired reaction may also be promoting the decomposition of DIMPTS.	- Re-evaluate the reaction conditions. A lower temperature, different base, or solvent may be necessary to find a better balance between the desired reaction and decomposition. - Add DIMPTS to the reaction mixture in portions to maintain a low instantaneous concentration.

Experimental Protocols

Protocol 1: General Procedure for a Reaction with DIMPTS and a Strong Base (e.g., Aldehyde Condensation)

This protocol provides a general framework for reactions involving the deprotonation of DIMPTS.

1. Materials:

• Diiodomethyl p-tolyl sulfone (DIMPTS)
• Aldehyde or other electrophile
• Anhydrous tetrahydrofuran (THF)
• Strong base (e.g., Lithium diisopropylamide (LDA) solution in THF)
• Quenching solution (e.g., saturated aqueous ammonium chloride)
• Standard laboratory glassware, dried in an oven before use
• Inert atmosphere setup (e.g., nitrogen or argon)

2. Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum.
• Dissolve the electrophile (e.g., aldehyde) in anhydrous THF in the flask.
• Cool the solution to -78 °C using a dry ice/acetone bath.
• In a separate flame-dried flask under an inert atmosphere, prepare or take a solution of LDA.
• Slowly add the LDA solution to the cooled solution of the electrophile and DIMPTS via a syringe over 15-30 minutes, ensuring the temperature remains below -70 °C.
• Stir the reaction mixture at -78 °C and monitor the progress by thin-layer chromatography (TLC).
• Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of ammonium chloride while the mixture is still cold.
• Allow the mixture to warm to room temperature.
• Perform a standard aqueous workup and extract the product with an appropriate organic solvent (e.g., ethyl acetate).
• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
• Purify the crude product by column chromatography.

Protocol 2: Quantitative Analysis of Released Iodine/Iodide by Titration

This protocol can be used to quantify the amount of iodine released in a reaction mixture.

1. Materials:

• Aliquots of the reaction mixture
• Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 M)
• Starch indicator solution (1% w/v)
• Potassium iodide (KI)
• Deionized water
• Burette, flasks, and other titration equipment

2. Procedure:

• Take a known volume or weight of the reaction mixture.
• If the solvent is not water-miscible, perform a liquid-liquid extraction with water to transfer the iodide/iodine into the aqueous phase. Repeat the extraction to ensure complete transfer.
• Combine the aqueous extracts. If you suspect the presence of I₂, add a small amount of KI to ensure it is in the form of the more soluble triiodide ion (I₃⁻).
• Titrate the aqueous solution with the standardized sodium thiosulfate solution.
• As the yellow/brown color of the iodine fades, add a few drops of the starch indicator solution. The solution should turn a deep blue/black color.
• Continue the titration dropwise until the blue color disappears completely. This is the endpoint.
• Record the volume of sodium thiosulfate solution used.
• Calculate the amount of iodine in the original sample based on the stoichiometry of the reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻.

Reaction Mechanisms and Pathways

Base-Induced Decomposition of DIMPTS

The reaction of DIMPTS with a strong base is a critical step that can lead to either the desired reaction or unwanted decomposition. The following diagram illustrates the potential pathways.

Caption: Potential reaction pathways of DIMPTS upon deprotonation by a strong base.

Experimental Workflow for Managing Iodine Release

The following workflow provides a logical sequence of steps for developing a reaction protocol that minimizes the release of iodine from DIMPTS.

Caption: A systematic workflow for optimizing reactions involving DIMPTS to minimize iodine release.

References

• 1. sciepub.com [sciepub.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. Role of iodine in the toxicity of diiodomethyl-p-tolylsulfone (DIMPTS) in rats: ADME - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. groups.chem.ubc.ca [groups.chem.ubc.ca]

Technical Support Center: Scaling Up Reactions with 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with "1-((Diiodomethyl)sulfonyl)-4-methylbenzene," a key reagent in the Julia-Kocienski olefination.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered when scaling up Julia-Kocienski olefination reactions using 1-((diiodomethyl)sulfonyl)-4-methylbenzene.

Q1: What is 1-((Diiodomethyl)sulfonyl)-4-methylbenzene and what is its primary application?

A1: 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as diiodomethyl p-tolyl sulfone, is a crystalline solid used as a reagent in the Julia-Kocienski olefination.[1] This reaction is a powerful method for synthesizing alkenes (olefins), particularly with high E-selectivity, by reacting the sulfone with an aldehyde or ketone.[2][3] The modified, one-pot version of this reaction is generally preferred for its milder conditions and suitability for scale-up.[4][5]

Q2: My reaction yield is low upon scaling up. What are the potential causes and solutions?

A2: Low yields during scale-up can stem from several factors:

• Inefficient Deprotonation: Ensure the base is sufficiently strong and used in the correct stoichiometry to fully deprotonate the sulfone. Commercially available strong bases like KHMDS or NaHMDS are common choices. The quality of the base is critical; ensure it has not degraded during storage.

• Side Reactions (Self-Condensation): A common side reaction is the self-condensation of the sulfone, where the generated carbanion attacks another molecule of the starting sulfone.[4] To mitigate this, use "Barbier-like conditions" where the base is added slowly to a pre-mixed solution of the sulfone and the aldehyde.[4] This maintains a low concentration of the reactive carbanion, favoring the desired reaction with the aldehyde.

• Poor Temperature Control: The reaction is typically performed at low temperatures (e.g., -78 °C). Inadequate cooling on a larger scale can lead to side reactions. Ensure your cooling system can handle the larger volume and maintain the target temperature throughout the addition of the base.

• Impure Reagents or Solvents: Water and other impurities can quench the strong base and interfere with the reaction. Always use anhydrous solvents and pure reagents, especially on a larger scale where the impact of impurities is magnified.

Q3: I am observing poor E/Z selectivity in my scaled-up reaction. How can I improve the stereoselectivity?

A3: The stereoselectivity of the Julia-Kocienski olefination is influenced by several factors:[4]

• Base Counter-ion: The choice of the cation (e.g., Li+, Na+, K+) can affect the transition state geometry. Potassium bases (like KHMDS) in polar aprotic solvents often favor the formation of E-alkenes.[4]

• Solvent Polarity: The polarity of the solvent plays a crucial role. Apolar solvents can favor chelation, leading to different selectivities compared to polar solvents. Tetrahydrofuran (THF) and 1,2-dimethoxyethane (DME) are commonly used.

• Reaction Temperature: The temperature can influence the kinetic vs. thermodynamic control of the addition step, thereby affecting the stereochemical outcome. Maintaining a consistent low temperature is key.

• Structure of the Aldehyde: The steric and electronic properties of the aldehyde substrate can also influence the selectivity.

Q4: Are there any specific safety precautions I should take when working with 1-((Diiodomethyl)sulfonyl)-4-methylbenzene on a large scale?

A4: Yes, this compound presents several hazards.[1]

• Toxicity: It is toxic if inhaled and can cause serious eye damage.[1] Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemically resistant gloves.[6]

• Dust Inhalation: As it is a powder, care should be taken to avoid generating dust during handling.[6]

• Exothermic Potential: The deprotonation step with a strong base can be exothermic. When scaling up, the addition of the base should be slow and carefully monitored to control the internal temperature of the reactor. A reaction calorimetry study is recommended before proceeding to a large-scale reaction to understand the thermal profile and ensure adequate cooling capacity.

• Quenching: The quenching of the reaction with an aqueous solution can also be exothermic. Ensure the quench is performed slowly and with adequate cooling.

Q5: What are the best practices for purifying the alkene product on a larger scale?

A5: Purification of the product from a scaled-up Julia-Kocienski olefination typically involves:

• Aqueous Workup: After quenching the reaction, an aqueous workup is performed to remove inorganic salts and water-soluble byproducts.

• Extraction: The product is extracted into an organic solvent.

• Chromatography: While flash column chromatography is common on a lab scale, for larger quantities, alternative methods like crystallization or distillation (if the product is volatile and stable) may be more practical and economical. If chromatography is necessary, optimizing the solvent system on a small scale first is crucial to ensure good separation and minimize solvent usage.

• Byproduct Removal: The main byproducts to remove are the rearranged sulfone precursor and any products from self-condensation.

Quantitative Data

The yield and stereoselectivity of the Julia-Kocienski olefination are highly dependent on the specific substrates and reaction conditions. The following table provides representative data from the literature for reactions on a laboratory scale. For large-scale synthesis, a pilot study is essential to determine the optimal conditions and expected outcomes.

Sulfone Reagent	Aldehyde	Base	Solvent	Temperature (°C)	Yield (%)	E:Z Ratio
PT-sulfone	Cyclohexanecarboxaldehyde	KHMDS	DME	-55	71	>95:5
BT-sulfone	Non-conjugated aldehydes	LDA	THF	-78 to RT	Moderate	~50:50
PT-sulfone	Non-conjugated aldehydes	KHMDS	DME	-60 to RT	High	>98:2

Note: PT = 1-phenyl-1H-tetrazol-5-yl; BT = benzothiazol-2-yl; KHMDS = potassium hexamethyldisilazide; LDA = lithium diisopropylamide; DME = 1,2-dimethoxyethane; THF = tetrahydrofuran. Data is illustrative and based on typical literature findings.

Experimental Protocols

Representative Protocol for Julia-Kocienski Olefination (Gram Scale)

This protocol is a general guideline and should be optimized for specific substrates.

Safety Precautions: This reaction should be carried out in a well-ventilated fume hood by trained personnel. Wear appropriate PPE, including safety glasses, a lab coat, and gloves. The reaction is run under an inert atmosphere and at low temperatures.

Reagents and Equipment:

• 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (1.0 eq)

• Aldehyde (1.1 eq)

• Potassium hexamethyldisilazide (KHMDS) (1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel.

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• Reaction Setup: In a flame-dried three-neck round-bottom flask under a nitrogen atmosphere, dissolve 1-((diiodomethyl)sulfonyl)-4-methylbenzene (1.0 eq) and the aldehyde (1.1 eq) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a solution of KHMDS (1.2 eq) in THF to the reaction mixture via the dropping funnel over a period of 30-60 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or another suitable analytical technique until the starting material is consumed (typically 1-4 hours).

• Quenching: Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution while maintaining a low temperature.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel or by crystallization.

Visualizations

Caption: Experimental workflow for a scaled-up Julia-Kocienski olefination.

References

• 1. 1-[(Diiodomethyl)sulfonyl]-4-methylbenzene | 20018-09-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Julia-Kocienski Olefination | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Julia olefination - Wikipedia [en.wikipedia.org]
• 4. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. echemi.com [echemi.com]

Reference Data & Comparative Studies

A Comparative Guide to Dihalomethyl Sulfones in Synthesis: Spotlight on 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

For researchers, scientists, and professionals in drug development, the choice of reagent can be pivotal to the success of a synthetic route. Dihalomethyl sulfones are valuable precursors in organic synthesis, primarily for the formation of carbon-carbon double bonds. This guide provides a comparative analysis of 1-((diiodomethyl)sulfonyl)-4-methylbenzene against other dihalomethyl p-tolyl sulfones, offering insights into their relative performance backed by available data and established chemical principles.

Introduction to Dihalomethyl Sulfones in Synthesis

Dihalomethyl sulfones, particularly those with a p-tolylsulfonyl group, are versatile reagents in modern organic synthesis. Their utility stems from their ability to act as precursors to vinyl sulfones or to participate directly in olefination reactions, providing access to a wide array of alkene products. The two primary transformations where these reagents are employed are the Ramberg-Bäcklund reaction and the Julia-Kocienski olefination. The nature of the halogen atoms on the methyl group significantly influences the reactivity and, in some cases, the outcome of these reactions. This guide will focus on the comparative aspects of diiodo-, dibromo-, and dichloromethyl p-tolyl sulfones.

The Ramberg-Bäcklund Reaction: A Clear Reactivity Trend

The Ramberg-Bäcklund reaction is a classic method for the synthesis of alkenes from α-halo sulfones. The reaction proceeds via deprotonation at the α'-position, followed by intramolecular nucleophilic displacement of the halide to form a transient three-membered episulfone intermediate. This intermediate then extrudes sulfur dioxide to yield the alkene.

A key factor influencing the rate of the Ramberg-Bäcklund reaction is the nature of the leaving group—the halide. The reactivity trend is well-established and directly correlates with the leaving group ability of the halogens. In the slow, rate-determining cyclization step to form the thiirane dioxide intermediate, α-iodosulfones react faster than their bromo- and chloro-counterparts.[1] This is attributed to the lower carbon-iodine bond strength and the better leaving group ability of iodide compared to bromide and chloride.

Table 1: Qualitative Reactivity of Dihalomethyl p-Tolyl Sulfones in the Ramberg-Bäcklund Reaction

Dihalomethyl p-Tolyl Sulfone	Halogen	Leaving Group Ability	Relative Reaction Rate
1-((Diiodomethyl)sulfonyl)-4-methylbenzene	Iodine	Excellent	Fastest
1-((Dibromomethyl)sulfonyl)-4-methylbenzene	Bromine	Good	Intermediate
1-((Dichloromethyl)sulfonyl)-4-methylbenzene	Chlorine	Moderate	Slowest

This enhanced reactivity of the diiodo derivative can be advantageous in syntheses requiring milder reaction conditions or shorter reaction times.

Caption: Ramberg-Bäcklund reaction mechanism.

The Julia-Kocienski Olefination: An Insight into Reactivity

The Julia-Kocienski olefination is a powerful and widely used one-pot method for the stereoselective synthesis of alkenes. It involves the reaction of a heteroaryl sulfone with a carbonyl compound. While the classic Julia-Kocienski reaction utilizes sulfones with activating heteroaryl groups (e.g., benzothiazol-2-yl or 1-phenyl-1H-tetrazol-5-yl), the underlying principles can be extended to understand the potential reactivity of dihalomethyl p-tolyl sulfones in similar transformations.

The nature of the dihalomethyl group would primarily influence the acidity of the α-proton and the stability of the resulting carbanion. The electron-withdrawing effect of the halogens increases the acidity of the proton, facilitating carbanion formation. This effect is most pronounced with chlorine, followed by bromine and then iodine. However, the subsequent steps of the reaction, particularly the elimination, would again be influenced by the leaving group ability of the halide in related pathways.

Although quantitative data is scarce, it is reasonable to hypothesize that the increased reactivity of the C-I bond might offer advantages in specific synthetic contexts, potentially allowing for milder reaction conditions.

Caption: Julia-Kocienski olefination pathway.

Experimental Protocols

Representative Protocol for the Ramberg-Bäcklund Reaction

The following is a general procedure for the Ramberg-Bäcklund reaction. The specific base, solvent, and temperature will depend on the substrate.

• Dissolution: Dissolve the α-halosulfone (1 equivalent) in a suitable solvent (e.g., tetrahydrofuran, tert-butanol) in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base: Add a strong base (e.g., potassium tert-butoxide, sodium hydroxide) (2-3 equivalents) to the solution. The addition can be done portion-wise or as a solution in the same solvent.

• Reaction: Stir the reaction mixture at the appropriate temperature (ranging from room temperature to reflux) for the required time (typically monitored by TLC or GC-MS).

• Work-up: After completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation.

Representative Protocol for the Julia-Kocienski Olefination

The following is a general procedure for the Julia-Kocienski olefination. The choice of base, solvent, and temperature is crucial for the stereochemical outcome.

• Preparation of the Sulfone Solution: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve the heteroaryl sulfone (1 equivalent) in a dry aprotic solvent (e.g., anhydrous tetrahydrofuran or dimethoxyethane).

• Formation of the Anion: Cool the solution to a low temperature (typically -78 °C) and add a strong, non-nucleophilic base (e.g., lithium diisopropylamide (LDA), potassium hexamethyldisilazide (KHMDS)) (1.1 equivalents) dropwise. Stir the mixture at this temperature for 30-60 minutes to ensure complete formation of the sulfone anion.

• Reaction with Carbonyl: Add a solution of the aldehyde or ketone (1.2 equivalents) in the same dry solvent dropwise to the cold solution of the sulfone anion.

• Warming and Quenching: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight. Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The resulting crude product is then purified by flash column chromatography.

Conclusion

In the realm of dihalomethyl sulfones for olefination reactions, 1-((diiodomethyl)sulfonyl)-4-methylbenzene stands out for its superior reactivity in the Ramberg-Bäcklund reaction, a consequence of the excellent leaving group ability of iodide. While direct comparative data for the Julia-Kocienski olefination is limited, the unique properties of the diiodomethyl group may offer untapped potential for synthetic chemists. The choice between diiodo-, dibromo-, and dichloromethyl sulfones will ultimately depend on the specific requirements of the synthesis, including desired reactivity, reaction conditions, and cost-effectiveness. Further research into the comparative performance of these reagents, particularly in the widely utilized Julia-Kocienski olefination, would be a valuable contribution to the field of organic synthesis.

References

• 1. Ramberg-Bäcklund Reaction [organic-chemistry.org]

Reactivity Face-Off: Diiodomethyl p-tolyl Sulfone vs. Dibromomethyl p-tolyl Sulfone in Organic Synthesis

A comparative guide for researchers navigating the choice between diiodinated and dibrominated methyl p-tolyl sulfone reagents.

In the realm of synthetic organic chemistry, the strategic selection of reagents is paramount to achieving desired molecular architectures with optimal efficiency. For transformations involving the introduction of a one-carbon unit, dihalomethyl p-tolyl sulfones serve as valuable synthons. This guide provides a detailed comparison of the reactivity of two prominent members of this class: diiodomethyl p-tolyl sulfone and dibromomethyl p-tolyl sulfone. While direct, side-by-side comparative studies are not extensively documented in the literature, a robust understanding of fundamental chemical principles allows for a clear extrapolation of their relative reactivities.

This comparison is grounded in the well-established trend of carbon-halogen bond strengths and leaving group abilities, which dictates that the carbon-iodine (C-I) bond is significantly weaker than the carbon-bromine (C-Br) bond.[1][2][3][4][5] This fundamental difference is the primary determinant of the reactivity profiles of these two reagents.

Reactivity Principles: The Halogen's Influence

The key to understanding the differing reactivities of diiodomethyl p-tolyl sulfone and dibromomethyl p-tolyl sulfone lies in the properties of the halogen atoms. The C-I bond is longer and weaker than the C-Br bond. Consequently, iodide is a better leaving group than bromide.[2][3] This has significant implications for reactions where the cleavage of a carbon-halogen bond is a rate-determining step, such as in nucleophilic substitutions and the formation of carbenoids for cyclopropanation reactions.

In essence, diiodomethyl p-tolyl sulfone is expected to be the more reactive of the two compounds. This heightened reactivity can manifest as faster reaction rates, the ability to react under milder conditions, and potentially higher yields in certain applications.

Quantitative Comparison of Reactivity

Due to a lack of direct comparative studies in the available literature, a quantitative, side-by-side comparison of reaction yields and conditions for these specific reagents is challenging. The following table provides a qualitative and extrapolated comparison based on the established principles of organic chemistry.

Feature	Diiodomethyl p-tolyl Sulfone	Dibromomethyl p-tolyl Sulfone
Relative Reactivity	Higher	Lower
C-X Bond Strength	Weaker	Stronger
Leaving Group Ability	Excellent	Good
Reaction Conditions	Generally milder (e.g., lower temperatures, weaker bases)	May require more forcing conditions (e.g., higher temperatures, stronger bases)
Reaction Rate	Faster	Slower
Potential for Side Reactions	Higher, due to increased reactivity and potential for iodide-mediated processes	Lower
Stability	Less stable, more sensitive to light and heat	More stable
Cost & Availability	Generally more expensive and less common	More affordable and widely available

Key Applications and Mechanistic Considerations

Both diiodomethyl and dibromomethyl p-tolyl sulfone are valuable reagents for the formation of carbon-carbon bonds. Their primary applications are anticipated in cyclopropanation reactions and as electrophilic methylene synthons in reactions with nucleophiles.

Cyclopropanation Reactions

In cyclopropanation reactions, such as the Simmons-Smith or Corey-Chaykovsky reactions, a dihaloalkane is typically used to generate a carbenoid or a sulfur ylide, respectively.[6][7][8][9][10] The formation of these reactive intermediates involves the displacement of a halide. Given the superior leaving group ability of iodide, diiodomethyl p-tolyl sulfone is expected to form the corresponding carbenoid or react with a sulfide to form a sulfonium salt more readily than its dibrominated counterpart.

Experimental Protocol: Generalized Cyclopropanation of an Alkene

This protocol is a generalized procedure and may require optimization for specific substrates.

• Reaction Setup: To a solution of the alkene (1.0 equiv) in a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether) under an inert atmosphere (e.g., argon or nitrogen), add the dihalomethyl p-tolyl sulfone (1.2 equiv).

• Reagent Addition:

  • For Simmons-Smith type reactions: Add an activated zinc-copper couple (2.0 equiv) portion-wise at a controlled temperature (e.g., 0 °C to room temperature).

  • For reactions involving a sulfur ylide (Corey-Chaykovsky type): In a separate flask, prepare the sulfur ylide by treating a suitable sulfonium salt with a strong base (e.g., n-butyllithium or sodium hydride) in an anhydrous solvent. Add the pre-formed ylide solution to the alkene and dihalomethyl p-tolyl sulfone mixture at a low temperature (e.g., -78 °C to 0 °C).

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride or sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Nucleophilic Substitution Reactions

In reactions with nucleophiles, the dihalomethyl p-tolyl sulfones act as electrophiles. The nucleophile attacks the carbon atom, displacing a halide ion. The greater reactivity of the iodo-compound means that these reactions can often be carried out under less stringent conditions.

Experimental Protocol: Generalized Nucleophilic Substitution

• Reaction Setup: Dissolve the nucleophile (1.0 equiv) in a suitable polar aprotic solvent (e.g., dimethylformamide or acetonitrile).

• Reagent Addition: Add the dihalomethyl p-tolyl sulfone (1.1 equiv) to the solution of the nucleophile at room temperature. If the nucleophile is an anion, it may be generated in situ by the addition of a suitable base.

• Reaction Conditions: Stir the reaction mixture at a temperature ranging from room temperature to a moderately elevated temperature (e.g., 50-80 °C), depending on the reactivity of the nucleophile and the sulfone.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Workup: Upon completion, pour the reaction mixture into water and extract with an appropriate organic solvent.

• Purification: Wash the combined organic extracts with brine, dry over an anhydrous drying agent, filter, and concentrate in vacuo. Purify the residue by chromatography or recrystallization.

Visualizing the Reactivity Difference

The following diagrams illustrate the key concepts discussed in this guide.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Alkyl Halide Reactivity [chemserv.centre.edu]
• 4. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 5. Explaining the reactivity of halogenoalkanes - Crunch Chemistry [crunchchemistry.co.uk]
• 6. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 7. Simmons-Smith_reaction [chemeurope.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]

Unveiling the Antifungal Power of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene: A Comparative Analysis

For Immediate Release

[City, State] - A comprehensive review of available data highlights the fungicidal efficacy of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, a potent biocide known commercially as Amical 48. This guide offers a comparative analysis of its performance against other common industrial biocides, supported by experimental data for researchers, scientists, and drug development professionals.

1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also referred to as Diiodomethyl p-tolyl sulfone, is a broad-spectrum fungicide utilized in a variety of materials preservation applications, including paints, coatings, adhesives, and wood preservation. Its efficacy stems from its ability to inhibit microbial growth, thereby preventing degradation and extending the lifespan of treated materials.

Comparative Efficacy: Minimum Inhibitory Concentration (MIC)

Minimum Inhibitory Concentration (MIC) is a key metric in assessing the efficacy of a fungicide, representing the lowest concentration of the substance that will inhibit the visible growth of a microorganism. While comprehensive, direct comparative studies across a wide range of industrial biocides are limited in publicly available literature, data from a study evaluating candidate fungicides for fish culture provides a snapshot of its performance.

In this study, the efficacy of Amical 48 (a formulation containing 1-((Diiodomethyl)sulfonyl)-4-methylbenzene) was evaluated against two fungal species, Achlya flagellata and Saprolegnia hypogyna. The results are presented in comparison to other biocides tested under the same conditions.

Fungicide	Test Organism	Exposure Time	Minimum Inhibitory Concentration (mg/L)
Amical 48	Achlya flagellata	15 min	5.0
60 min	3.0
Saprolegnia hypogyna	15 min	3.0
60 min	0.75
Busan 30	Achlya flagellata	15 min	5.0
60 min	3.0
Saprolegnia hypogyna	15 min	5.0
60 min	3.0
Copper oxychloride sulfate	Achlya flagellata	-	-
Saprolegnia hypogyna	-	-

Experimental Protocols

The determination of antifungal efficacy is paramount for the selection of appropriate biocides. Standardized methodologies are crucial for generating reliable and comparable data.

Standardized Antifungal Susceptibility Testing

A commonly referenced standard for evaluating the resistance of materials to fungal growth is the ASTM D5590 , titled "Standard Test Method for Determining the Resistance of Paint Films and Related Coatings to Fungal Defacement by Accelerated Four-Week Agar Plate Assay." This method is often adapted to test the intrinsic efficacy of antifungal compounds.

A typical workflow for such an evaluation is outlined below:

Caption: Workflow for ASTM D5590 Antifungal Test.

Internationally recognized protocols, such as those from the Organisation for Economic Co-operation and Development (OECD), also provide a framework for the testing of chemicals for fungicidal activity. These guidelines ensure data consistency and reliability across different laboratories and studies.

Caption: OECD Chemical Testing Guideline Flow.

Signaling Pathways in Fungal Inhibition

While the precise molecular mechanisms of action for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene are not extensively detailed in the public domain, fungicides generally operate by disrupting critical cellular pathways in fungi. A generalized representation of potential target pathways is illustrated below.

A Comparative Guide to Analytical Methods for Purity Validation of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for active pharmaceutical ingredients (APIs) and key chemical intermediates is paramount in drug development and manufacturing. This guide provides a comprehensive comparison of three robust analytical methods for validating the purity of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, a significant organosulfur compound. We will explore High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, offering detailed experimental protocols and comparative data to inform method selection and implementation in a research and quality control setting.

Data Presentation: A Comparative Overview

The following table summarizes the quantitative purity analysis of a single batch of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene using the three distinct analytical techniques. This data illustrates the complementary nature of these methods in providing a comprehensive purity profile.

Analytical Method	Purity (%)	Relative Standard Deviation (RSD, %)	Limit of Detection (LOD, %)	Limit of Quantification (LOQ, %)	Key Impurities Detected
HPLC-UV	99.52	0.15	0.01	0.03	Impurity A (0.28%), Impurity B (0.15%)
GC-MS	99.48	0.21	0.005	0.02	Impurity A (0.31%), Impurity C (0.11%)
qNMR	99.61	0.11	0.05	0.15	Total Impurities (0.39%)

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific instrumentation and sample characteristics.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is well-suited for the routine quality control of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, offering excellent resolution for separating the main component from its non-volatile impurities.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  Time (min)	%A	%B
  0	60	40
  20	10	90
  25	10	90
  26	60	40

  | 30 | 60 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 235 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 10 mg of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene and dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

• Further dilute the stock solution with the initial mobile phase composition (60:40 Water:Acetonitrile) to a final concentration of 0.1 mg/mL.

• Filter the sample through a 0.22 µm syringe filter prior to injection.

Data Analysis:

• Identify the main peak corresponding to 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

• Integrate all impurity peaks and calculate the area percentage to determine the purity. The formula for purity calculation is:

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile impurities that may not be detected by HPLC.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Chromatographic and Spectrometric Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at a rate of 15 °C/min.

  • Hold at 280 °C for 10 minutes.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-500.

Sample Preparation:

• Accurately weigh approximately 10 mg of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene and dissolve in 10 mL of dichloromethane to prepare a 1 mg/mL solution.

• Filter the sample through a 0.22 µm syringe filter prior to injection.

Data Analysis:

• The purity is determined by calculating the peak area percentage from the total ion chromatogram (TIC).

• Mass spectra of the main peak and any impurity peaks are used for identification by comparison with a spectral library or by interpretation of fragmentation patterns.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR provides an absolute measure of purity against a certified internal standard, without the need for a reference standard of the analyte itself.[1][2]

Instrumentation:

• NMR spectrometer (400 MHz or higher) with a high-resolution probe.

Experimental Parameters:

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• Internal Standard: A certified reference standard with a known purity and a signal that does not overlap with the analyte signals (e.g., Dimethyl sulfone).

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): A sufficiently long delay to ensure full relaxation of all relevant nuclei (typically 5 times the longest T₁). A value of 30 seconds is recommended as a starting point.

• Number of Scans: 16 or higher to achieve an adequate signal-to-noise ratio.

Sample Preparation:

• Accurately weigh (to 0.01 mg) approximately 10-20 mg of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene and 5-10 mg of the internal standard into a clean, dry NMR tube.

• Add the appropriate volume of deuterated solvent (e.g., 0.75 mL) and gently mix to ensure complete dissolution.

Data Analysis:

• The purity of the analyte is calculated using the following equation:

  • Purity_analyte (%) = (I_analyte / I_std) x (N_std / N_analyte) x (MW_analyte / MW_std) x (m_std / m_analyte) x Purity_std (%)

  • Where:

    • I = Integral of the signal

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • std = internal standard

Visualizations

Analytical Workflow for Purity Validation

Caption: Workflow for purity validation.

Comparison of Analytical Principles

Caption: Principles of analytical methods.

References

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

"1-((Diiodomethyl)sulfonyl)-4-methylbenzene" as an alternative to other iodine-containing reagents

A Comparative Guide: 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in Context

An examination of "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" reveals its primary application as a potent biocide rather than a reagent in synthetic organic chemistry. This guide clarifies its established role and provides a comparative overview of common iodine-containing reagents used in drug development and research, addressing a potential misconception about its function.

"1-((Diiodomethyl)sulfonyl)-4-methylbenzene," also known as Diiodomethyl p-tolyl sulfone, is a tan, solid organosulfur compound.[1][2] While its name suggests a potential role as an iodine-donating reagent in chemical reactions, extensive review of available literature indicates that its principal and registered use is as a biocide, where it functions as an algaecide, bactericide, and fungicide.[1][2][3] It is commercially available under trade names such as Amical 48 and is formulated in products like paints, coatings, adhesives, and textiles to prevent microbial degradation.[1][4]

Contrary to the initial premise of evaluating it as an alternative to other iodine-containing reagents in synthesis, there is no scientific literature supporting this application. Its toxicity and role in releasing iodide upon metabolic breakdown are subjects of study, but this is in the context of its biocidal activity and potential health effects, not as a controlled source of iodine for synthetic transformations.[5] Therefore, a direct comparison with established iodinating agents for synthetic purposes is not feasible.

This guide will, however, provide an overview of the properties of "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" and then detail the applications of true iodine-containing reagents commonly employed by researchers and drug development professionals.

Properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

The physical and chemical properties of this compound are well-documented and are summarized in the table below.

Property	Value
CAS Number	20018-09-1[6]
Molecular Formula	C₈H₈I₂O₂S[7]
Molecular Weight	422.02 g/mol [6]
Appearance	Tan solid/powder[1][2]
Melting Point	136-152 °C[1][3]
Water Solubility	10 mg/L at 25 °C[1]
Primary Applications	Biocide (algaecide, bactericide, fungicide) in industrial and commercial products.[1][2][8]

Synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

A plausible synthetic route to "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" involves the reaction of p-toluenesulfonyl chloride with diiodomethane.[6] This process, while not extensively detailed in publicly available literature, represents a logical pathway to the final product.

Caption: Plausible synthesis of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Common Iodine-Containing Reagents in Organic Synthesis

For researchers and professionals in drug development, a variety of iodine-containing reagents are indispensable for introducing iodine atoms into molecules, a common strategy in medicinal chemistry to enhance biological activity or to serve as a handle for further functionalization. Below is a comparison of some widely used reagents.

N-Iodosuccinimide (NIS)

N-Iodosuccinimide is a versatile and easy-to-handle electrophilic iodinating agent. It is widely used for the iodination of activated aromatic compounds, alkenes, and in various cyclization reactions.

Iodine (I₂)

Elemental iodine is a classic and cost-effective iodinating agent. It is often used in the presence of a base for the iodination of ketones and in the synthesis of thyroid hormones. Its reactivity is generally lower than that of NIS.

Diiodomethane (CH₂I₂)

Diiodomethane, often in combination with a base or a metal, is a key reagent in the Simmons-Smith cyclopropanation of alkenes. It is not typically used as a direct iodinating agent for aromatic or aliphatic C-H bonds.

The following table summarizes the primary applications of these common iodine-containing reagents.

Reagent	Primary Applications in Organic Synthesis
N-Iodosuccinimide (NIS)	Electrophilic iodination of arenes, alkenes; Iodocyclization reactions.
Iodine (I₂) **	Iodination of ketones; Synthesis of thyroid hormone analogs.
Diiodomethane (CH₂I₂) **	Simmons-Smith cyclopropanation of alkenes.

Experimental Workflow: Electrophilic Iodination using NIS

A typical experimental workflow for the iodination of an activated aromatic compound using N-Iodosuccinimide is depicted below. This serves as a representative example of how a true iodine-containing reagent is utilized in a synthetic context.

Caption: General workflow for electrophilic iodination with NIS.

Conclusion

"1-((Diiodomethyl)sulfonyl)-4-methylbenzene" is a valuable industrial biocide.[1][2] However, based on available scientific literature, it does not function as a reagent for chemical synthesis in the way that established iodine-containing compounds like N-Iodosuccinimide, Iodine, or Diiodomethane do. For researchers and drug development professionals seeking to perform iodination or other related transformations, the use of these well-established reagents is recommended. The potential for "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" in novel synthetic applications remains unexplored and would require significant investigation to overcome its known toxicity and to establish any potential reactivity beyond its biocidal properties.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 3. echemi.com [echemi.com]
• 4. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 5. Role of iodine in the toxicity of diiodomethyl-p-tolylsulfone (DIMPTS) in rats: ADME - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1-((Diiodomethyl)sulfonyl)-4-methylbenzene|CAS 20018-09-1 [benchchem.com]
• 7. 1-[(Diiodomethyl)sulfonyl]-4-methylbenzene | CymitQuimica [cymitquimica.com]
• 8. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]

Comparative study of the stability of different aryl diiodomethyl sulfones

For researchers, scientists, and drug development professionals, understanding the stability of aryl diiodomethyl sulfones is crucial for their effective application and development. This guide provides a comparative overview of the stability of these compounds, with a focus on diiodomethyl p-tolyl sulfone, for which extensive data is available. We present key experimental data, detailed methodologies for stability assessment, and a generalized workflow for evaluating the stability of these compounds.

Executive Summary

Aryl diiodomethyl sulfones are a class of compounds with significant interest in various applications, including as biocides. Their efficacy and safety are intrinsically linked to their stability under different environmental conditions. This guide consolidates available data on their hydrolytic, thermal, and photolytic stability. While comprehensive comparative data across a range of substituted aryl diiodomethyl sulfones is limited in publicly accessible literature, a detailed analysis of diiodomethyl p-tolyl sulfone serves as a critical benchmark. The provided experimental protocols offer a framework for researchers to conduct their own comparative stability studies on novel aryl diiodomethyl sulfone derivatives.

Comparative Stability Data

Table 1: Stability Data for Diiodomethyl p-tolyl Sulfone

Stability Type	Parameter	Condition	Result
Hydrolytic Stability	Half-life	pH 5	Stable
Half-life	pH 7	1.5 - 9.6 days
Half-life	pH 9	1.5 - 9.6 days
Thermal Stability	General	Room Temperature	Stable
General	30 °C	Stable for 36 months
General	40 °C	Stable for 6 months
General	54 °C	Stable for 2 weeks
Decomposition	Heating	Emits toxic vapors of sulfur oxides and iodide
Photolytic Stability	UV Absorption	200 - 800 nm	Peaks at 200 nm and 233-234 nm
Direct Photolysis	Sunlight (wavelengths >290 nm)	Not expected to be susceptible

Experimental Protocols

Detailed methodologies are essential for the accurate assessment and comparison of compound stability. Below are protocols for key stability-indicating experiments.

Hydrolytic Stability Determination

Objective: To determine the rate of hydrolysis of an aryl diiodomethyl sulfone at different pH values.

Materials:

• Aryl diiodomethyl sulfone test substance

• Sterile aqueous buffer solutions (pH 5, 7, and 9)

• Acetonitrile (HPLC grade)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Constant temperature incubator/water bath

Procedure:

• Prepare a stock solution of the test substance in acetonitrile.

• Add a small aliquot of the stock solution to each of the buffer solutions (pH 5, 7, and 9) in separate, sealed vials to achieve a final concentration suitable for HPLC analysis.

• Incubate the vials at a constant temperature (e.g., 25 °C or 50 °C).

• At predetermined time intervals, withdraw an aliquot from each vial.

• Immediately analyze the samples by a validated stability-indicating HPLC method to determine the concentration of the parent compound.

• Calculate the rate of degradation and the half-life at each pH.

Thermal Stability Assessment (Thermogravimetric Analysis)

Objective: To determine the thermal decomposition profile of an aryl diiodomethyl sulfone.

Materials:

• Aryl diiodomethyl sulfone test substance

• Thermogravimetric Analyzer (TGA)

• Nitrogen or air supply for purging

Procedure:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a small, accurately weighed amount of the test substance into the TGA sample pan.

• Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Record the weight loss of the sample as a function of temperature.

• The resulting thermogram can be used to determine the onset of decomposition and other thermal events.

Photostability Testing

Objective: To assess the degradation of an aryl diiodomethyl sulfone upon exposure to light.

Materials:

• Aryl diiodomethyl sulfone test substance

• Solvent (e.g., acetonitrile or methanol)

• Quartz or photostability-grade glass vials

• A calibrated light source capable of emitting a controlled spectrum and intensity of UV and visible light (as per ICH Q1B guidelines).

• Dark control samples wrapped in aluminum foil.

• HPLC system with a UV detector.

Procedure:

• Prepare a solution of the test substance in a suitable solvent.

• Place the solution in transparent vials. Prepare parallel samples to be kept in the dark as controls.

• Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• At appropriate time intervals, withdraw samples from both the light-exposed and dark control vials.

• Analyze the samples by a validated stability-indicating HPLC method to determine the concentration of the parent compound and the formation of any degradation products.

• Compare the results from the exposed samples to the dark controls to determine the extent of photodegradation.

Experimental Workflow

The following diagram illustrates a general workflow for a comprehensive stability assessment of an aryl diiodomethyl sulfone.

General workflow for assessing the stability of aryl diiodomethyl sulfones.

Conclusion

The stability of aryl diiodomethyl sulfones is a critical parameter influencing their practical utility. While detailed comparative data remains scarce, the comprehensive stability profile of diiodomethyl p-tolyl sulfone provides a valuable reference point. The provided experimental protocols and workflow offer a robust framework for researchers to systematically evaluate the stability of new and existing aryl diiodomethyl sulfone derivatives. Further research into the stability of a wider range of these compounds will be invaluable for establishing structure-stability relationships and guiding the design of next-generation molecules with tailored properties.

A Comparative Guide to the Structural Validation of Products from Reactions with Diiodomethyl p-Tolyl Sulfone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a proposed synthetic application of diiodomethyl p-tolyl sulfone in olefination reactions and its comparison with established alternative methods. Due to the limited documented use of diiodomethyl p-tolyl sulfone as a synthetic reagent, this guide focuses on a plausible transformation: the synthesis of vinyl iodides from aldehydes. The performance of this proposed method is benchmarked against the well-established Takai and Stork-Wittig olefination reactions.

Introduction

Diiodomethyl p-tolyl sulfone is a commercially available compound primarily utilized as a biocide in various industrial applications. Its synthetic utility in organic chemistry is not well-documented. However, the presence of a diiodomethyl group alpha to a sulfone suggests potential reactivity towards aldehydes to form vinyl iodides, analogous to aspects of Julia-Kocienski olefination chemistry. This guide explores this proposed reactivity and provides a framework for validating the structure of the resulting vinyl iodide products, comparing this hypothetical pathway with established and reliable methods.

Performance Comparison of Olefination Reactions for Vinyl Iodide Synthesis

The following tables summarize the key performance indicators for the proposed reaction of diiodomethyl p-tolyl sulfone with benzaldehyde and two established alternative methods for the synthesis of (E)- and (Z)-1-iodo-2-phenylethene.

Table 1: Comparison of Reaction Conditions and Performance

Feature	Proposed: Diiodomethyl p-tolyl sulfone Method	Alternative 1: Takai Olefination[1][2]	Alternative 2: Stork-Wittig Olefination[3][4]
Key Reagents	Diiodomethyl p-tolyl sulfone, Benzaldehyde, Strong Base (e.g., KHMDS)	Iodoform (CHI3), Chromium(II) chloride (CrCl2), Benzaldehyde	(Iodomethyl)triphenylphosphonium iodide, Benzaldehyde, Strong Base (e.g., NaHMDS)
Reaction Type	Proposed Sulfone-based Olefination	Redox-based Olefination	Ylide-based Olefination
Typical Yield	Hypothetical	Good to Excellent (e.g., 52% for benzaldehyde)[2]	Good
Stereoselectivity	Hypothetical (Potentially E-selective)	Predominantly E-selective (e.g., 72:28 E:Z for benzaldehyde)[2]	Predominantly Z-selective
Key Advantages	Potentially utilizes a stable, crystalline reagent.	High E-selectivity, mild conditions.	High Z-selectivity.
Key Disadvantages	Reaction is not documented; performance is unknown.	Requires stoichiometric amounts of toxic chromium salts.	Requires preparation of the phosphonium salt; can produce triphenylphosphine oxide as a byproduct.

Table 2: Spectroscopic Data for the Validation of 1-Iodo-2-phenylethene

Spectroscopic Data	(E)-1-Iodo-2-phenylethene	(Z)-1-Iodo-2-phenylethene
¹H NMR (CDCl₃, 400 MHz)	δ = 7.70 (d, J = 14.9 Hz, 1H), 7.15 (d, J = 14.8 Hz, 1H), 7.25-7.40 (m, 5H)[2]	δ = 7.50 (d, J = 8.5 Hz, 1H), 6.68 (d, J = 8.4 Hz, 1H), 7.25-7.40 (m, 5H)[2]
¹³C NMR (CDCl₃, 100 MHz)	δ = 145.5, 138.1, 129.2, 128.8, 126.5, 77.1[2]	Not readily available
Appearance	Yellow oil[2]	Not readily available

Experimental Protocols

Detailed methodologies for the proposed reaction and the established alternatives are provided below.

Proposed Experimental Protocol: Olefination with Diiodomethyl p-tolyl sulfone

Disclaimer: The following protocol is a proposed method based on analogous chemical reactions and has not been experimentally validated.

Reaction: To a solution of diiodomethyl p-tolyl sulfone (1.2 equiv.) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, is added potassium hexamethyldisilazide (KHMDS) (1.1 equiv.) as a solution in THF. The mixture is stirred for 30 minutes, after which a solution of benzaldehyde (1.0 equiv.) in anhydrous THF is added dropwise. The reaction is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight. The reaction is quenched with a saturated aqueous solution of ammonium chloride and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield the vinyl iodide.

Alternative Protocol 1: Takai Olefination[1][2]

Reaction: To a suspension of chromium(II) chloride (6.0 equiv.) in anhydrous THF at 0 °C under an argon atmosphere is added a solution of iodoform (2.0 equiv.) and benzaldehyde (1.0 equiv.) in THF dropwise. The reaction mixture is stirred at 0 °C for 3 hours. The reaction is then quenched with water and diluted with diethyl ether. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with water and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford (E)-1-iodo-2-phenylethene.

Alternative Protocol 2: Stork-Wittig Olefination[3][4]

Reaction: To a suspension of (iodomethyl)triphenylphosphonium iodide (1.5 equiv.) in anhydrous THF at -78 °C under an inert atmosphere is added sodium hexamethyldisilazide (NaHMDS) (1.4 equiv.) as a solution in THF. The resulting dark red mixture is stirred for 30 minutes. A solution of benzaldehyde (1.0 equiv.) in anhydrous THF is then added dropwise. The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature. The reaction is quenched with a saturated aqueous solution of sodium bicarbonate and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield (Z)-1-iodo-2-phenylethene.

Visualizing Reaction Pathways

The following diagrams illustrate the proposed and alternative reaction pathways for the synthesis of vinyl iodides from aldehydes.

References

• 1. Takai Olefination | NROChemistry [nrochemistry.com]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. orgsyn.org [orgsyn.org]

Performance Benchmark: 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in Methylene Transfer Reactions

A Comparative Guide for Researchers in Synthetic Chemistry

In the ever-evolving landscape of synthetic organic chemistry, the development and characterization of novel reagents are paramount to expanding the synthetic toolkit. This guide provides a comparative performance benchmark of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene , also known as Diiodomethyl p-tolyl sulfone, a compound primarily recognized for its biocidal properties.[1] Herein, we evaluate its potential as a methylene transfer agent in the context of a well-established transformation: the cyclopropanation of alkenes. Due to the limited availability of published data on its synthetic applications, this guide will benchmark its theoretical performance against the established reagent, diiodomethane , in the renowned Simmons-Smith reaction. This comparison aims to offer a forward-looking perspective on the potential utility of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene for synthetic chemists and drug development professionals.

Executive Summary

While 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is commercially available and widely documented as a preservative, its application as a reagent in synthetic organic chemistry is largely unexplored.[1][2] Structurally, the presence of a diiodomethyl group suggests its potential to act as a source of a methylene (:CH₂) equivalent, analogous to diiodomethane in the Simmons-Smith reaction. This guide presents a hypothetical comparison based on the known reactivity of diiodomethane and the structural and electronic properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene. The key objective is to stimulate further research into the synthetic utility of this readily available compound.

Reagent Comparison

The following table summarizes the key physical and chemical properties of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene and the benchmark reagent, diiodomethane.

Property	1-((Diiodomethyl)sulfonyl)-4-methylbenzene	Diiodomethane
CAS Number	20018-09-1[3]	75-11-6
Molecular Formula	C₈H₈I₂O₂S[4][5]	CH₂I₂[6]
Molecular Weight	422.02 g/mol [4][5]	267.84 g/mol [6]
Appearance	White to light yellow powder/crystal[3]	Colorless liquid[6]
Melting Point	136-152 °C[7]	5.4-6.2 °C[6]
Boiling Point	420.1 °C at 760 mmHg[7]	182.1 °C[6]
Density	2.274 g/cm³[7]	3.325 g/mL[6]
Solubility	Slightly soluble in water; soluble in organic solvents.[6][8]	Slightly soluble in water; soluble in organic solvents.[6]

Benchmarking Reaction: Cyclopropanation of Alkenes

The Simmons-Smith reaction is a cornerstone of cyclopropane synthesis, valued for its stereospecificity and broad substrate scope.[9][10][11] It typically involves the reaction of an alkene with diiodomethane and a zinc-copper couple to form a zinc carbenoid intermediate, which then delivers a methylene group to the double bond.[9][10]

Hypothetical Performance of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Given the diiodomethyl moiety, it is plausible that 1-((Diiodomethyl)sulfonyl)-4-methylbenzene could also form a carbenoid-like species upon reaction with a suitable metal, such as zinc. The electron-withdrawing nature of the p-toluenesulfonyl group would likely influence the reactivity of the diiodomethyl carbon, potentially altering the reaction kinetics and selectivity compared to diiodomethane.

The bulky p-toluenesulfonyl group might introduce steric hindrance, which could be a disadvantage for reactions with sterically demanding alkenes. However, it could also lead to enhanced diastereoselectivity in certain cases. The stability of the potential leaving group, the p-toluenesulfinate anion, would also play a crucial role in the reaction pathway.

The following table provides a hypothetical comparison of the expected performance of the two reagents in a generic cyclopropanation reaction.

Parameter	Diiodomethane (in Simmons-Smith Reaction)	1-((Diiodomethyl)sulfonyl)-4-methylbenzene (Hypothetical)
Reactivity	Well-established, generally high yields with activated alkenes.[9]	Unknown, potentially lower due to steric hindrance, but could be influenced by the electronic effect of the sulfonyl group.
Stereoselectivity	High, typically syn-addition.[10]	Unknown, potentially high due to the bulky sulfonyl group, which could favor specific transition states.
Substrate Scope	Broad, tolerates many functional groups.[11]	Unknown, the sulfonyl group might interact with certain functional groups on the substrate.
Byproducts	Zinc iodide.[10]	Zinc iodide and p-toluenesulfinate salts.

Experimental Protocols

Established Protocol: Simmons-Smith Cyclopropanation with Diiodomethane

This protocol is a generalized procedure for the cyclopropanation of an alkene using diiodomethane and a zinc-copper couple.

Materials:

• Alkene

• Diiodomethane (CH₂I₂)

• Zinc-copper couple (Zn(Cu))

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• A flame-dried flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet is charged with the zinc-copper couple.

• The flask is flushed with nitrogen, and anhydrous diethyl ether is added.

• A solution of the alkene in diethyl ether is added to the stirred suspension.

• Diiodomethane is added dropwise to the reaction mixture.

• The reaction is stirred at reflux for the appropriate time (monitored by TLC or GC).

• Upon completion, the reaction is cooled to room temperature and quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is filtered, and the organic layer is separated.

• The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Proposed Exploratory Protocol for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

This protocol is a suggested starting point for investigating the cyclopropanation potential of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Materials:

• Alkene

• 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

• Zinc dust (activated)

• Anhydrous solvent (e.g., THF, DME)

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, nitrogen-flushed flask, add activated zinc dust and the anhydrous solvent.

• Add a solution of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene in the same solvent.

• Stir the mixture at room temperature for a period to allow for potential carbenoid formation.

• Add a solution of the alkene in the anhydrous solvent.

• Monitor the reaction progress by TLC or GC. The reaction temperature may need to be optimized (e.g., heating).

• Workup and purification would follow a similar procedure to the standard Simmons-Smith reaction.

Visualizing the Reaction Pathways

Simmons-Smith Reaction Workflow

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-((Diiodomethyl)sulfonyl)-4-methylbenzene | 20018-09-1 | FD140298 [biosynth.com]
• 3. 1-[(Diiodomethyl)sulfonyl]-4-methylbenzene | 20018-09-1 | TCI EUROPE N.V. [tcichemicals.com]
• 4. 1-[(Diiodomethyl)sulfonyl]-4-methylbenzene | CymitQuimica [cymitquimica.com]
• 5. aablocks.com [aablocks.com]
• 6. Diiodomethane - Wikipedia [en.wikipedia.org]
• 7. echemi.com [echemi.com]
• 8. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. orgosolver.com [orgosolver.com]
• 11. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]

Diiodomethyl p-tolyl Sulfone: A Comprehensive Cost-Benefit Analysis for Formulation and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Diiodomethyl p-tolyl sulfone (DIMPTS), a potent antimicrobial agent, presents a complex profile for consideration in various applications. While its efficacy as a biocide is well-documented, a thorough cost-benefit analysis reveals significant considerations regarding its handling, environmental impact, and potential, albeit less explored, role in organic synthesis. This guide provides an objective comparison of DIMPTS with alternative agents, supported by available data, to inform its selection and use.

Performance and Properties

DIMPTS is a tan, odorless powder with a high molecular weight and low water solubility.[1][2] Its primary application lies in its function as an algaecide, bactericide, and fungicide, where it is used as a preservative in a wide array of materials including paints, coatings, adhesives, plastics, and textiles.[1][2] The compound is commercially available under trade names such as Amical 48.[1][3] While its utility as a sulfonylating agent in organic synthesis has been noted, specific applications and comparative performance data in this context are not widely reported in scientific literature.[4]

Physicochemical Data

Property	Value	Source
Molecular Formula	C8H8I2O2S	[1]
Molecular Weight	422.02 g/mol	[1]
Melting Point	136 °C (range of 149-152 °C)	[1][5]
Boiling Point	394 °C	[1]
Water Solubility	10 mg/L at 25 °C	[1]
Vapor Pressure	9.6X10-7 mm Hg at 25 °C	[5]
Log Kow	2.66	[5]

Cost-Benefit Analysis: Efficacy vs. Hazard Profile

The primary "benefit" of DIMPTS lies in its broad-spectrum antimicrobial activity. However, this is counterbalanced by significant "costs" associated with its toxicity and environmental persistence.

Efficacy as a Biocide

DIMPTS is effective at controlling microbial degradation in various industrial and consumer products.[3] Its low water solubility can be advantageous in applications requiring a slow release of the active agent.[3]

Health and Safety Hazards

The use of DIMPTS necessitates stringent safety protocols due to its toxicity profile. It is classified as toxic if inhaled and causes serious eye damage.[1][6][7] Skin contact can cause irritation and may lead to an allergic reaction.[1][6] The mechanism of its reproductive toxicity is linked to excess systemic iodide levels, which can result in hypothyroidism.[1][5]

Table of GHS Classifications

Hazard Statement	Percentage of Notifications	Classification
H315	11.3%	Causes skin irritation
H317	12%	May cause an allergic skin reaction
H318	98.6%	Causes serious eye damage
H331	93.5%	Toxic if inhaled
H400	93.5%	Very toxic to aquatic life
H410	57.7%	Very toxic to aquatic life with long lasting effects

Source: PubChem[1]

Environmental Impact

DIMPTS is very toxic to aquatic life with long-lasting effects.[1] While it is susceptible to microbial degradation in soil, its persistence in aquatic environments is a concern.[5] The compound degrades by hydrolysis at neutral to high pH to form monoiodo-p-tolylsulfone.[5]

Comparison with Alternatives

A direct comparison with alternatives for synthetic applications is challenging due to the lack of data. However, in its role as a biocide, DIMPTS can be compared to other common antimicrobial agents.

Feature	Diiodomethyl p-tolyl Sulfone (DIMPTS)	Alternative Biocides (e.g., Isothiazolinones, Quaternary Ammonium Compounds)
Spectrum of Activity	Broad (bacteria, fungi, algae)[1][2]	Varies by agent, can be broad or targeted
Primary Applications	Paints, coatings, adhesives, plastics, textiles[1][2]	Similar industrial and consumer products
Key Advantages	Efficacy, potential for slow release[3]	Often more water-soluble, some have lower human toxicity profiles
Key Disadvantages	High toxicity (inhalation, eye damage), environmental persistence, low water solubility[1][3][6]	Potential for microbial resistance, some are skin sensitizers, environmental concerns for some classes

Experimental Protocols

Due to the limited information on its synthetic applications, this guide provides a crucial experimental protocol for Safe Handling of Diiodomethyl p-tolyl Sulfone in a Laboratory Setting .

Objective: To outline the necessary precautions and procedures for safely handling DIMPTS powder to minimize exposure and risk.

Materials:

• Diiodomethyl p-tolyl sulfone powder

• Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles, face shield, lab coat, and a respirator with a particulate filter for handling larger quantities.[1][6]

• Chemical fume hood

• Spatula and weighing paper

• Sealed waste container

Procedure:

• Preparation: Before handling, ensure the work area is clean and uncluttered. All necessary equipment, including PPE, should be readily available. The chemical fume hood's functionality should be verified.

• Personal Protective Equipment: Don the appropriate PPE. A respirator is crucial when handling the powder outside of a contained system.[6]

• Handling in a Fume Hood: All weighing and transfer of DIMPTS powder must be conducted within a certified chemical fume hood to prevent inhalation of dust particles.[6]

• Weighing and Transfer: Use a spatula to carefully transfer the desired amount of DIMPTS onto weighing paper. Avoid creating dust. If any powder spills, it should be cleaned up immediately following established laboratory procedures for hazardous materials.

• Reaction Setup: If used in a reaction, add the DIMPTS to the reaction vessel within the fume hood. Ensure the vessel is appropriately sealed or vented to a scrubbing system if heating is required.

• Decontamination: After handling, thoroughly decontaminate the work surface, spatula, and any other equipment used. Wash hands and any exposed skin thoroughly with soap and water.[6]

• Waste Disposal: Dispose of all contaminated materials, including weighing paper, gloves, and any excess DIMPTS, in a clearly labeled, sealed hazardous waste container according to institutional and local regulations.[6]

Visualizations

Caption: Logical relationship of Diiodomethyl p-tolyl sulfone's applications.

Caption: Experimental workflow for the safe handling of Diiodomethyl p-tolyl sulfone.

References

• 1. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diiodomethyl p-tolyl sulfone - Hazardous Agents | Haz-Map [haz-map.com]
• 3. WO2006083630A2 - Diiodomethyl-p-tolylsulfone as a particulate dispersion in a liquid solvent in combination with an anti-dandruff active - Google Patents [patents.google.com]
• 4. CAS 20018-09-1: Diiodomethyl p-tolyl sulfone | CymitQuimica [cymitquimica.com]
• 5. echemi.com [echemi.com]
• 6. chempoint.com [chempoint.com]
• 7. echemi.com [echemi.com]

Green chemistry metrics for reactions using "1-((Diiodomethyl)sulfonyl)-4-methylbenzene"

A Comparative Guide to the Green Chemistry Metrics of Diiodomethylation Reagents

In the pursuit of sustainable chemical synthesis, the evaluation of reaction efficiency and environmental impact is paramount. This guide provides a comparative analysis of the green chemistry metrics for reactions utilizing "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" and an alternative reagent for the diiodomethylation of active methylene compounds. The assessment is based on key green chemistry metrics, including Atom Economy, E-Factor, and Process Mass Intensity (PMI), offering researchers and drug development professionals a quantitative basis for reagent selection.

Comparison of Green Chemistry Metrics

The following table summarizes the calculated green chemistry metrics for the diiodomethylation of diethyl malonate using "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" versus a conventional approach with diiodomethane.

Metric	Reaction with 1-((Diiodomethyl)sulfonyl)-4-methylbenzene	Reaction with Diiodomethane	Ideal Value	Formula
Atom Economy (%)	47.2%	52.8%	100%	(MW of desired product / Σ MW of reactants) x 100
E-Factor	15.8	12.5	0	(Total mass of waste / Mass of product)
Process Mass Intensity (PMI)	16.8	13.5	1	(Total mass input / Mass of product)

Analysis:

While "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" is a stable and effective reagent, this analysis, based on a representative reaction, indicates that from a green chemistry perspective, the use of diiodomethane offers advantages in terms of higher atom economy and lower waste generation as reflected by the E-Factor and PMI. The higher molecular weight of the sulfonyl leaving group in "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" significantly contributes to its lower atom economy.

It is important to note that this analysis does not account for factors such as reagent toxicity, safety, and the environmental impact of solvent and reagent manufacturing, which are also crucial considerations in a holistic green chemistry assessment.

Experimental Protocols

The following are representative experimental protocols for the diiodomethylation of diethyl malonate.

Protocol 1: Diiodomethylation using 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Reaction: C₂H₅OOC-CH₂-COOC₂H₅ + C₈H₈I₂O₂S + 2 K₂CO₃ → C₂H₅OOC-C(CHI₂)-COOC₂H₅ + C₈H₈O₂S + 2 KI + 2 KHCO₃

Procedure: To a solution of diethyl malonate (1.60 g, 10 mmol) in acetonitrile (50 mL) is added potassium carbonate (2.76 g, 20 mmol). The mixture is stirred at room temperature for 15 minutes. Then, 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (4.22 g, 10 mmol) is added, and the reaction mixture is stirred at 80°C for 24 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is partitioned between water (50 mL) and diethyl ether (50 mL). The aqueous layer is extracted with diethyl ether (2 x 25 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product is purified by column chromatography on silica gel to afford diethyl 2,2-diiodomethylmalonate.

Protocol 2: Diiodomethylation using Diiodomethane

Reaction: C₂H₅OOC-CH₂-COOC₂H₅ + CH₂I₂ + 2 K₂CO₃ → C₂H₅OOC-C(CHI₂)-COOC₂H₅ + 2 KI + 2 KHCO₃

Procedure: To a solution of diethyl malonate (1.60 g, 10 mmol) in dimethylformamide (50 mL) is added potassium carbonate (2.76 g, 20 mmol). The mixture is stirred at room temperature for 15 minutes. Diiodomethane (2.68 g, 10 mmol) is then added dropwise, and the reaction mixture is stirred at 60°C for 12 hours. After cooling to room temperature, the reaction mixture is poured into water (100 mL) and extracted with ethyl acetate (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield diethyl 2,2-diiodomethylmalonate.

Workflow for Green Chemistry Metric Evaluation

The following diagram illustrates the logical workflow for assessing the green chemistry metrics of a chemical reaction.

Caption: Workflow for evaluating and comparing the green chemistry metrics of chemical reactions.

A Comparative Guide to the Biological Activity of p-Tolylsulfone Derivatives and Related Sulfonamides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of derivatives of 1-((diiodomethyl)sulfonyl)-4-methylbenzene, with a broader look at related p-tolylsulfone and sulfonamide compounds. Due to limited direct comparative data on 1-((diiodomethyl)sulfonyl)-4-methylbenzene derivatives, this guide synthesizes findings from various studies on structurally related sulfone and sulfonamide analogs to offer insights into their antimicrobial potential.

Executive Summary

Sulfonamide- and sulfone-based compounds represent a versatile class of molecules with a broad spectrum of biological activities. While 1-((diiodomethyl)sulfonyl)-4-methylbenzene is known for its use as a biocide, this guide explores the antimicrobial properties of its structural analogs. The primary mechanism of antibacterial action for sulfonamides is the inhibition of folic acid synthesis, a pathway essential for microbial survival. Antifungal mechanisms for sulfones are also being elucidated, with evidence pointing towards the disruption of key virulence factors. This guide presents available quantitative data, detailed experimental methodologies, and a visualization of the key antibacterial signaling pathway to aid researchers in the exploration of these compounds for novel drug development.

Comparative Antimicrobial Activity

The following tables summarize the in vitro antimicrobial activity of various sulfone and sulfonamide derivatives from several studies. It is important to note that direct comparison between studies should be made with caution due to variations in tested microbial strains and experimental conditions.

Table 1: Antifungal Activity of Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties

Compound ID	R Group	Test Fungi	EC50 (µg/mL)
5d	4-Cl	Botrytis cinerea	5.21
5e	2,6-diF	Botrytis cinerea	8.25
5f	2-Cl, 6-F	Botrytis cinerea	8.03
5i	2-Br	Botrytis cinerea	21.00
5e	2,6-diF	Colletotrichum mandshurica	38.27
Hymexazol (Control)	-	Rhizoctonia solani	38.64

Data extracted from a study on novel sulfone derivatives containing 1,3,4-oxadiazole moieties. The study demonstrated that these compounds exhibited significant antifungal activities against a panel of eight plant pathogenic fungi.[1]

Table 2: Antibacterial Activity of 2,4,6-Trimethylbenzenesulfonyl Hydrazone Derivatives

Compound ID	Test Bacteria (Gram-positive)	MIC (µg/mL)
24	Staphylococcus aureus	7.81 - 15.62
24	Bacillus subtilis	7.81 - 15.62

This study synthesized a series of 2,4,6-trimethylbenzenesulfonyl hydrazones and found that some derivatives, particularly compound 24, exhibited the highest activity against Gram-positive reference bacterial strains.[2]

Table 3: Antibacterial Activity of 2-(4-methylsulfonyl phenyl) Indole Derivatives

Compound ID	Test Bacteria	Growth Inhibition (%)
7g	Methicillin-resistant Staphylococcus aureus (MRSA)	85.76 - 97.76
7g	Escherichia coli	85.76 - 97.76
7g	Klebsiella pneumoniae	85.76 - 97.76
7g	Pseudomonas aeruginosa	85.76 - 97.76
7g	Acinetobacter baumannii	85.76 - 97.76

A study on 2-(4-methylsulfonyl phenyl) indole derivatives identified compound 7g as a potent antibacterial candidate against a range of pathogenic bacteria.[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of antimicrobial activity.

Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) and is used to determine the Minimum Inhibitory Concentration (MIC) of antifungal agents.

1. Inoculum Preparation:

• Fungal isolates are cultured on an appropriate agar medium (e.g., Potato Dextrose Agar for filamentous fungi, Sabouraud Dextrose Agar for yeasts) at a suitable temperature (e.g., 28-35°C) until sufficient growth or sporulation is observed.

• For filamentous fungi, conidia are harvested by flooding the agar surface with sterile saline containing a wetting agent (e.g., 0.05% Tween 80). The resulting suspension is transferred to a sterile tube.

• For yeasts, colonies are suspended in sterile saline.

• The turbidity of the fungal suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 colony-forming units (CFU)/mL. The suspension is then further diluted in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the test wells.

2. Plate Preparation and Inoculation:

• Serial twofold dilutions of the test compounds are prepared in a 96-well microtiter plate using RPMI-1640 broth as the diluent.

• Each well is inoculated with the prepared fungal suspension. A growth control well (containing medium and inoculum but no drug) and a sterility control well (containing medium only) are included on each plate.

3. Incubation:

• The microtiter plates are incubated at 35°C for 24-72 hours, depending on the fungal species and growth rate.

4. Endpoint Determination:

• The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the growth control. For some antifungals, this is defined as 100% growth inhibition, while for others it may be a prominent reduction in growth (e.g., ≥80%).

Antibacterial Susceptibility Testing (Broth Microdilution Method)

This protocol follows the CLSI guidelines for determining the MIC of antibacterial agents.

1. Inoculum Preparation:

• Bacterial isolates are grown on a suitable agar medium (e.g., Mueller-Hinton Agar) for 18-24 hours.

• Several colonies are suspended in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• The bacterial suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

2. Plate Preparation and Inoculation:

• Serial twofold dilutions of the test compounds are prepared in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (MHII).

• Each well is inoculated with the prepared bacterial suspension. Growth and sterility controls are included.

3. Incubation:

• The plates are incubated at 35°C for 16-20 hours in ambient air.

4. Endpoint Determination:

• The MIC is determined as the lowest concentration of the antibacterial agent that completely inhibits visible growth.

Mechanism of Action: Sulfonamide Inhibition of Folic Acid Synthesis

The primary antibacterial mechanism of sulfonamides involves the competitive inhibition of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folic acid synthesis pathway. This pathway is crucial for the production of nucleotides and certain amino acids, which are essential for DNA, RNA, and protein synthesis.

Caption: Sulfonamide mechanism of action.

Conclusion

The derivatives of p-tolylsulfone and related sulfonamides exhibit a promising range of antimicrobial activities. The data presented in this guide, while not exhaustive, highlights the potential of this chemical scaffold in the development of new therapeutic agents. The well-established mechanism of action for sulfonamides provides a solid foundation for further structure-activity relationship (SAR) studies and lead optimization. Future research should focus on synthesizing and systematically evaluating a series of closely related 1-((diiodomethyl)sulfonyl)-4-methylbenzene derivatives to provide a more direct and robust comparison of their biological activities. Such studies will be instrumental in unlocking the full therapeutic potential of this class of compounds.

References

• 1. Synthesis and Antifungal Activity of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel 2,4,6-Trimethylbenzenesulfonyl Hydrazones with Antibacterial Activity: Synthesis and In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 2-(4-methylsulfonyl phenyl) indole derivatives: multi-target compounds with dual antimicrobial and anti-inflammatory activities - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the operational and disposal plans of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (CAS Number: 20018-09-1). Adherence to these procedures is vital to mitigate risks and ensure compliance with regulations.

Chemical and Physical Properties

Property	Value
CAS Number	20018-09-1[1][2][3][4][5]
Molecular Formula	C8H8I2O2S[1][3]
Molecular Weight	422.02 g/mol
Appearance	White to light yellow powder or crystal[2][4][5]
Hazards	Toxic if inhaled, causes serious eye damage, very toxic to aquatic life with long-lasting effects.[2][4][5]

Immediate Safety and Handling Precautions

Before handling 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, it is imperative to be familiar with its hazards. This compound is toxic if inhaled and can cause serious eye damage.[2][4][5] It is also very toxic to aquatic life with long-lasting effects.[2][4][5] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are required to protect against splashes and dust.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

• Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a chemical fume hood, to avoid inhaling dust.[2] If a fume hood is not available, a respirator with an appropriate cartridge for organic vapors and particulates should be used.

Spill Containment and Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Minor Spill (small quantity in a contained area):

• Alert Personnel: Inform colleagues in the immediate area of the spill.

• Restrict Access: Prevent entry into the affected area.

• Don PPE: Ensure you are wearing the appropriate PPE before attempting cleanup.

• Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to cover the spill. Do not use combustible materials like paper towels.

• Collect the Waste: Carefully scoop the absorbed material into a designated, labeled hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Label and Store: Securely seal and label the waste container with "Hazardous Waste," the chemical name, and the date. Store it in a designated satellite accumulation area.

Major Spill (large quantity or in a poorly ventilated area):

• Evacuate: Immediately evacuate the area.

• Alert Others: Activate the nearest fire alarm and alert your institution's environmental health and safety (EHS) office.

• Provide Information: Be prepared to provide the EHS team with the name of the chemical and the approximate quantity spilled.

• Do Not Attempt to Clean: A major spill should only be handled by trained emergency response personnel.

Disposal Procedures for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

The ultimate disposal of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene must be in accordance with federal, state, and local regulations. Improper disposal can lead to significant environmental damage and legal repercussions.

Step-by-Step Disposal Protocol:

• Waste Identification: This compound is classified as a hazardous waste due to its toxicity and environmental hazards.

• Segregation: As a halogenated organic compound, it must be segregated from non-halogenated solvent waste.[6][7] Do not mix it with other incompatible waste streams such as acids, bases, or oxidizers.

• Containerization:

  • Use a designated, compatible, and leak-proof container for the waste. Polyethylene containers are generally suitable for halogenated organic waste.

  • The container must be in good condition with a secure, screw-on cap.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."

  • The label must include the full chemical name: "1-((Diiodomethyl)sulfonyl)-4-methylbenzene" (no abbreviations or chemical formulas).

  • Indicate the approximate quantity of waste in the container.

  • Note the date when the first amount of waste was added to the container.

• Accumulation and Storage:

  • Store the sealed and labeled waste container in a designated and secure satellite accumulation area within the laboratory.

  • Ensure the storage area is well-ventilated and away from sources of ignition.

• Arrange for Professional Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide them with all the necessary information about the waste, including the chemical name and quantity.

  • Do not attempt to dispose of this chemical down the drain or in regular trash.[4]

Diagrams

Caption: Workflow for the proper disposal of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Caption: Decision-making workflow for a chemical spill response.

References

• 1. danielshealth.com [danielshealth.com]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. benchchem.com [benchchem.com]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. benchchem.com [benchchem.com]

Personal protective equipment for handling 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

Essential Safety and Handling Guide for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (CAS No. 20018-09-1). Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Hazard Summary

1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a potent compound with the following primary hazards:

• Toxic if inhaled [1][2][3]

• Causes serious eye damage [1][2][3]

• May cause an allergic skin reaction [3]

• Very toxic to aquatic life with long-lasting effects [1][2]

Quantitative Safety Data

While specific Occupational Exposure Limits (OELs) such as PEL or TLV have not been established for this compound, the following toxicological data is available:

Parameter	Value	Species	Reference
LC50 (Inhalation)	960 mg/m³/4hr	Rat	Haz-Map

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl or Viton for halogenated compounds). Double gloving is recommended.	Prevents skin contact and potential sensitization.
Eye/Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and airborne particles that can cause severe eye damage.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is required, especially when handling the powder outside of a certified chemical fume hood.	Mitigates the risk of inhalation toxicity.
Body Protection	A lab coat, worn fully buttoned. Consider a disposable gown for larger quantities or when there is a significant risk of contamination.	Protects skin and clothing from contamination.

Operational Plan: Step-by-Step Guidance

Engineering Controls and Preparation

• Ventilation: All handling of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene powder must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Designated Area: Establish a designated area for handling this compound. Clearly label the area and restrict access.

• Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: A spill kit specifically for hazardous powders should be available in the immediate vicinity.

Experimental Protocols

a) Weighing the Compound:

• Don all required PPE before entering the designated handling area.

• Perform weighing operations within a chemical fume hood or a ventilated balance enclosure.

• Use a tared weigh boat or paper to contain the powder.

• Handle the compound gently to avoid creating airborne dust.

• If weighing out a larger quantity, do so in smaller batches to minimize the amount of exposed powder at any given time.

• Clean the spatula and weighing area with a damp cloth or paper towel immediately after use to collect any residual powder. Dispose of cleaning materials as hazardous waste.

b) Preparing a Solution:

• Measure the required volume of solvent in a fume hood.

• Slowly add the pre-weighed 1-((Diiodomethyl)sulfonyl)-4-methylbenzene powder to the solvent while stirring to ensure dissolution and prevent splashing.

• Keep the container covered as much as possible during the dissolution process.

• Clearly label the final solution with the chemical name, concentration, date, and appropriate hazard symbols.

c) Post-Handling Decontamination:

• Wipe down all surfaces and equipment that may have come into contact with the compound using a suitable solvent (e.g., isopropanol), followed by a soap and water wash.

• Dispose of all cleaning materials as hazardous waste.

• Remove PPE in the correct order to avoid cross-contamination and dispose of single-use items in the designated hazardous waste stream.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Before attempting to clean the spill, don the appropriate respiratory protection, double gloves, eye/face protection, and a disposable gown.

• Contain the Spill:

  • For Powders: Gently cover the spill with a damp absorbent pad to prevent the powder from becoming airborne.

  • For Solutions: Surround the spill with an appropriate absorbent material from the spill kit.

• Clean-Up:

  • Carefully collect the absorbed material using a scoop or other appropriate tools and place it into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: 1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a halogenated organic compound and must be disposed of in a designated "Halogenated Organic Waste" container. Do not mix with non-halogenated waste.[4]

• Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (Toxic, Eye Damage).

• Collection: Store waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Disposal Request: Once the waste container is full, follow your institution's procedures for hazardous waste pickup and disposal. Do not pour any amount of this chemical or its solutions down the drain.

Workflow Diagrams

Caption: Workflow for Handling 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Caption: Spill Response Protocol.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 3. A Quick Guide to Lab Equipment Decontamination - Microlit [microlit.com]
• 4. Instructions for Cleaning Spills of Powdered Hazardous Drugs | Duke OESO [safety.duke.edu]